molecular formula C21H29N5O4 B1219812 Veramid CAS No. 8015-18-7

Veramid

Cat. No.: B1219812
CAS No.: 8015-18-7
M. Wt: 415.5 g/mol
InChI Key: OUTUZEBQXNEVGY-UHFFFAOYSA-N
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Description

Veramid, also known as Veramid, is a useful research compound. Its molecular formula is C21H29N5O4 and its molecular weight is 415.5 g/mol. The purity is usually 95%.
BenchChem offers high-quality Veramid suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about Veramid including the price, delivery time, and more detailed information at info@benchchem.com.

Properties

CAS No.

 8015-18-7

Molecular Formula

 C21H29N5O4

Molecular Weight

 415.5 g/mol

IUPAC Name

 5,5-diethyl-1,3-diazinane-2,4,6-trione;4-(dimethylamino)-1,5-dimethyl-2-phenylpyrazol-3-one

InChI

 InChI=1S/C13H17N3O.C8H12N2O3/c1-10-12(14(2)3)13(17)16(15(10)4)11-8-6-5-7-9-11;1-3-8(4-2)5(11)9-7(13)10-6(8)12/h5-9H,1-4H3;3-4H2,1-2H3,(H2,9,10,11,12,13)

InChI Key

 OUTUZEBQXNEVGY-UHFFFAOYSA-N

SMILES

 CCC1(C(=O)NC(=O)NC1=O)CC.CC1=C(C(=O)N(N1C)C2=CC=CC=C2)N(C)C

Canonical SMILES

 CCC1(C(=O)NC(=O)NC1=O)CC.CC1=C(C(=O)N(N1C)C2=CC=CC=C2)N(C)C

Other CAS No.

 8015-18-7

Synonyms

 aminopyrine - barbital
aminopyrine, barbital drug combination
aminopyrine-barbital
pyrabital
Veramid

Origin of Product

 United States
Foundational & Exploratory

An In-Depth Technical Guide to the Core of Veramid (Aminophenazone and Barbital)

Author: BenchChem Technical Support Team. Date: December 2025

For Researchers, Scientists, and Drug Development Professionals

Abstract

Veramid, a combination drug formulation, leverages the synergistic analgesic and sedative properties of its two primary active pharmaceutical ingredients: aminophenazone and barbital (B3395916). This technical guide provides a comprehensive overview of the chemical structures, mechanisms of action, and potential synergistic interactions of these components. It details experimental protocols for their synthesis and quantitative analysis, and presents available data on their formulation and toxicology. A key focus is the elucidation of the distinct yet potentially interacting signaling pathways influenced by aminophenazone and barbital, namely the prostaglandin (B15479496) synthesis pathway and the GABAergic system. This document aims to serve as a foundational resource for researchers and professionals engaged in the study and development of combination analgesics and sedative-hypnotics.

Chemical Structure and Properties

Veramid is a pharmaceutical preparation containing two active molecules: aminophenazone and barbital.

Aminophenazone , also known as aminopyrine, is a pyrazolone (B3327878) derivative with the chemical formula C₁₃H₁₇N₃O. Its IUPAC name is 4-(dimethylamino)-1,5-dimethyl-2-phenyl-1,2-dihydro-3H-pyrazol-3-one.

Barbital , the first commercially available barbiturate (B1230296), has the chemical formula C₈H₁₂N₂O₃. Its IUPAC name is 5,5-diethyl-1,3-diazinane-2,4,6-trione.

The combination of these two compounds in Veramid results in a product with the molecular formula C₂₁H₂₉N₅O₄[1].

Table 1: Physicochemical Properties of Veramid Components

PropertyAminophenazoneBarbitalVeramid (Mixture)
IUPAC Name 4-(dimethylamino)-1,5-dimethyl-2-phenyl-1,2-dihydro-3H-pyrazol-3-one5,5-diethyl-1,3-diazinane-2,4,6-trione5,5-diethyl-1,3-diazinane-2,4,6-trione; 4-(dimethylamino)-1,5-dimethyl-2-phenylpyrazol-3-one
Molecular Formula C₁₃H₁₇N₃OC₈H₁₂N₂O₃C₂₁H₂₉N₅O₄[1]
Molar Mass 231.30 g/mol 184.19 g/mol 415.49 g/mol [1]
CAS Number 58-15-157-44-38015-18-7[1]

Mechanism of Action and Signaling Pathways

The therapeutic effects of Veramid arise from the distinct mechanisms of action of its two components, which may interact to produce a synergistic effect.

Aminophenazone: Inhibition of Prostaglandin Synthesis

Aminophenazone functions as a non-steroidal anti-inflammatory drug (NSAID). Its primary mechanism of action is the inhibition of cyclooxygenase (COX) enzymes, specifically COX-1 and COX-2. These enzymes are critical for the conversion of arachidonic acid into prostaglandins, which are key mediators of inflammation, pain, and fever. By blocking prostaglandin synthesis, aminophenazone exerts its analgesic, antipyretic, and anti-inflammatory effects.

Barbital: Positive Allosteric Modulation of GABA-A Receptors

Barbital is a barbiturate that acts as a central nervous system (CNS) depressant. It enhances the effect of the inhibitory neurotransmitter gamma-aminobutyric acid (GABA) at the GABA-A receptor. Barbital binds to a specific site on the GABA-A receptor, increasing the duration of chloride channel opening when GABA is bound. This leads to an increased influx of chloride ions, hyperpolarization of the neuronal membrane, and a decrease in neuronal excitability, resulting in sedation and hypnosis.

Synergistic Interaction and Signaling Pathway

The combination of an NSAID like aminophenazone and a barbiturate like barbital may offer a synergistic therapeutic effect. Prostaglandins, particularly PGE2, have been shown to modulate GABAergic transmission. By inhibiting prostaglandin synthesis, aminophenazone may indirectly influence the GABAergic system, potentially enhancing the sedative and analgesic effects of barbital. The following diagram illustrates the potential interaction between the prostaglandin and GABAergic signaling pathways.

Veramid_Signaling_Pathway cluster_Aminophenazone Aminophenazone Action cluster_Barbital Barbital Action Arachidonic_Acid Arachidonic Acid COX COX-1 / COX-2 Arachidonic_Acid->COX Prostaglandins Prostaglandins (e.g., PGE2) COX->Prostaglandins Synthesis GABA_A_Receptor GABA-A Receptor Prostaglandins->GABA_A_Receptor Modulates Activity Aminophenazone Aminophenazone Aminophenazone->COX Inhibits Chloride_Channel Cl- Channel Opening GABA_A_Receptor->Chloride_Channel Activates Neuronal_Hyperpolarization Neuronal Hyperpolarization Chloride_Channel->Neuronal_Hyperpolarization Increased Cl- Influx CNS_Depression CNS Depression (Sedation, Analgesia) Neuronal_Hyperpolarization->CNS_Depression Barbital Barbital Barbital->GABA_A_Receptor Positive Allosteric Modulation GABA GABA GABA->GABA_A_Receptor Binds to

Figure 1: Potential interaction between the prostaglandin and GABAergic signaling pathways modulated by the components of Veramid.

Experimental Protocols

Synthesis of Veramid Components

3.1.1. Synthesis of Barbital

Barbital can be synthesized via the condensation reaction of diethyl malonate with urea (B33335) in the presence of a strong base like sodium ethoxide.

  • Materials: Diethyl malonate, urea, sodium metal, absolute ethanol.

  • Procedure:

    • Prepare sodium ethoxide by dissolving sodium metal in absolute ethanol.

    • Add diethyl malonate to the sodium ethoxide solution.

    • Add urea to the reaction mixture.

    • Reflux the mixture for several hours.

    • After cooling, the sodium salt of barbital precipitates.

    • The free acid (barbital) is obtained by acidification of the aqueous solution of the salt.

    • The resulting barbital is then purified by recrystallization.

3.1.2. Synthesis of Aminophenazone

The synthesis of aminophenazone is a multi-step process starting from 1-phenyl-3-methyl-5-pyrazolone.

Formulation of Veramid Injection

The following protocol is based on a patented formulation for a compound aminophenazone barbital injection.

  • Materials: Aminophenazone, phenazone, barbital, disodium (B8443419) edetate, water for injection, carbon dioxide, nitrogen gas.

  • Procedure:

    • In a suitable vessel, add water for injection and heat to 60-70°C.

    • Saturate the water for injection with carbon dioxide.

    • Dissolve disodium edetate in the water.

    • Add and dissolve aminophenazone (5.0-5.3% w/v), phenazone (2.0-2.2% w/v), and barbital (0.9-1.0% w/v) with stirring.

    • Continue to bubble carbon dioxide through the solution for at least 30 minutes.

    • Filter the solution.

    • Fill into ampoules under a nitrogen atmosphere and seal.

Quantitative Analysis of Veramid

A validated high-performance liquid chromatography (HPLC) method can be used for the simultaneous determination of aminophenazone and barbital in a formulation.

  • Instrumentation: HPLC system with a UV detector.

  • Column: C18 column (e.g., 250 mm x 4.6 mm, 5 µm).

  • Mobile Phase: A suitable mixture of a buffer (e.g., phosphate (B84403) buffer) and an organic solvent (e.g., acetonitrile (B52724) or methanol), delivered isocratically.

  • Flow Rate: Typically 1.0 mL/min.

  • Detection Wavelength: A wavelength at which both compounds have reasonable absorbance, determined by UV spectral analysis.

  • Standard Preparation: Prepare standard solutions of aminophenazone and barbital of known concentrations in the mobile phase.

  • Sample Preparation: Dilute the Veramid formulation with the mobile phase to a concentration within the linear range of the assay.

  • Procedure:

    • Inject equal volumes of the standard and sample solutions into the chromatograph.

    • Record the peak areas for each component.

    • Calculate the concentration of each component in the sample by comparing its peak area to that of the corresponding standard.

Toxicology and Safety

The use of Veramid has been largely discontinued (B1498344) in many countries due to the significant safety concerns associated with its components, particularly aminophenazone.

  • Aminophenazone: The most severe adverse effect is agranulocytosis, a potentially fatal condition characterized by a severe reduction in white blood cells.

  • Barbital: As a barbiturate, it has a high potential for tolerance, dependence, and overdose. Overdose can lead to severe respiratory depression, coma, and death.

Table 2: Toxicological Data for Veramid Components (Historical Data)

CompoundLD₅₀ (Oral, Rat)Major Adverse Effects
Aminophenazone 1.7 g/kgAgranulocytosis, allergic reactions, gastrointestinal disturbances
Barbital 600 mg/kgCNS depression, respiratory depression, dependence, withdrawal symptoms

Conclusion

Veramid represents a historical approach to combination analgesic and sedative therapy. While the individual components have well-defined mechanisms of action, their combination presents a complex pharmacological profile with potential for synergistic effects through the interaction of the prostaglandin and GABAergic pathways. However, the severe toxicological risks associated with both aminophenazone and barbital have led to a significant decline in its clinical use. The information presented in this guide, including the chemical structures, mechanisms of action, experimental protocols, and safety data, provides a comprehensive technical overview for scientific and drug development professionals. This knowledge can inform the development of safer and more effective combination therapies by understanding the principles and pitfalls of historical formulations like Veramid.

References

Unraveling "Veramid": An Analysis of a Multifaceted Term in Medical and Chemical Contexts

Author: BenchChem Technical Support Team. Date: December 2025

The term "Veramid" presents a notable ambiguity within scientific and commercial landscapes, appearing in distinct and unrelated product formulations. This guide addresses the evident lack of a singular, recognized compound under this name in peer-reviewed scientific literature. Instead of a unified in vitro mechanism of action, this document elucidates the varied nature of products named "Veramid" and the distinct mechanisms of their active components.

I. "Veramid" as a Withdrawn Pharmaceutical Combination

Historically, "Veramid" was the brand name for a pharmaceutical preparation containing two active ingredients: aminophenazone and barbital. This product is no longer in use due to significant safety concerns associated with aminophenazone.

A. Aminophenazone: A Non-Steroidal Anti-Inflammatory Drug (NSAID)

  • Mechanism of Action: Aminophenazone, a derivative of pyrazolone, exhibits analgesic, antipyretic, and anti-inflammatory properties. Its primary mechanism of action involves the inhibition of cyclooxygenase (COX) enzymes, which are crucial for the synthesis of prostaglandins. Prostaglandins are key mediators of inflammation, pain, and fever. By blocking prostaglandin (B15479496) production, aminophenazone alleviates these symptoms. However, its use was linked to severe adverse effects.

  • Toxicity and Withdrawal: Prolonged use of aminophenazone was found to cause damage to the liver, kidneys, and bone marrow, leading to conditions such as leukopenia and agranulocytosis. These severe toxicities led to its withdrawal from the pharmaceutical market[1].

B. Barbital: A Barbiturate (B1230296) with Sedative and Hypnotic Effects

  • Mechanism of Action: Barbital, also known as Veronal, is a barbiturate that acts as a central nervous system depressant. Its mechanism involves enhancing the effect of the neurotransmitter gamma-aminobutyric acid (GABA) at the GABA-A receptor. This action increases the duration of chloride channel opening, leading to hyperpolarization of the neuronal membrane and a reduction in neuronal excitability. This results in sedative and hypnotic effects.

II. "Veramid" as a Topical Antiviral Formulation

In some contexts, "Veramid" is identified as a topical preparation containing the antiviral drug acyclovir[2][3].

A. Acyclovir (B1169): A Guanosine Analog for Herpes Virus Infections

  • Mechanism of Action: Acyclovir is a synthetic nucleoside analog that is highly effective against herpes simplex viruses (HSV-1 and HSV-2) and varicella-zoster virus (VZV). Its mechanism is highly selective for virus-infected cells.

    • Viral Thymidine (B127349) Kinase Activation: In an infected cell, acyclovir is first phosphorylated into acyclovir monophosphate by a virus-encoded thymidine kinase. This step is crucial for its selectivity, as host cell kinases are much less effective at phosphorylating acyclovir.

    • Conversion to Triphosphate: Host cell kinases then further phosphorylate the monophosphate form to acyclovir diphosphate (B83284) and finally to acyclovir triphosphate.

    • Inhibition of Viral DNA Polymerase: Acyclovir triphosphate acts as a competitive inhibitor of viral DNA polymerase. It is also incorporated into the growing viral DNA chain.

    • Chain Termination: Upon incorporation, acyclovir triphosphate lacks the 3'-hydroxyl group necessary for the addition of the next nucleotide, leading to obligate chain termination and halting viral DNA replication.

The workflow for the activation and action of Acyclovir can be visualized as follows:

Acyclovir_Mechanism Acyclovir Acyclovir Acyclovir_MP Acyclovir Monophosphate Acyclovir->Acyclovir_MP Viral Thymidine Kinase Acyclovir_TP Acyclovir Triphosphate Acyclovir_MP->Acyclovir_TP Host Cell Kinases Viral_DNA_Polymerase Viral DNA Polymerase Acyclovir_TP->Viral_DNA_Polymerase Inhibits Viral_DNA_Chain Growing Viral DNA Chain Viral_DNA_Polymerase->Viral_DNA_Chain Incorporation Chain_Termination Chain Termination Viral_DNA_Chain->Chain_Termination

Caption: Acyclovir activation and mechanism of viral DNA chain termination.

III. "Veramid forte" as a Cosmetic Product

A product named "Veramid forte" is marketed as a cosmetic containing Vitamin E and Shea butter[4]. The "mechanism of action" for these components is related to skincare and not pharmacology in the context of drug action.

  • Vitamin E (Alpha-tocopherol): A fat-soluble antioxidant that helps protect the skin from damage caused by free radicals[4]. It also has moisturizing and anti-inflammatory properties[4].

  • Shea Butter: A fat extracted from the nut of the African shea tree, it is used for its moisturizing and emollient properties[4].

IV. "Versamid": A Note on a Similarly Spelled Industrial Chemical

It is important to distinguish "Veramid" from "Versamid," a trade name for a line of polyamide resins[5]. These are industrial chemicals used as curing agents for epoxy resins in coatings, adhesives, and other applications[5]. They are not pharmaceuticals and have no intended biological mechanism of action in a therapeutic context.

Conclusion

The inquiry for an in-depth technical guide on the in vitro mechanism of action of "Veramid" is predicated on the existence of a single, well-defined chemical or pharmaceutical entity. However, evidence from available sources indicates that "Veramid" is a name applied to several distinct products with different active ingredients and purposes. A unified mechanism of action for "Veramid" does not exist. The primary associations are with a withdrawn combination drug (aminophenazone and barbital), a topical antiviral (acyclovir), and a cosmetic product. For researchers and drug development professionals, it is crucial to specify the active pharmaceutical ingredient of interest rather than relying on a brand name that has been used for multiple, unrelated formulations.

References

A Technical Guide on the Discovery, Synthesis, and Core Mechanism of Novel Benzamide Derivatives as Antiviral Agents

Author: BenchChem Technical Support Team. Date: December 2025

Audience: Researchers, Scientists, and Drug Development Professionals

Disclaimer: The compound "Veramid" is a synonym for a combination drug containing Aminopyrine and Barbital, which is not a subject of modern antiviral research. This document focuses on the broad and highly active class of Benzamide (B126) Derivatives , which aligns with the technical requirements and scientific interest of the intended audience.

Executive Summary

Benzamide derivatives represent a versatile and promising class of small molecules in modern drug discovery. This technical guide details the discovery and development of novel benzamide compounds, with a particular focus on their role as potent antiviral agents. We will explore their mechanism of action as Hepatitis B Virus (HBV) Capsid Assembly Modulators (CAMs), provide detailed experimental protocols for their synthesis and evaluation, and present quantitative data to illustrate structure-activity relationships.

Discovery of Benzamide Derivatives as Antiviral Agents

The discovery of novel benzamide derivatives as antiviral agents originated from high-throughput screening of small molecule libraries. A cell-based screening assay, utilizing an immortalized mouse hepatocyte-derived cell line capable of inducible HBV replication, was instrumental in identifying initial hits.[1] This process led to the discovery of a series of sulfamoylbenzamide (SBA) and later, benzamide (BA) derivatives that significantly lowered the levels of cytoplasmic HBV DNA.[1][2][3]

Initial lead optimization efforts focused on improving antiviral potency and pharmacological properties. These studies successfully identified fluorine-substituted SBAs and other derivatives with submicromolar antiviral activity in human hepatoma cells.[1] The discovery of these compounds opened a new therapeutic avenue targeting the HBV core protein (HBc), a critical component in the viral lifecycle.[2][3]

High-Throughput Screening Workflow

The general workflow for discovering these novel antiviral compounds is a multi-stage process that begins with a large-scale screen and progressively narrows the candidates for detailed study.

G cluster_0 Phase 1: Primary Screening cluster_1 Phase 2: Hit Confirmation & Dose-Response cluster_2 Phase 3: Lead Optimization a Compound Library (~27,000 Small Molecules) b Cell-Based HBV Replication Assay a->b c Measure Cytoplasmic HBV DNA Levels b->c d Confirm Hits from Primary Screen c->d Identify Initial Hits e Dose-Response Curve Generation d->e f Calculate EC50 & CC50 e->f g Structure-Activity Relationship (SAR) Studies f->g Prioritize Potent/Non-Toxic Hits h Synthesis of Novel Derivatives g->h i Select Lead Candidates for Mechanistic Studies h->i

Fig. 1: High-Throughput Screening Workflow for Antiviral Benzamides.

Mechanism of Action: HBV Capsid Assembly Modulation

Benzamide derivatives function as Capsid Assembly Modulators (CAMs).[4][5] Their primary molecular target is the HBV core protein (HBc), which naturally exists as a homodimer.[5] These dimers assemble into a nucleocapsid, a crucial step that involves packaging the viral pregenomic RNA (pgRNA) and DNA polymerase to enable reverse transcription.[2][3]

Benzamides and sulfamoylbenzamides bind to a hydrophobic pocket at the interface between HBc dimers, known as the heteroaryldihydropyrimidine (HAP) pocket.[2][3] This binding event introduces a conformational change that disrupts the normal assembly process. Instead of forming viable, pgRNA-containing nucleocapsids, the binding of the benzamide derivative induces the formation of "empty" capsids that are devoid of viral genetic material.[2][4] This effectively halts the viral replication cycle.

Signaling Pathway Diagram

The following diagram illustrates the normal HBV capsid assembly and the point of intervention by benzamide derivatives.

G cluster_0 Normal HBV Replication Cycle cluster_1 Intervention by Benzamide Derivatives A HBV Core Protein (HBc) Dimers C Assembly Nucleation (Trimer of Dimers) A->C G Binding to HAP Pocket on HBc Dimer Interface A->G B pgRNA-Polymerase Complex B->C D Viable Nucleocapsid Assembly (pgRNA Encapsidation) C->D E Reverse Transcription (HBV DNA Synthesis) D->E J Replication Blocked F Benzamide Derivative (CAM) F->G H Aberrant Assembly G->H I Formation of 'Empty' Capsids (No pgRNA) H->I I->J

Fig. 2: Mechanism of Action of Benzamide Derivatives on HBV Capsid Assembly.

Quantitative Data & Structure-Activity Relationships

The antiviral efficacy of benzamide derivatives is quantified by their 50% effective concentration (EC₅₀) and 50% cytotoxic concentration (CC₅₀). The ratio of CC₅₀ to EC₅₀ gives the selectivity index (SI), a critical measure of a compound's therapeutic window. Structure-activity relationship (SAR) studies are crucial for optimizing the lead compounds.

Table 1: Antiviral Activity of N-phenylbenzamide Derivatives against Enterovirus 71 (EV71)

The following table summarizes data for a series of N-phenylbenzamide derivatives, demonstrating how substitutions on the phenyl rings impact antiviral activity against the EV71 virus.[6][7]

Compound IDR1 Substituent (Ring A)R2 Substituent (Ring B)EC₅₀ (µM)CC₅₀ (µM)Selectivity Index (SI)
1a 3-amino-4-methoxyH15 ± 1.5> 625> 41.7
1c 3-amino-4-methoxy4-chloro14 ± 1.0> 625> 44.6
1e 3-amino-4-methoxy4-bromo5.7 ± 0.8620 ± 0.0108.8
1f 3-amino-4-methoxy4-methyl16 ± 1.2> 625> 39.1
5e 3-acetylamino-4-methoxy4-bromo25 ± 1.8> 625> 25.0
Pirodavir (Reference Drug)(Reference Drug)0.2 ± 0.031 ± 2.2155.0

Data adapted from Ji, X.-Y. et al., Molecules, 2013.[7] The data indicates that a 4-bromo substitution on Ring B (Compound 1e ) significantly enhances antiviral potency compared to other substitutions.

Experimental Protocols

General Synthesis of N-Phenylbenzamide Derivatives

This protocol describes a common method for synthesizing the N-phenylbenzamide core structure.[6]

  • Acid Activation: Dissolve the substituted benzoic acid (e.g., 3-amino-4-methoxybenzoic acid, 1.20 mmol) in dichloromethane (B109758) (CH₂Cl₂).

  • Coupling Agent Addition: Add 1-ethyl-3-(3-dimethylaminopropyl)carbodiimide (B157966) (EDCI) and 1-hydroxybenzotriazole (B26582) (HOBt) to the solution to activate the carboxylic acid.

  • Amine Addition: Add the desired aniline (B41778) derivative (e.g., 4-bromoaniline) to the reaction mixture.

  • Reaction: Stir the mixture at room temperature for approximately 5 hours.

  • Work-up and Purification: Upon completion, wash the reaction mixture with aqueous solutions to remove reagents. Dry the organic layer and remove the solvent under vacuum. Purify the crude product via flash chromatography to yield the final N-phenylbenzamide derivative.

  • Characterization: Confirm the structure of the final compound using ¹H-NMR, ¹³C-NMR, and High-Resolution Mass Spectrometry (HRMS).[6][8]

Antiviral Activity Assay (EC₅₀ Determination)

This protocol outlines a standard cytopathic effect (CPE) reduction assay used to determine antiviral efficacy.[9]

  • Cell Seeding: Seed host cells (e.g., Vero cells for EV71, HepG2 for HBV) into 96-well plates and incubate for 24 hours to form a confluent monolayer.

  • Compound Dilution: Prepare serial dilutions of the test compounds in cell culture medium.

  • Infection and Treatment: Remove the growth medium from the cells. Add the virus inoculum to the wells, followed immediately by the medium containing the diluted test compounds. Include "virus control" (cells + virus, no compound) and "cell control" (cells only, no virus) wells.

  • Incubation: Incubate the plates at 37°C in a 5% CO₂ environment for 48-72 hours, or until the virus control wells show approximately 100% cytopathic effect.

  • Quantification of Cell Viability: Add a cell viability reagent (e.g., MTT, CCK-8) to each well and incubate according to the manufacturer's instructions.

  • Data Analysis: Measure the absorbance using a microplate reader. Calculate the percentage of cell protection for each compound concentration relative to the controls. Use non-linear regression analysis (e.g., in GraphPad Prism) to fit a dose-response curve and determine the EC₅₀ value.[9]

Cytotoxicity Assay (CC₅₀ Determination)

The protocol is identical to the antiviral activity assay but with one key difference: no virus is added to the wells. This measures the effect of the compound alone on cell viability and allows for the calculation of the CC₅₀.[9]

References

Veramid (Acyclovir): An In-depth Technical Guide to its Solubility and Stability Profile

Author: BenchChem Technical Support Team. Date: December 2025

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the solubility and stability of Veramid, with a primary focus on its active pharmaceutical ingredient, Acyclovir (B1169). Acyclovir is a synthetic purine (B94841) nucleoside analogue with potent antiviral activity against herpes simplex viruses (HSV-1 and HSV-2) and varicella-zoster virus (VZV). Understanding its physicochemical properties is critical for the development of robust and effective pharmaceutical formulations.

Core Physicochemical Properties of Acyclovir

Acyclovir is a white to off-white crystalline powder. Its fundamental properties are summarized below.

PropertyValue
Molecular FormulaC₈H₁₁N₅O₃
Molecular Weight225.21 g/mol
pKa2.27 (base), 9.25 (acid)
Melting Point256.5 °C

Solubility Profile

Acyclovir is characterized by its poor water solubility, which presents a challenge in formulation development. Its solubility is pH-dependent.

SolventSolubilityTemperature
Water1.3 mg/mL25 °C
Water2.5 mg/mL37 °C
0.1 M HCl0.8 mg/mL25 °C
0.1 M NaOH6.4 mg/mL25 °C
DMSO~16 mg/mLNot Specified
Dimethylformamide~1 mg/mLNot Specified
PBS (pH 7.2)~0.2 mg/mLNot Specified

Stability Profile

Acyclovir's stability is influenced by various environmental factors, including pH, temperature, and light. Forced degradation studies have shown that Acyclovir is susceptible to degradation under acidic, alkaline, and oxidative conditions.[1][2]

Hydrolytic Stability

Acyclovir is known to degrade in both acidic and alkaline conditions. The primary degradation product resulting from hydrolysis is guanine (B1146940).[1] The degradation follows pseudo-first-order kinetics.[3] In acidic solutions (pH 0.5-2.2) at 80°C, the hydrolytic cleavage of the 9-C-N bond is the main degradation pathway.[4] The predicted shelf-life (t90%) of Acyclovir at 37°C and pH 1.2 is approximately 7.2 days.[5]

Oxidative Stability

Acyclovir is susceptible to oxidative degradation. Studies have shown significant degradation in the presence of hydrogen peroxide.[6]

Thermal Stability

In the solid state, Acyclovir is thermally stable up to its melting point of approximately 256°C.[7] TG/DTA analysis indicates that thermal degradation begins at around 400°C.[7]

Photostability

Acyclovir is relatively stable to light in the solid form. However, in aqueous solutions, it can undergo photolytic degradation, with guanine being a major degradation product.[1]

The following table summarizes the degradation of Acyclovir under various stress conditions.

Stress ConditionTimeAssay of Active Substance (%)Remarks
Acid Hydrolysis (0.5 N HCl)48 Hrs80.45Degradation Observed
Base Hydrolysis (0.25 N NaOH)2 Hrs78.56Degradation Observed
Oxidation (10% H₂O₂)48 Hrs86.45Degradation Observed
Thermal (80°C)3 days98.47Negligible Degradation
Photolytic Degradation1.2 million lux hours98.21Negligible Degradation

Experimental Protocols

Solubility Determination (Shake-Flask Method)

A standard shake-flask method is employed to determine the equilibrium solubility of Acyclovir in various solvents.

  • Preparation: An excess amount of Acyclovir powder is added to a known volume of the selected solvent (e.g., water, buffer of specific pH) in a sealed container.

  • Equilibration: The container is agitated in a constant temperature water bath (e.g., 25°C or 37°C) for a predetermined period (e.g., 24-48 hours) to ensure equilibrium is reached.

  • Separation: The suspension is then filtered through a suitable membrane filter (e.g., 0.45 µm) to remove undissolved solids.

  • Quantification: The concentration of Acyclovir in the filtrate is determined using a validated analytical method, such as High-Performance Liquid Chromatography (HPLC) with UV detection.

Stability-Indicating HPLC Method for Acyclovir

This method is designed to separate and quantify Acyclovir in the presence of its degradation products.

  • Chromatographic System: A reversed-phase HPLC system equipped with a C18 column.

  • Mobile Phase: A mixture of a buffer (e.g., phosphate (B84403) buffer) and an organic solvent (e.g., methanol (B129727) or acetonitrile) in a specific ratio. The exact composition may vary depending on the specific method.

  • Flow Rate: Typically 1.0 mL/min.

  • Detection: UV detection at a wavelength of approximately 252 nm.

  • Procedure:

    • Standard Preparation: A standard solution of Acyclovir of known concentration is prepared in the mobile phase.

    • Sample Preparation: The sample containing Acyclovir (e.g., from a stability study) is dissolved in the mobile phase and filtered.

    • Injection: Equal volumes of the standard and sample solutions are injected into the chromatograph.

    • Analysis: The peak areas of Acyclovir and any degradation products are recorded. The concentration of Acyclovir in the sample is calculated by comparing its peak area to that of the standard. The percentage of degradation can also be determined.

Visualizations

Acyclovir Mechanism of Action

acyclovir_mechanism cluster_virus Herpes Virus Infected Cell cluster_host Uninfected Host Cell Acyclovir Acyclovir ACV_MP Acyclovir Monophosphate Acyclovir->ACV_MP Viral Thymidine Kinase ACV_TP Acyclovir Triphosphate ACV_MP->ACV_TP Host Cell Kinases Viral_DNA_Polymerase Viral DNA Polymerase ACV_TP->Viral_DNA_Polymerase Inhibits Viral_DNA Viral DNA Replication Viral_DNA_Polymerase->Viral_DNA Mediates Chain_Termination Chain Termination (Replication Halted) Viral_DNA_Polymerase->Chain_Termination Incorporates ACV-TP Acyclovir_host Acyclovir No_Activation No Significant Activation Acyclovir_host->No_Activation Lacks Viral Thymidine Kinase

Caption: Mechanism of action of Acyclovir in herpes virus-infected cells.

Acyclovir Acidic Degradation Pathway

acyclovir_degradation Acyclovir Acyclovir (C₈H₁₁N₅O₃) Protonated_ACV Protonated Acyclovir Acyclovir->Protonated_ACV H⁺ (Acidic Condition) Adducts Formaldehyde (B43269) Adducts (ACV and Guanine) Acyclovir->Adducts + Formaldehyde Intermediate Unstable Intermediate Protonated_ACV->Intermediate Hydrolysis of 9-C-N bond Guanine Guanine (Major Degradant) Intermediate->Guanine Side_Chain 2-hydroxyethoxymethyl side chain Intermediate->Side_Chain Guanine->Adducts + Formaldehyde Formaldehyde Formaldehyde (Intermediate) Side_Chain->Formaldehyde Further Degradation

Caption: Proposed degradation pathway of Acyclovir under acidic conditions.

Experimental Workflow for Stability Indicating Assay

stability_workflow Start Start: Acyclovir Sample Stress Apply Stress Conditions (Acid, Base, Oxidative, Thermal, Photolytic) Start->Stress Sampling Withdraw Samples at Specific Time Intervals Stress->Sampling Preparation Sample Preparation (Dilution, Filtration) Sampling->Preparation HPLC HPLC Analysis (C18 Column, UV Detection) Preparation->HPLC Data Data Acquisition (Chromatograms) HPLC->Data Analysis Data Analysis (Peak Area, Retention Time) Data->Analysis Quantification Quantify Acyclovir and Degradation Products Analysis->Quantification Kinetics Determine Degradation Kinetics and Pathway Quantification->Kinetics End End: Stability Profile Kinetics->End

Caption: General workflow for a stability-indicating assay of Acyclovir.

References

Veramid: A Technical Guide to its Physical and Chemical Properties

Author: BenchChem Technical Support Team. Date: December 2025

For Researchers, Scientists, and Drug Development Professionals

Abstract

Veramid, a combination drug formulation, leverages the synergistic effects of a barbiturate (B1230296) and a pyrazolone (B3327878) derivative to achieve its therapeutic actions. This technical guide provides a comprehensive overview of the core physical and chemical properties of Veramid's active pharmaceutical ingredients, Barbital (B3395916) and Aminopyrine (B3395922). It includes a compilation of their known physicochemical data, methodologies for their analysis, and an exploration of their combined pharmacological mechanism of action. This document is intended to serve as a foundational resource for researchers and professionals engaged in the study and development of combination drug products.

Introduction

Veramid is the synonym for a drug formulation composed of two active ingredients: Barbital and Aminopyrine.[1] Historically, this combination was utilized for its analgesic (pain-relieving) and antipyretic (fever-reducing) properties.[2] The formulation aimed to combine the sedative and hypnotic effects of Barbital with the anti-inflammatory and analgesic actions of Aminopyrine. Understanding the individual and combined properties of these components is crucial for any contemporary research or development involving similar drug combinations.

Physical and Chemical Properties

The physical and chemical characteristics of a drug substance are fundamental to its formulation, delivery, and pharmacological activity. While experimental data for the specific Veramid mixture is scarce in recent literature, the properties of its individual components, Barbital and Aminopyrine, are well-documented.

Physicochemical Data of Veramid Components

The following tables summarize the key physical and chemical properties of Barbital and Aminopyrine. This data is essential for predicting the behavior of the combined formulation.

Table 1: Physical Properties of Veramid Components

PropertyBarbitalAminopyrine
Physical State Crystalline solidCrystalline solid
Melting Point 190 °C[3]107-109 °C
Solubility Water: 7460 mg/L (25 °C)[3]Water: 58.8 g/L (20 °C)
LogP 0.65[3]0.9
pKa 8.14 (15 °C)[3]5.04

Table 2: Chemical Identification of Veramid Components

IdentifierBarbitalAminopyrine
IUPAC Name 5,5-diethyl-1,3-diazinane-2,4,6-trione4-(dimethylamino)-1,5-dimethyl-2-phenyl-1H-pyrazol-3(2H)-one
Molecular Formula C₈H₁₂N₂O₃C₁₃H₁₇N₃O
Molecular Weight 184.19 g/mol [3]231.29 g/mol
CAS Number 57-44-3[3]58-15-1
PubChem CID 2294[3]6009

Table 3: Computed Properties of the Veramid Mixture

PropertyValue
Molecular Formula C₂₁H₂₉N₅O₄[4]
Molecular Weight 415.5 g/mol [4]

Experimental Protocols

General Analytical Workflow for Veramid

This workflow describes a generalized procedure for the qualitative and quantitative analysis of a Veramid formulation.

G General Analytical Workflow for Veramid cluster_prep Sample Preparation cluster_qual Qualitative Analysis cluster_quant Quantitative Analysis sample Veramid Formulation (e.g., Tablet) grind Grinding and Homogenization sample->grind dissolve Dissolution in a Suitable Solvent (e.g., Methanol/Water) grind->dissolve filter Filtration to Remove Excipients dissolve->filter tlc Thin-Layer Chromatography (TLC) filter->tlc Aliquots of Filtrate color_test Colorimetric Tests (e.g., Dille-Koppanyi for Barbital) filter->color_test Aliquots of Filtrate hplc High-Performance Liquid Chromatography (HPLC) filter->hplc Aliquots of Filtrate gcms Gas Chromatography-Mass Spectrometry (GC-MS) filter->gcms Aliquots of Filtrate titration Non-aqueous Titration filter->titration Aliquots of Filtrate G Postulated Mechanism of Action of Veramid cluster_presynaptic Presynaptic Neuron cluster_postsynaptic Postsynaptic Neuron cluster_inflammation Site of Inflammation gaba_release GABA Release gaba_receptor GABA-A Receptor gaba_release->gaba_receptor binds to cl_channel Chloride Channel gaba_receptor->cl_channel activates hyperpolarization Hyperpolarization (Inhibition of Neuronal Firing) cl_channel->hyperpolarization leads to arachidonic_acid Arachidonic Acid cox_enzyme COX Enzymes arachidonic_acid->cox_enzyme substrate for prostaglandins Prostaglandins cox_enzyme->prostaglandins produces pain_fever Pain & Fever prostaglandins->pain_fever mediate barbital Barbital barbital->gaba_receptor potentiates GABA effect on aminopyrine Aminopyrine aminopyrine->cox_enzyme inhibits

References

Veramid: A Technical Guide to its Biological Activity and Molecular Targets

Author: BenchChem Technical Support Team. Date: December 2025

For Researchers, Scientists, and Drug Development Professionals

Introduction

Veramid is a combination drug product historically used for its analgesic and sedative properties. It is comprised of two active pharmaceutical ingredients: aminopyrine (B3395922) and barbital (B3395916). This technical guide provides an in-depth overview of the biological activities and molecular targets of Veramid, based on the individual actions of its components and their potential interactions. Due to the limited availability of recent studies on the specific combination product "Veramid," this guide synthesizes data from research on aminopyrine and barbital to provide a comprehensive understanding of its pharmacological profile.

Core Components and Individual Mechanisms of Action

Veramid's biological activity is a composite of the distinct mechanisms of its two components: the non-steroidal anti-inflammatory drug (NSAID) aminopyrine and the barbiturate (B1230296) barbital.

Aminopyrine: A Cyclooxygenase Inhibitor

Aminopyrine, a pyrazolone (B3327878) derivative, exerts its analgesic, anti-inflammatory, and antipyretic effects primarily through the inhibition of cyclooxygenase (COX) enzymes.[1] COX-1 and COX-2 are the key enzymes responsible for the conversion of arachidonic acid into prostaglandins (B1171923), which are crucial mediators of pain, inflammation, and fever.[1][2] By blocking these enzymes, aminopyrine reduces prostaglandin (B15479496) synthesis.[1] However, its use has been largely discontinued (B1498344) in many countries due to the risk of severe side effects, most notably agranulocytosis, a potentially fatal blood disorder.[3]

Barbital: A GABA-A Receptor Modulator

Barbital is a long-acting barbiturate that functions as a central nervous system (CNS) depressant.[4] Its primary molecular target is the γ-aminobutyric acid type A (GABA-A) receptor, the main inhibitory neurotransmitter receptor in the brain.[4][5] Barbital acts as a positive allosteric modulator of the GABA-A receptor, meaning it binds to a site distinct from the GABA binding site and enhances the receptor's affinity for GABA.[6] This potentiation of GABAergic neurotransmission leads to an increased influx of chloride ions into neurons, causing hyperpolarization and a decrease in neuronal excitability.[6][7] This mechanism underlies barbital's sedative, hypnotic, and anticonvulsant properties.[8]

Synergistic Effects and Potential Interactions

While dedicated studies on the specific formulation of Veramid are scarce, research on the combination of aminopyrine and barbital suggests potential synergistic interactions. One study highlighted that barbital can enhance the teratogenic effects of aminopyrine in mice.[9] The proposed mechanism for this synergy is the induction of metabolic enzymes by barbital, which may lead to an increased formation of teratogenic metabolites from aminopyrine.[9] This underscores the importance of considering drug-drug interactions at the metabolic level. From a pharmacodynamic perspective, the combination of a CNS depressant (barbital) and an analgesic (aminopyrine) suggests a dual approach to pain management, targeting both central perception and peripheral inflammation.

Quantitative Data

The following tables summarize the available quantitative data for the individual components of Veramid. It is important to note that these values can vary depending on the specific experimental conditions.

Table 1: Quantitative Data for Aminopyrine

ParameterValueTargetOrganismReference
IC50Varies (µM range)COX-1, COX-2Various[10][11]

Note: Specific IC50 values for aminopyrine are not consistently reported in recent literature, but it is established as a COX inhibitor.

Table 2: Quantitative Data for Barbital and Related Barbiturates

ParameterValueCompoundTargetOrganism/SystemReference
EC50133 µMPhenobarbitalGABA-A Receptor (shunting of firing)Rat Neocortical Neurons[5]
EC50144 µMPhenobarbitalGABA-A Receptor (IPSC decay)Rat Neocortical Neurons[5]
EC5041 µMPentobarbitalGABA-A Receptor (IPSC decay)Rat Neocortical Neurons[5]
EC50103 µMAmobarbitalGABA-A Receptor (IPSC decay)Rat Neocortical Neurons[5]

Note: Data for phenobarbital, a structurally related long-acting barbiturate, is included to provide context for the potency of this class of drugs at the GABA-A receptor.

Experimental Protocols

Detailed methodologies for assessing the biological activity of Veramid's components are crucial for reproducible research. The following are representative protocols for key experimental assays.

Cyclooxygenase (COX) Inhibition Assay (for Aminopyrine)

This assay determines the ability of a compound to inhibit the activity of COX-1 and COX-2 enzymes.

Principle: The assay measures the production of prostaglandins (e.g., PGE2) from arachidonic acid by purified COX enzymes. The inhibition of this reaction by the test compound is quantified.[12]

Materials:

  • Purified human or ovine COX-1 and COX-2 enzymes[13]

  • Arachidonic acid (substrate)[14]

  • Heme (cofactor)[14]

  • Test compound (Aminopyrine) dissolved in a suitable solvent (e.g., DMSO)[14]

  • Reference inhibitors (e.g., celecoxib, indomethacin)[12]

  • Assay buffer[13]

  • Stop solution (e.g., HCl)[14]

  • Detection kit (e.g., PGE2 EIA kit)[12]

Procedure:

  • Reagent Preparation: Prepare stock solutions of the test compound and reference inhibitors. Serially dilute to obtain a range of concentrations.[14]

  • Enzyme Preparation: In a 96-well plate, add assay buffer, heme, and either COX-1 or COX-2 enzyme to each well.[14]

  • Inhibitor Incubation: Add the different concentrations of the test compound, reference inhibitors, or vehicle control to the wells. Incubate for a specified time (e.g., 15 minutes) at room temperature to allow for inhibitor binding.[14]

  • Reaction Initiation: Add arachidonic acid to all wells to start the enzymatic reaction.[14]

  • Reaction Incubation: Incubate the plate at 37°C for a defined period (e.g., 10 minutes).[14]

  • Reaction Termination: Stop the reaction by adding the stop solution.[14]

  • Detection: Measure the amount of PGE2 produced using an EIA kit according to the manufacturer's instructions.[12]

  • Data Analysis: Calculate the percentage of inhibition for each concentration of the test compound relative to the vehicle control. Determine the IC50 value by plotting the percentage of inhibition against the log of the inhibitor concentration.[12]

GABA-A Receptor Binding Assay (for Barbital)

This assay measures the ability of a compound to bind to the GABA-A receptor.

Principle: A radiolabeled ligand with known affinity for a specific site on the GABA-A receptor (e.g., the benzodiazepine (B76468) site) is used. The ability of the test compound (barbital) to displace the radioligand is measured, providing an indirect measure of its binding affinity.[4]

Materials:

  • Synaptic membrane preparation from a suitable source (e.g., rat brain cortex)

  • Radiolabeled ligand (e.g., [3H]-Flumazenil)[15]

  • Test compound (Barbital)

  • Non-specific binding control (e.g., a high concentration of a known ligand like diazepam)[15]

  • Incubation buffer

  • Scintillation fluid

  • Glass fiber filters

Procedure:

  • Membrane Preparation: Prepare synaptic membranes from the chosen tissue source.

  • Assay Setup: In test tubes, combine the membrane preparation, radiolabeled ligand, and either buffer, the test compound at various concentrations, or the non-specific binding control.

  • Incubation: Incubate the tubes at a specific temperature for a set period to allow binding to reach equilibrium.

  • Filtration: Rapidly filter the contents of each tube through a glass fiber filter to separate bound from free radioligand.

  • Washing: Wash the filters with ice-cold buffer to remove any non-specifically bound radioligand.

  • Scintillation Counting: Place the filters in scintillation vials with scintillation fluid and measure the radioactivity using a scintillation counter.

  • Data Analysis: Calculate the specific binding by subtracting the non-specific binding from the total binding. Determine the Ki (inhibitory constant) of the test compound by analyzing the competition binding data using appropriate software.[15]

Signaling Pathways and Experimental Workflows

Visualizing the complex biological processes involved is essential for a clear understanding of Veramid's mechanism of action.

Aminopyrine's Mechanism of Action Arachidonic_Acid Arachidonic Acid COX1 COX-1 (Constitutive) Arachidonic_Acid->COX1 COX2 COX-2 (Inducible) Arachidonic_Acid->COX2 Prostaglandins_Physiological Prostaglandins (Physiological Functions) COX1->Prostaglandins_Physiological Prostaglandins_Inflammatory Prostaglandins (Pain, Inflammation, Fever) COX2->Prostaglandins_Inflammatory Aminopyrine Aminopyrine Aminopyrine->COX1 Aminopyrine->COX2

Caption: Aminopyrine inhibits both COX-1 and COX-2, blocking prostaglandin synthesis.

Barbital's Mechanism of Action GABA_A_Receptor GABA-A Receptor Cl- Channel Chloride_Influx Increased Cl- Influx GABA_A_Receptor:port->Chloride_Influx Channel Opening Barbital Barbital Barbital->GABA_A_Receptor Allosteric Modulation GABA GABA GABA->GABA_A_Receptor Hyperpolarization Neuronal Hyperpolarization Chloride_Influx->Hyperpolarization CNS_Depression CNS Depression (Sedation, Hypnosis) Hyperpolarization->CNS_Depression

Caption: Barbital enhances GABA-A receptor activity, leading to CNS depression.

Experimental Workflow for COX Inhibition Assay start Start prep_reagents Prepare Reagents (Enzyme, Substrate, Inhibitor) start->prep_reagents incubation Incubate Enzyme with Inhibitor prep_reagents->incubation reaction Initiate Reaction with Substrate incubation->reaction termination Terminate Reaction reaction->termination detection Detect Prostaglandin Production (EIA) termination->detection analysis Data Analysis (Calculate IC50) detection->analysis end End analysis->end

Caption: Workflow for determining the COX inhibitory activity of a compound.

Conclusion

Veramid's biological activity is a result of the combined actions of its constituent drugs, aminopyrine and barbital. Aminopyrine provides analgesic and anti-inflammatory effects by inhibiting COX enzymes, while barbital induces sedation and hypnosis through positive allosteric modulation of GABA-A receptors. While the potential for synergistic interactions, particularly at the metabolic level, exists, there is a notable lack of recent, comprehensive studies on the specific "Veramid" formulation. The information presented in this guide, derived from the individual components, provides a robust framework for understanding the pharmacology of this combination drug and for designing future research to further elucidate its integrated biological effects. The significant safety concerns associated with both aminopyrine and barbiturates necessitate careful consideration in any new drug development efforts inspired by this combination.

References

Preliminary Toxicity Profile of Veramid: A Review of Available Data

Author: BenchChem Technical Support Team. Date: December 2025

An In-depth Technical Guide for Researchers, Scientists, and Drug Development Professionals

Abstract: This document synthesizes the currently available information regarding the toxicity of Veramid. Extensive searches for preliminary toxicity studies, including preclinical safety data and detailed mechanistic pathways, were conducted. The available data indicates that "Veramid" is a brand name for a topical cream formulation containing 5% acyclovir (B1169), a well-established antiviral drug. Information on a novel compound named Veramid undergoing preclinical toxicity evaluation could not be found in the public domain. The data presented herein pertains to the clinical safety of this acyclovir formulation and the known toxicological profile of acyclovir.

Introduction

The user's request for an in-depth technical guide on the preliminary toxicity of a compound named "Veramid" prompted a thorough investigation of scientific literature and clinical trial data. The search revealed that Veramid is a topical preparation of acyclovir, a synthetic purine (B94841) nucleoside analogue with potent antiviral activity against herpes simplex viruses (HSV-1 and HSV-2) and varicella-zoster virus (VZV). This guide, therefore, shifts from the premise of a new chemical entity to a review of the available safety information for this specific formulation and the broader toxicological profile of its active pharmaceutical ingredient, acyclovir.

Clinical Safety of Veramid (5% Acyclovir Cream)

A randomized, triple-blinded clinical study was identified that compared the efficacy and safety of a 5% acyclovir cream, referred to as Veramid, with a topical olive leaf extract emulgel for the management of recurrent herpes labialis.

2.1. Experimental Protocol: Randomized Controlled Trial

  • Objective: To evaluate the effectiveness of olive leaf extract (OLE) compared to acyclovir cream (Veramid 5%) in managing the vesicular stage of recurrent herpes labialis (RHL) lesions.

  • Study Design: A randomized, triple-blinded, controlled clinical study.

  • Participants: Forty patients with RHL were randomly divided into two equal groups (n=20 per group).

  • Intervention:

    • Control Group: Received acyclovir cream (Veramid 5%).

    • Study Group: Received OLE in an emulgel form.

  • Dosing Regimen: Patients in both groups were instructed to apply the prescribed medication five times a day for five consecutive days.

  • Evaluation:

    • Pain intensity was measured at baseline (T0), 48 hours (T1), and 7 days later (T2).

    • The day of complete pain healing and the day the lesion's crust fell off were recorded.

  • Safety Monitoring: The safety and tolerability were evaluated by monitoring for any adverse experiences reported by participants during the treatment and follow-up periods.

2.2. Clinical Safety Findings

The study reported that there were no adverse effects observed in the group treated with Veramid (5% acyclovir cream). Specifically, the study noted the absence of:

  • Superinfections

  • Skin irritation

  • Allergic reactions

  • Local intolerance

Both the Veramid cream and the OLE emulgel were reported to be well-tolerated by all participants in the study.[1]

Preclinical Toxicity of Acyclovir

While no preclinical toxicity studies were found for the specific "Veramid" formulation, the active ingredient, acyclovir, has been extensively studied. A summary of its general toxicological profile is provided below. It is important to note that these data are for acyclovir as an active compound and may not be fully representative of the topical Veramid formulation, which is expected to have minimal systemic absorption.

3.1. Systemic Toxicity

Systemic administration of acyclovir in animal studies has identified the kidney as the primary target organ for toxicity. High intravenous doses can lead to precipitation of acyclovir crystals in the renal tubules, potentially causing obstructive nephropathy.

3.2. Genotoxicity and Carcinogenicity

Acyclovir has been evaluated in a battery of in vitro and in vivo genotoxicity assays. While some in vitro assays at high concentrations showed evidence of chromosomal damage, the overall assessment from multiple studies suggests that acyclovir does not pose a significant genotoxic risk at therapeutic concentrations. Long-term carcinogenicity studies in rodents have not revealed any drug-related increase in tumors.

3.3. Reproductive and Developmental Toxicity

Studies in animals have shown that very high doses of acyclovir can be associated with adverse effects on male fertility (testicular atrophy) and developmental toxicity. These effects are generally observed at exposures significantly higher than those achieved with standard clinical doses, particularly with topical administration.

Mechanism of Action of Acyclovir

Understanding the mechanism of action of acyclovir is key to understanding its selective toxicity towards virus-infected cells.

4.1. Viral Activation and DNA Polymerase Inhibition

The diagram below illustrates the activation pathway of acyclovir, which is fundamental to its antiviral activity and safety profile.

Acyclovir_Mechanism ACV Acyclovir Viral_TK Viral Thymidine (B127349) Kinase (TK) ACV->Viral_TK Enters Infected Cell ACV_MP Acyclovir Monophosphate Host_Kinases Host Cell Kinases ACV_MP->Host_Kinases ACV_DP Acyclovir Diphosphate ACV_DP->Host_Kinases ACV_TP Acyclovir Triphosphate (Active Form) Viral_DNA_Poly Viral DNA Polymerase ACV_TP->Viral_DNA_Poly Competitive Inhibition with dGTP Viral_TK->ACV_MP Phosphorylation (Rate-Limiting Step) Host_Kinases->ACV_DP Host_Kinases->ACV_TP Viral_DNA Growing Viral DNA Chain Viral_DNA_Poly->Viral_DNA Termination Chain Termination Viral_DNA->Termination Incorporation of ACV-TP

Caption: Mechanism of selective activation and action of Acyclovir.

This selective phosphorylation by viral thymidine kinase means the active, toxic form of the drug is primarily generated only in infected cells, sparing uninfected host cells. This is the cornerstone of acyclovir's favorable safety profile.

Summary and Conclusion

The available evidence indicates that "Veramid" is a 5% acyclovir cream. A clinical study demonstrated its safety and tolerability for topical use in treating recurrent herpes labialis, with no reported adverse effects such as skin irritation or allergic reactions.[1] No specific preclinical toxicity studies for a novel compound named "Veramid" were found. The established toxicological profile of acyclovir, the active ingredient, is well-characterized and highlights renal toxicity at high systemic doses, which are not expected with topical application. The mechanism of action, involving selective activation by viral enzymes, provides a clear rationale for its low toxicity to host cells.

For professionals in drug development, this case underscores the importance of distinguishing between brand names of existing formulations and new chemical entities in early-stage research. All available data points to Veramid being a formulation of a known drug, acyclovir, with a well-documented and favorable safety profile for its intended topical use.

References

The Discovery of Verapamil Analogues and Derivatives: An In-depth Technical Guide

Author: BenchChem Technical Support Team. Date: December 2025

For Researchers, Scientists, and Drug Development Professionals

Abstract

This technical guide provides a comprehensive overview of the discovery and development of analogues and derivatives of Verapamil (B1683045), a cornerstone calcium channel blocker. Initially identified for its cardiovascular applications, the therapeutic landscape of Verapamil has expanded significantly, largely driven by the exploration of its diverse chemical space. This document details the structure-activity relationships (SAR), quantitative pharmacological data, key experimental methodologies, and the underlying signaling pathways associated with Verapamil and its derivatives. Particular emphasis is placed on their roles in overcoming multidrug resistance (MDR) in cancer and their primary function as cardiovascular agents.

Introduction: From Cardiovascular Treatment to Broader Applications

Verapamil, a phenylalkylamine, was the first clinically used calcium channel blocker, initially introduced for the treatment of angina, hypertension, and supraventricular tachyarrhythmias.[1][2] Its mechanism of action involves the blockade of L-type voltage-gated calcium channels, leading to vasodilation and reduced myocardial contractility and conductivity.[3][4] The discovery that Verapamil could also inhibit P-glycoprotein (P-gp), a key transporter involved in multidrug resistance in cancer, opened a new avenue for the development of its analogues and derivatives.[5] This guide explores the journey of Verapamil from a cardiovascular drug to a lead compound for the development of novel therapeutic agents with a range of applications.

Structure-Activity Relationship (SAR) of Verapamil Analogues

The pharmacological activity of Verapamil is intrinsically linked to its chemical structure. Key structural features that have been extensively studied include the two benzene (B151609) rings, the tertiary amino nitrogen, the isopropyl group, and the nitrile group.

  • Essential Moieties for Calcium Channel Blockade: Both the tertiary amino nitrogen and the two benzene rings are crucial for the frequency-dependent negative inotropic action of Verapamil.[6] Quaternization of the tertiary amino nitrogen leads to a complete loss of its calcium channel blocking activity.[6]

  • Influence of Substituents on Potency: Substituents on the benzene ring near the asymmetric carbon atom and the isopropyl group, while not essential for the mechanism of action, strongly influence the drug's potency.[6] The flexibility to rotate around the bond between the quaternary carbon and the adjacent methylene (B1212753) group is also a major requisite for calcium antagonism.[7]

  • Stereoselectivity: Verapamil is a racemic mixture, with the S-enantiomer being approximately 20 times more potent in its calcium channel blocking activity than the R-enantiomer.[8]

  • Modifications for Multidrug Resistance Reversal: The 7-cyan-8-methyl groups are important for MDR reversal activity and interaction with P-glycoprotein.[9] Interestingly, some derivatives with low calcium channel blocking activity retain high MDR reverting ability, making them promising candidates for cancer therapy.[10]

Quantitative Data on Verapamil Analogues and Derivatives

The following tables summarize the quantitative data for Verapamil and its key analogues and derivatives, providing a comparative overview of their potency in different biological assays.

Table 1: Calcium Channel Blocking Activity of Verapamil and its Analogues

CompoundTarget/AssayIC50 ValueReference
VerapamilL-type Ca2+ channels (vascular smooth muscle)3.5 ± 0.3 x 10-6 M[11]
VerapamilCa2+ influx (recombinant T-type channels)~30 µM[6]
Carboxy verapamilIsoproterenol-induced slow action potentials~6 x 10-6 M[8]
D888 (Devapamil) enantiomersCa2+ influx (recombinant T-type channels)~3 µM[6]
Anipamil (B1666041)Ischaemia-induced arrhythmiasEffective at 50 and 150 mg/kg (oral)[12]
RonipamilIschaemia-induced arrhythmiasLimited antiarrhythmic action[12]

Table 2: P-glycoprotein (P-gp) Inhibition by Verapamil and its Metabolites

CompoundAssayIC50 / Ki ValueReference
VerapamilP-gp-mediated digoxin (B3395198) transportIC50 = 1.1 µM[13]
NorverapamilP-gp-mediated digoxin transportIC50 = 0.3 µM[13]
D-703P-gp-mediated digoxin transportIC50 = 1.6 µM[13]
VerapamilP-gp ATPase activityBiphasic kinetics (max activation at 8 µM)[14]
VerapamilP-gp binding (from aqueous phase)K ~ 4 x 103 M-1[15]

Experimental Protocols

This section provides detailed methodologies for key experiments involved in the discovery and characterization of Verapamil analogues and derivatives.

Synthesis of a Representative Verapamil Derivative: Carboxy Verapamil

This protocol describes the hydrolysis of the nitrile group of Verapamil to a carboxylic acid, yielding Carboxy Verapamil.[8]

Materials:

  • Verapamil hydrochloride

  • Concentrated Hydrochloric Acid (HCl)

  • Glacial Acetic Acid

  • Sodium Hydroxide (NaOH) solution

  • Diethyl ether

  • Round-bottom flask with reflux condenser

  • Magnetic stirrer with heating plate

  • Separatory funnel

  • pH meter or pH paper

  • Rotary evaporator

Procedure:

  • Dissolve Verapamil hydrochloride in a mixture of concentrated HCl and glacial acetic acid in a round-bottom flask.

  • Heat the mixture to reflux with constant stirring. Monitor the reaction progress using Thin Layer Chromatography (TLC).

  • After the reaction is complete (typically several hours), cool the mixture to room temperature.

  • Carefully neutralize the reaction mixture with a NaOH solution to a pH of approximately 3-4.

  • Extract the aqueous solution multiple times with diethyl ether in a separatory funnel.

  • Combine the organic extracts and wash them with brine.

  • Dry the organic layer over anhydrous sodium sulfate.

  • Filter the drying agent and evaporate the solvent under reduced pressure using a rotary evaporator to obtain crude Carboxy Verapamil.

  • The crude product can be further purified by recrystallization or column chromatography.

Biological Assay: Whole-Cell Patch Clamp for Calcium Channel Blockade

This protocol outlines the procedure for measuring the effect of Verapamil analogues on L-type calcium currents in cardiomyocytes using the whole-cell patch-clamp technique.[11][16][17]

Materials and Solutions:

  • Isolated cardiomyocytes

  • Patch-clamp rig (amplifier, micromanipulator, microscope)

  • Borosilicate glass capillaries for pipette fabrication

  • Pipette puller and microforge

  • External solution (in mM): 135 NaCl, 5.4 KCl, 1 MgCl2, 2 CaCl2, 10 HEPES, 10 Glucose (pH 7.4 with NaOH).

  • Internal (pipette) solution (in mM): 120 CsCl, 20 TEA-Cl, 10 EGTA, 5 Mg-ATP, 10 HEPES (pH 7.2 with CsOH).

  • Verapamil analogue stock solution in DMSO.

Procedure:

  • Prepare isolated cardiomyocytes and place them in a recording chamber on the microscope stage, continuously perfused with the external solution.

  • Pull and fire-polish borosilicate glass capillaries to create patch pipettes with a resistance of 3-5 MΩ when filled with the internal solution.

  • Fill the pipette with the internal solution and mount it on the micromanipulator.

  • Approach a single cardiomyocyte with the pipette tip while applying positive pressure.

  • Upon contact with the cell membrane, release the positive pressure to form a high-resistance (GΩ) seal.

  • Apply a brief pulse of suction to rupture the membrane patch and establish the whole-cell configuration.

  • Clamp the cell membrane potential at a holding potential of -80 mV.

  • Elicit L-type calcium currents by applying depolarizing voltage steps (e.g., to 0 mV for 200 ms).

  • Record baseline calcium currents.

  • Perfuse the cell with the external solution containing the desired concentration of the Verapamil analogue.

  • Record the calcium currents in the presence of the compound.

  • Analyze the data to determine the percentage of current inhibition and calculate the IC50 value.

Biological Assay: Measurement of Intracellular Calcium Concentration

This protocol describes the use of the fluorescent Ca2+ indicator Fura-2 to measure changes in intracellular calcium concentration ([Ca2+]i) in response to Verapamil analogues.[18][19][20]

Materials and Solutions:

  • Adherent cells (e.g., vascular smooth muscle cells) cultured on glass coverslips.

  • Fura-2 AM (acetoxymethyl ester) fluorescent dye.

  • Pluronic F-127.

  • Hanks' Balanced Salt Solution (HBSS) with and without Ca2+.

  • Fluorescence imaging system with dual-wavelength excitation (e.g., 340 nm and 380 nm).

  • Verapamil analogue stock solution.

Procedure:

  • Incubate the cells with Fura-2 AM (typically 2-5 µM) and Pluronic F-127 in HBSS for 30-60 minutes at 37°C to load the dye.

  • Wash the cells with HBSS to remove extracellular Fura-2 AM.

  • Mount the coverslip in a perfusion chamber on the fluorescence microscope.

  • Excite the Fura-2 loaded cells alternately at 340 nm and 380 nm and record the fluorescence emission at ~510 nm.

  • Establish a stable baseline [Ca2+]i.

  • Perfuse the cells with a solution containing a depolarizing agent (e.g., high KCl) to induce Ca2+ influx and record the change in [Ca2+]i.

  • Wash out the depolarizing agent and allow the [Ca2+]i to return to baseline.

  • Perfuse the cells with the Verapamil analogue for a defined period.

  • Re-stimulate the cells with the depolarizing agent in the presence of the Verapamil analogue and record the change in [Ca2+]i.

  • Calculate the ratio of the fluorescence intensities at the two excitation wavelengths (F340/F380) to determine the [Ca2+]i. Compare the response before and after the application of the Verapamil analogue to quantify its inhibitory effect.

Signaling Pathways and Experimental Workflows

Signaling Pathway of L-Type Calcium Channel Blockade by Verapamil

Verapamil exerts its primary effect by blocking the influx of Ca2+ through L-type calcium channels in cardiac and vascular smooth muscle cells. This disruption of calcium signaling leads to a cascade of downstream effects.

G cluster_membrane Cell Membrane cluster_cytosol Cytosol Verapamil Verapamil Ca_channel L-type Ca2+ Channel Verapamil->Ca_channel Blocks Ca_int Intracellular Ca2+ Ca_channel->Ca_int Influx Ca_ext Extracellular Ca2+ Calmodulin Calmodulin Ca_int->Calmodulin Binds CaM_complex Ca2+-Calmodulin Complex MLCK Myosin Light Chain Kinase (MLCK) CaM_complex->MLCK Activates pMLC Phosphorylated Myosin Light Chain MLCK->pMLC Phosphorylates Contraction Muscle Contraction pMLC->Contraction Leads to

Caption: L-type calcium channel blockade by Verapamil.

Experimental Workflow for Verapamil Analogue Discovery

The discovery of novel Verapamil analogues follows a structured workflow from initial design to preclinical evaluation.

G cluster_design Design & Synthesis cluster_screening Screening & Evaluation cluster_optimization Lead Optimization SAR SAR Analysis of Verapamil Design Analogue Design & Library Creation SAR->Design Synthesis Chemical Synthesis Design->Synthesis Purification Purification & Characterization Synthesis->Purification Primary_Screen Primary Screening (e.g., Ca2+ influx assay) Purification->Primary_Screen Secondary_Screen Secondary Screening (e.g., Patch Clamp) Primary_Screen->Secondary_Screen MDR_Assay MDR Reversal Assay (e.g., P-gp inhibition) Secondary_Screen->MDR_Assay Toxicity In vitro Toxicity MDR_Assay->Toxicity Hit_to_Lead Hit-to-Lead Optimization Toxicity->Hit_to_Lead ADME ADME/Tox Profiling Hit_to_Lead->ADME Preclinical Preclinical Animal Models ADME->Preclinical G cluster_mods Structural Modifications cluster_activity Biological Activity Verapamil Verapamil Scaffold Mod_N Modification of Tertiary Nitrogen (e.g., Quaternization, N-dealkylation) Verapamil->Mod_N Mod_Rings Substitution on Benzene Rings Verapamil->Mod_Rings Mod_CN Modification of Nitrile Group (e.g., Hydrolysis to Carboxylic Acid) Verapamil->Mod_CN Mod_Flex Restricting Molecular Flexibility Verapamil->Mod_Flex Ca_Block Calcium Channel Blockade Mod_N->Ca_Block Loss of activity MDR_Rev MDR Reversal (P-gp Inhibition) Mod_N->MDR_Rev Can be maintained or enhanced Potency Potency Mod_Rings->Potency Modulates Mod_CN->Ca_Block Decreased activity Mod_Flex->Ca_Block Decreased activity Mod_Flex->MDR_Rev Can be maintained

References

In Silico Modeling of Acyclovir Interactions: A Technical Guide

Author: BenchChem Technical Support Team. Date: December 2025

For Researchers, Scientists, and Drug Development Professionals

Executive Summary

Acyclovir (B1169), a synthetic purine (B94841) nucleoside analogue, is a cornerstone of antiviral therapy, primarily targeting herpes simplex virus (HSV) and varicella-zoster virus (VZV). Its efficacy is rooted in its selective activation within virus-infected cells and its potent inhibition of viral DNA replication. This technical guide provides an in-depth overview of the in silico modeling of Acyclovir's interactions, detailing its mechanism of action, computational modeling approaches, relevant quantitative data, and the experimental protocols used to validate these models. The brand name "Veramid" is associated with a topical cream formulation of Acyclovir. This document focuses on the active pharmaceutical ingredient, Acyclovir, and its molecular interactions.

Mechanism of Action

Acyclovir is a prodrug that requires a three-step phosphorylation process to become the active antiviral agent, Acyclovir triphosphate (ACV-TP).[1][2] This activation pathway is central to its selective toxicity against viruses.

  • Initial Phosphorylation by Viral Thymidine (B127349) Kinase: Acyclovir is first converted to Acyclovir monophosphate by a viral-encoded thymidine kinase (TK).[2][3] This initial step is highly specific to infected cells, as viral TK is significantly more efficient at phosphorylating Acyclovir than host cell TK.[4]

  • Conversion to Diphosphate (B83284) by Cellular Kinases: Host cell guanylate kinase then phosphorylates Acyclovir monophosphate to Acyclovir diphosphate.[5][6]

  • Final Phosphorylation to Triphosphate: Subsequently, a variety of cellular enzymes, including phosphoglycerate kinase and pyruvate (B1213749) kinase, convert Acyclovir diphosphate to the active Acyclovir triphosphate (ACV-TP).[1]

ACV-TP then inhibits viral DNA synthesis through two primary mechanisms:

  • Competitive Inhibition of Viral DNA Polymerase: ACV-TP competes with the natural substrate, deoxyguanosine triphosphate (dGTP), for the active site of the viral DNA polymerase.[3][7]

  • DNA Chain Termination: Once incorporated into the growing viral DNA strand by the polymerase, ACV-TP acts as a chain terminator because it lacks the 3'-hydroxyl group necessary for the formation of the next phosphodiester bond, thus halting viral replication.[3][8]

The high affinity of ACV-TP for viral DNA polymerase over cellular DNA polymerase further contributes to its selective antiviral activity.[7]

Acyclovir Mechanism of Action cluster_infected_cell Infected Host Cell Acyclovir Acyclovir ACV_MP Acyclovir Monophosphate Acyclovir->ACV_MP Viral Thymidine Kinase ACV_DP Acyclovir Diphosphate ACV_MP->ACV_DP Host Guanylate Kinase ACV_TP Acyclovir Triphosphate (Active) ACV_DP->ACV_TP Host Cellular Kinases Viral_DNA Viral DNA Replication ACV_TP->Viral_DNA Competitive Inhibition of Viral DNA Polymerase Chain_Termination Chain Termination Viral_DNA->Chain_Termination Incorporation of ACV-TP

Figure 1: Acyclovir's metabolic activation pathway and mechanism of action.

In Silico Modeling of Acyclovir Interactions

Computational modeling plays a crucial role in understanding the molecular basis of Acyclovir's efficacy and in the design of novel derivatives. Key in silico approaches include molecular docking, molecular dynamics (MD) simulations, and pharmacokinetic/pharmacodynamic (PK/PD) modeling.

Molecular Docking and Dynamics Simulations

Molecular docking is extensively used to predict the binding orientation and affinity of Acyclovir and its derivatives to its primary targets: viral thymidine kinase and DNA polymerase. These studies have provided insights into the specific amino acid residues involved in binding and have been used to rationalize the drug's selectivity. For instance, docking studies have been performed to compare the binding energies of various anti-herpes drugs to viral thymidine kinase.[9][10] More recent studies have even explored the potential of Acyclovir to interact with other viral targets, such as the main protease of SARS-CoV-2.[11][12]

MD simulations are often employed as a follow-up to docking to study the dynamic stability of the ligand-protein complex over time, providing a more realistic representation of the biological environment.

In Silico Modeling Workflow Target_ID Target Identification (e.g., Viral Thymidine Kinase) Docking Molecular Docking Target_ID->Docking Ligand_Prep Ligand Preparation (Acyclovir/Derivatives) Ligand_Prep->Docking Binding_Analysis Binding Mode & Energy Analysis Docking->Binding_Analysis MD_Sim Molecular Dynamics Simulation Binding_Analysis->MD_Sim Stability_Analysis Complex Stability & Interaction Analysis MD_Sim->Stability_Analysis ADMET ADMET Prediction Stability_Analysis->ADMET Lead_Opt Lead Optimization ADMET->Lead_Opt

References

Navigating Uncharted Territory: A Technical Overview of "Veramid" Pharmacokinetics and Pharmacodynamics

Author: BenchChem Technical Support Team. Date: December 2025

A Note to the Reader: The compound "Veramid" does not correspond to any known therapeutic agent in publicly accessible scientific literature or drug databases. The following in-depth technical guide has been generated using Verapamil (B1683045) and Viramidine as illustrative examples to fulfill the structural and content requirements of the prompt. Verapamil is a well-documented calcium channel blocker, and Viramidine is a prodrug of Ribavirin (B1680618). This guide will serve as a template, demonstrating how the pharmacokinetics and pharmacodynamics of a novel compound could be presented.

Introduction

This document provides a comprehensive technical overview of the pharmacokinetic (PK) and pharmacodynamic (PD) properties of Verapamil and Viramidine. The data herein is compiled from peer-reviewed literature and is intended for an audience of researchers, scientists, and professionals in the field of drug development.

Pharmacokinetics

The pharmacokinetic profile of a drug describes its journey through the body, encompassing absorption, distribution, metabolism, and excretion (ADME).

Verapamil Pharmacokinetics

Verapamil is a calcium channel blocker used in the management of hypertension, angina pectoris, and supraventricular tachyarrhythmias.[1] Its pharmacokinetic properties are complex and can exhibit significant inter-individual variability.[1]

Table 1: Summary of Verapamil Pharmacokinetic Parameters

ParameterValueConditionsReference
Bioavailability (Oral) 20-35%Healthy Volunteers[1][2]
52.3%Patients with Liver Cirrhosis[3]
Time to Peak Plasma Concentration (Tmax) 1.5 - 3.0 hoursHealthy Volunteers[4]
Plasma Protein Binding ~90%Healthy Volunteers[2]
Volume of Distribution (Vd) 6.76 L/kgHealthy Volunteers (IV)[3]
12.05 L/kgPatients with Liver Cirrhosis (IV)[3]
Metabolism Extensive hepatic metabolism (via CYP3A4)Healthy Volunteers[2]
Major Active Metabolite Norverapamil[1]
Elimination Half-life (t½) 2.8 - 7.4 hoursImmediate-release, single dose[2]
3.7 hoursHealthy Volunteers (IV)[3]
14.2 hoursPatients with Liver Cirrhosis (IV)[3]
Clearance 1258 ml/minHealthy Volunteers (IV)[3]
616 ml/minPatients with Liver Cirrhosis (IV)[3]
Excretion Mainly in urine as inactive metabolites[1]
Viramidine Pharmacokinetics

Viramidine is a prodrug of the antiviral agent ribavirin, developed to improve its therapeutic index.[4]

Table 2: Summary of Viramidine Pharmacokinetic Parameters

ParameterValueConditionsReference
Absorption Orally absorbed and rapidly converted to ribavirinHealthy Volunteers[4]
Time to Peak Plasma Concentration (Tmax) 1.5 - 3.0 hours (for both viramidine and ribavirin)Healthy Volunteers[4]
Metabolism Extensively metabolized to ribavirin, primarily in the liverHealthy Volunteers[4]
Excretion Small amounts (2-5% of dose) of viramidine and ribavirin excreted in urineHealthy Volunteers[4]
Effect of Food High-fat meal increased viramidine plasma AUC by 44% and Cmax by 20%Healthy Volunteers (600 mg dose)[4]

Experimental Protocols

Pharmacokinetic Study in Healthy Volunteers

Objective: To evaluate the safety, tolerability, and pharmacokinetics of single oral doses of a study drug.

Methodology:

  • Study Design: A randomized, double-blind, placebo-controlled, single ascending dose study.

  • Participants: Healthy male volunteers (n=8-18 per dose group, with 2 on placebo).

  • Dosing: Oral administration of the study drug at various dose levels (e.g., 200, 600, and 1200 mg).[4]

  • Blood Sampling: Serial blood samples are collected at predefined time points (e.g., pre-dose, and at 0.5, 1, 1.5, 2, 3, 4, 6, 8, 12, 24, 48, 72, 96, 120, 144, and 168 hours post-dose).

  • Bioanalysis: Plasma concentrations of the parent drug and any major metabolites are determined using a validated high-performance liquid chromatography-tandem mass spectrometry (HPLC-MS/MS) method.

  • Pharmacokinetic Analysis: Non-compartmental analysis is used to determine key PK parameters such as Cmax, Tmax, AUC, t½, and clearance.

  • Safety and Tolerability: Assessed through monitoring of adverse events, vital signs, electrocardiograms (ECGs), and clinical laboratory tests.

In Vitro Metabolism Assay

Objective: To identify the primary cytochrome P450 (CYP) enzymes responsible for the metabolism of a drug candidate.

Methodology:

  • Test System: Human liver microsomes or recombinant human CYP enzymes (e.g., CYP3A4, CYP2D6, etc.).

  • Incubation: The drug candidate is incubated with the test system in the presence of NADPH (a necessary cofactor for CYP activity).

  • Inhibitor Screening: Parallel incubations are performed with known selective inhibitors for specific CYP enzymes.

  • Sample Analysis: The reaction is quenched, and the remaining concentration of the parent drug is quantified by LC-MS/MS.

  • Data Analysis: A significant decrease in the metabolism of the drug in the presence of a specific inhibitor indicates the involvement of that CYP enzyme.

Pharmacodynamics

Pharmacodynamics involves the study of the biochemical and physiological effects of drugs on the body and their mechanisms of action.

Verapamil Pharmacodynamics

Mechanism of Action: Verapamil inhibits the influx of calcium ions through L-type calcium channels in the heart and vascular smooth muscle.[2] This leads to a reduction in heart rate, cardiac contractility, and relaxation of vascular smooth muscle, resulting in lower blood pressure.[2]

Pharmacodynamic Effects:

  • Cardiovascular: Prolongation of the PR interval on an ECG is a measurable pharmacodynamic effect.[5][6]

  • Dose-Response: There is a correlation between the logarithm of the plasma verapamil concentration and the percentage increase in the PR interval.[5]

Viramidine Pharmacodynamics

Mechanism of Action: As a prodrug, viramidine itself is inactive. Its therapeutic effects are derived from its active metabolite, ribavirin. Ribavirin is a broad-spectrum antiviral agent that interferes with viral RNA and DNA synthesis.

Visualizations

Signaling Pathways and Experimental Workflows

experimental_workflow cluster_study_setup Study Setup cluster_pk_pd_assessment PK/PD Assessment cluster_data_analysis Data Analysis p Healthy Volunteers (n=10) r Randomized, Crossover Design p->r d1 Single Oral Dose (Sustained Release) r->d1 Period 1 d2 Single Oral Dose (Conventional) r->d2 Period 2 bs Serial Blood Sampling d1->bs ecg ECG Monitoring d1->ecg d2->bs d2->ecg pa Plasma Concentration Analysis (HPLC) bs->pa pkp Pharmacokinetic Parameter Calculation (Cmax, AUC) pa->pkp pdp Pharmacodynamic Analysis (PR Interval Prolongation) ecg->pdp corr PK/PD Correlation pkp->corr pdp->corr

Caption: A typical experimental workflow for a pharmacokinetic and pharmacodynamic study.

calcium_channel_blockade cluster_cell_membrane Cell Membrane cluster_cellular_effects Cellular Effects ca_channel L-type Calcium Channel ca_int Ca²⁺ (Intracellular) ca_channel->ca_int relaxation Vasodilation Decreased Heart Rate ca_channel->relaxation inhibition leads to ca_ext Ca²⁺ (Extracellular) ca_ext->ca_channel influx contraction Smooth Muscle Contraction Cardiac Muscle Contraction ca_int->contraction activates verapamil Verapamil verapamil->ca_channel blocks

Caption: Mechanism of action of Verapamil as a calcium channel blocker.

References

Historical Research on the Veramid Compound: A Technical Overview

Author: BenchChem Technical Support Team. Date: December 2025

Initial investigation reveals that the term "Veramid" is associated with multiple contexts in the available literature, indicating a need for disambiguation before proceeding with a detailed technical guide.

A comprehensive search has identified "Veramid" as a brand name for Acyclovir cream, an antiviral medication used in the management of recurrent herpes labialis.[1][2][3][4] Additionally, "Veramid" is listed as a synonym for a combination drug product containing aminopyrine (B3395922) and barbital.[5] Furthermore, the name "Veradermics" is associated with a clinical trial for a non-hormonal, oral treatment for pattern hair loss.[6]

Given the user's request for an in-depth technical guide on the "Veramid compound" for a scientific audience, it is crucial to clarify which of these entities is the subject of the intended research. Without this clarification, a detailed guide on core data, experimental protocols, and signaling pathways cannot be accurately generated.

To provide a relevant and accurate technical whitepaper, please specify which "Veramid" is of interest:

  • Veramid as Acyclovir Cream: A well-established antiviral drug for herpes simplex virus infections.

  • Veramid as an Aminopyrine/Barbital Combination: A historical drug formulation with its own distinct pharmacological profile.

Upon receiving the necessary clarification, a comprehensive technical guide will be developed, adhering to all specified requirements for data presentation, experimental protocols, and visualizations.

References

Veramid: An In-depth Technical Guide to Degradation Pathways and Byproducts

Author: BenchChem Technical Support Team. Date: December 2025

For Researchers, Scientists, and Drug Development Professionals

Introduction

Veramid is a pharmaceutical compound comprised of a combination of two active ingredients: aminophenazone (also known as aminopyrine) and barbital (B3395916). Historically used for its analgesic and sedative properties, understanding the stability and degradation profile of this combination is crucial for ensuring its safety and efficacy. This technical guide provides a comprehensive overview of the known degradation pathways of aminophenazone and barbital, their resulting byproducts, and the experimental methodologies employed in their stability assessment. Due to the limited availability of data on the degradation of the combined product, this guide will focus on the individual degradation profiles of its constituent compounds.

Core Degradation Pathways and Byproducts

The degradation of Veramid's components, aminophenazone and barbital, is primarily driven by hydrolysis and oxidation, with photolysis also playing a potential role under specific conditions.

Aminophenazone Degradation

Aminophenazone, a pyrazolone (B3327878) derivative, is susceptible to degradation in aqueous solutions, with the main pathways being hydrolysis and oxidation. Its metabolism in biological systems primarily involves N-demethylation and acetylation.

Key Degradation Pathways:

  • Hydrolysis: Under aqueous conditions, particularly at varying pH levels, aminophenazone can undergo hydrolytic degradation.

  • Oxidation: Aminophenazone is prone to oxidation, which can be initiated by atmospheric oxygen or oxidizing agents. This process can lead to the formation of colored byproducts. One study noted that in the presence of ammonium (B1175870) persulfate, the oxidation of aminophenazone proceeds in multiple stages, creating several colored intermediate compounds.[1]

  • Photolysis: In the presence of certain sensitizers, such as chloramine, and under UV light, aminophenazone can undergo photolytic degradation. The degradation rate has been observed to increase significantly under these conditions.

Principal Byproducts:

  • 4-Aminoantipyrine: A major metabolite and likely degradation product resulting from the N-demethylation of aminophenazone.[2][3]

  • Monomethyl-4-antipyrine: Another product of N-demethylation.

  • Rubazoic and Methylrubazoic acids: These colored metabolites have been identified in biological systems and may also be formed during chemical degradation.[2]

Barbital Degradation

Barbital, a derivative of barbituric acid, is relatively stable in solid form. However, in solution, its degradation is primarily characterized by the hydrolysis of the barbiturate (B1230296) ring.

Key Degradation Pathways:

  • Hydrolysis (Acidic and Alkaline): The barbiturate ring is susceptible to cleavage under both acidic and alkaline conditions. This is the most significant degradation pathway for barbital and related compounds. The hydrolysis is generally considered irreversible and leads to the opening of the ring structure.

Principal Byproducts:

  • Diethylmalonuric Acid: The primary product of the hydrolytic cleavage of the barbital ring.

  • Urea (B33335) derivatives: Further degradation of diethylmalonuric acid can lead to the formation of various urea derivatives.

Quantitative Data on Degradation

Detailed quantitative data on the degradation kinetics of aminophenazone and barbital is not extensively available in recent literature. However, studies on related compounds provide insights into the expected stability profiles. Forced degradation studies are essential to generate such data.

Table 1: Summary of Forced Degradation Conditions and Expected Outcomes for Veramid Components

Stress ConditionAgent/ParameterExpected Outcome for AminophenazoneExpected Outcome for Barbital
Acid Hydrolysis 0.1 M - 1 M HCl, elevated temperatureDegradation expectedSignificant degradation via ring hydrolysis
Alkaline Hydrolysis 0.1 M - 1 M NaOH, elevated temperatureDegradation expectedSignificant degradation via ring hydrolysis
Oxidation 3-30% H₂O₂, room temperatureSignificant degradation, potential color changeLess susceptible than aminophenazone, but some degradation possible
Thermal Degradation Dry heat (e.g., 60-80°C)Stable in solid form, degradation in solutionGenerally stable in solid form
Photodegradation UV/Visible light exposure (ICH Q1B)Degradation possible, especially with sensitizersGenerally stable

Experimental Protocols

The following sections outline generalized experimental protocols for conducting forced degradation studies on the active components of Veramid. These protocols are based on established methodologies for stability-indicating assays of related pharmaceutical compounds.

Forced Degradation (Stress Testing) Protocol

Objective: To generate potential degradation products and assess the stability of the drug substances under various stress conditions.

1. Acid Hydrolysis:

  • Prepare a stock solution of the drug substance (aminophenazone or barbital) in a suitable solvent (e.g., methanol (B129727) or water) at a concentration of approximately 1 mg/mL.
  • Add an equal volume of 1 M hydrochloric acid.
  • Heat the solution at 60-80°C for a specified period (e.g., 2, 4, 8, 24 hours).
  • At each time point, withdraw an aliquot, neutralize it with 1 M sodium hydroxide, and dilute with the mobile phase to a suitable concentration for analysis.

2. Alkaline Hydrolysis:

  • Prepare a stock solution of the drug substance as described above.
  • Add an equal volume of 1 M sodium hydroxide.
  • Maintain the solution at room temperature or slightly elevated temperature (e.g., 40-60°C) for a specified period.
  • At each time point, withdraw an aliquot, neutralize it with 1 M hydrochloric acid, and dilute with the mobile phase.

3. Oxidative Degradation:

  • Prepare a stock solution of the drug substance.
  • Add an equal volume of hydrogen peroxide solution (e.g., 3-30%).
  • Keep the solution at room temperature, protected from light, for a specified period.
  • At each time point, withdraw an aliquot and dilute with the mobile phase.

4. Thermal Degradation (Solid State):

  • Place a known amount of the solid drug substance in a controlled temperature chamber (e.g., 80°C).
  • At specified time points, withdraw samples, dissolve in a suitable solvent, and dilute for analysis.

5. Photostability Testing:

  • Expose the solid drug substance and a solution of the drug to light providing an overall illumination of not less than 1.2 million lux hours and an integrated near-ultraviolet energy of not less than 200 watt-hours/square meter (as per ICH Q1B guidelines).
  • A control sample should be protected from light.
  • At the end of the exposure period, analyze the samples.

Stability-Indicating Analytical Method

Objective: To develop and validate an analytical method capable of separating and quantifying the parent drug from its degradation products. High-Performance Liquid Chromatography (HPLC) is the most common technique for this purpose.

1. Chromatographic System:

  • HPLC System: A standard HPLC system with a UV or photodiode array (PDA) detector.
  • Column: A reversed-phase C18 column (e.g., 250 mm x 4.6 mm, 5 µm particle size) is a common starting point.
  • Mobile Phase: A mixture of an aqueous buffer (e.g., phosphate (B84403) or acetate (B1210297) buffer) and an organic solvent (e.g., acetonitrile (B52724) or methanol). The pH of the buffer and the gradient of the organic solvent should be optimized to achieve good separation.
  • Flow Rate: Typically 1.0 mL/min.
  • Detection Wavelength: Determined by the UV absorbance maxima of the parent drugs and their byproducts. A PDA detector is highly recommended to assess peak purity.
  • Injection Volume: Typically 10-20 µL.

2. Method Validation:

  • The method should be validated according to ICH guidelines (Q2(R1)) for specificity, linearity, range, accuracy, precision (repeatability and intermediate precision), detection limit (LOD), and quantitation limit (LOQ).
  • Specificity: Demonstrated by the ability of the method to resolve the parent drug peak from all degradation product peaks. Peak purity analysis using a PDA detector is essential.

Visualization of Pathways and Workflows

Degradation Pathways

The following diagrams illustrate the proposed degradation pathways for aminophenazone and barbital.

Aminophenazone_Degradation Aminophenazone Aminophenazone N_Demethylation_Products N-Demethylation Products (4-Aminoantipyrine, Monomethyl-4-antipyrine) Aminophenazone->N_Demethylation_Products Metabolism/ Hydrolysis Acetylation_Products Acetylation Products Aminophenazone->Acetylation_Products Metabolism Oxidation_Products Oxidation Products (e.g., Rubazoic Acid) Aminophenazone->Oxidation_Products Oxidation Hydrolysis_Products Hydrolysis Products Aminophenazone->Hydrolysis_Products Hydrolysis

Caption: Proposed degradation pathways of Aminophenazone.

Barbital_Degradation Barbital Barbital (5,5-diethylbarbituric acid) Hydrolysis Acidic or Alkaline Hydrolysis Ring_Cleavage Barbiturate Ring Cleavage Barbital->Ring_Cleavage Hydrolysis Hydrolysis->Ring_Cleavage Malonuric_Acid Diethylmalonuric Acid Ring_Cleavage->Malonuric_Acid Further_Degradation Further Degradation (Urea derivatives) Malonuric_Acid->Further_Degradation Stability_Study_Workflow start Start: Drug Substance (Aminophenazone/Barbital) forced_degradation Forced Degradation Studies (Acid, Base, Oxidation, Heat, Light) start->forced_degradation generate_samples Generate Stressed Samples and Degradation Products forced_degradation->generate_samples method_development Develop Stability-Indicating HPLC Method generate_samples->method_development method_validation Validate Method (ICH Q2) (Specificity, Linearity, Accuracy, etc.) method_development->method_validation stability_analysis Analyze Stressed Samples method_validation->stability_analysis characterization Identify & Characterize Degradation Products (LC-MS, NMR) stability_analysis->characterization pathway_elucidation Elucidate Degradation Pathways characterization->pathway_elucidation end End: Stability Profile Established pathway_elucidation->end

References

An In-Depth Technical Guide to the Quantum Mechanical Calculations and Physicochemical Properties of Veramid

Author: BenchChem Technical Support Team. Date: December 2025

For Researchers, Scientists, and Drug Development Professionals

Abstract

This technical guide provides a comprehensive overview of the quantum mechanical calculations, physicochemical properties, and mechanisms of action for Veramid, a pharmaceutical compound composed of Aminopyrine and Barbital. This document is intended for researchers, scientists, and professionals in drug development, offering a detailed exploration of the computational and experimental characterization of Veramid's constituent molecules. The guide summarizes quantitative data in structured tables, outlines detailed experimental protocols, and provides visualizations of key signaling pathways and workflows to facilitate a deeper understanding of this compound.

Introduction

Veramid is a combination drug product comprising two active pharmaceutical ingredients: Aminopyrine and Barbital. Aminopyrine, a pyrazolone (B3327878) derivative, is a non-steroidal anti-inflammatory drug (NSAID) with analgesic and antipyretic properties. Barbital, a derivative of barbituric acid, is a long-acting barbiturate (B1230296) with sedative and hypnotic effects. The combination of these two agents in Veramid was intended to provide both pain relief and sedation. Due to safety concerns, particularly the risk of agranulocytosis associated with Aminopyrine, the use of Veramid has been largely discontinued (B1498344) in many countries. However, the study of its components remains relevant for understanding the structure-activity relationships of pyrazolones and barbiturates.

This guide will delve into the theoretical and experimental characterization of Aminopyrine and Barbital, providing a foundational understanding for researchers in medicinal chemistry and pharmacology.

Quantum Mechanical Calculations

Quantum mechanical (QM) calculations are invaluable tools in drug discovery and development for understanding molecular structure, reactivity, and interactions with biological targets at the electronic level. While specific QM studies on the Veramid combination are scarce, extensive research on its individual components and structurally related molecules provides significant insights.

Aminopyrine and Pyrazolone Derivatives

Quantum chemical calculations, particularly Density Functional Theory (DFT), have been employed to study the structural and electronic properties of pyrazolone derivatives, including compounds closely related to Aminopyrine such as 4-aminoantipyrine. These studies provide a theoretical framework for understanding the behavior of Aminopyrine.

Key Applications of QM in the Study of Aminopyrine:

  • Molecular Geometry Optimization: DFT calculations, often using the B3LYP functional with a 6-31G(d,p) basis set, are used to determine the most stable three-dimensional conformation of Aminopyrine. This is crucial for understanding how the molecule fits into the active site of its target enzymes.

  • Electronic Properties Analysis: QM methods are used to calculate key electronic descriptors such as:

    • Frontier Molecular Orbitals (HOMO and LUMO): The Highest Occupied Molecular Orbital (HOMO) and Lowest Unoccupied Molecular Orbital (LUMO) energies are important for predicting the molecule's reactivity. The energy gap between HOMO and LUMO indicates the chemical stability of the molecule.

    • Molecular Electrostatic Potential (MEP): MEP maps visualize the charge distribution around the molecule, identifying electrophilic and nucleophilic sites. This is critical for predicting non-covalent interactions with biological targets, such as hydrogen bonding and electrostatic interactions.

    • Mulliken Atomic Charges: These calculations provide the partial charge on each atom, offering a quantitative measure of the molecule's polarity and its potential for electrostatic interactions.

  • Vibrational Frequency Analysis: Theoretical vibrational spectra (IR and Raman) can be calculated and compared with experimental data to confirm the molecular structure and assign spectral bands to specific vibrational modes.

A representative workflow for performing DFT calculations on a molecule like Aminopyrine is depicted below.

dft_workflow start Define Molecular Structure (Aminopyrine) basis_set Select QM Method and Basis Set (e.g., DFT B3LYP/6-31G(d,p)) start->basis_set geom_opt Geometry Optimization basis_set->geom_opt freq_calc Frequency Calculation geom_opt->freq_calc verify_min Verify True Minimum (No imaginary frequencies) freq_calc->verify_min verify_min->geom_opt No electronic_props Calculate Electronic Properties (HOMO, LUMO, MEP, etc.) verify_min->electronic_props Yes analysis Analyze and Interpret Results electronic_props->analysis end End analysis->end

A generalized workflow for DFT calculations on Aminopyrine.
Barbital and Barbiturate Derivatives

Computational studies on barbiturates, including conformational analysis and quantitative structure-activity relationship (QSAR) studies, have been instrumental in understanding their mechanism of action and designing new derivatives with improved therapeutic profiles.

Key Applications of QM and Molecular Modeling in the Study of Barbital:

  • Conformational Analysis: Semi-empirical methods like AM1 and ab initio calculations are used to determine the preferred conformations of barbiturates. The orientation of the substituents at the C5 position is critical for their interaction with the GABAA receptor.

  • QSAR Studies: Quantum mechanical descriptors, such as electronic properties and molecular shape, are correlated with the anticonvulsant activity of a series of barbiturates. These studies help in identifying the key structural features (pharmacophore) required for biological activity. For instance, lipophilicity and molecular geometry are important for sedative-hypnotic activity, while electronic properties are more relevant for anticonvulsant effects.[1]

  • Molecular Docking and Molecular Dynamics (MD) Simulations: These computational techniques are used to model the interaction of barbiturates with the GABAA receptor. Docking studies predict the binding pose of Barbital within the receptor's binding pocket, while MD simulations provide insights into the dynamic stability of the ligand-receptor complex and the conformational changes induced upon binding.

Physicochemical and Biological Properties

The physicochemical properties of Aminopyrine and Barbital are crucial for their absorption, distribution, metabolism, and excretion (ADME) profiles.

Quantitative Data Summary

The following tables summarize the key physicochemical and biological data for the individual components of Veramid.

Table 1: Physicochemical Properties of Aminopyrine

PropertyValue
Molecular Formula C₁₃H₁₇N₃O
Molecular Weight 231.30 g/mol
Melting Point 107-109 °C
Water Solubility Soluble
pKa 5.04
LogP 1.7

Table 2: Physicochemical Properties of Barbital

PropertyValue
Molecular Formula C₈H₁₂N₂O₃
Molecular Weight 184.19 g/mol
Melting Point 188-192 °C
Water Solubility 7460 mg/L (at 25 °C)[2]
pKa 7.8
LogP 0.83

Mechanism of Action and Signaling Pathways

The pharmacological effects of Veramid are the result of the distinct mechanisms of action of its two components.

Aminopyrine: COX Inhibition Pathway

Aminopyrine exerts its anti-inflammatory, analgesic, and antipyretic effects primarily through the inhibition of cyclooxygenase (COX) enzymes, COX-1 and COX-2. These enzymes are responsible for the conversion of arachidonic acid to prostaglandins, which are key mediators of inflammation, pain, and fever. By blocking this pathway, Aminopyrine reduces the production of prostaglandins.

cox_pathway stimuli Inflammatory Stimuli (e.g., tissue injury, infection) phospholipids Membrane Phospholipids stimuli->phospholipids pla2 Phospholipase A2 phospholipids->pla2 arachidonic_acid Arachidonic Acid pla2->arachidonic_acid releases cox COX-1 / COX-2 arachidonic_acid->cox prostaglandins Prostaglandins (PGs) cox->prostaglandins converts to inflammation Inflammation, Pain, Fever prostaglandins->inflammation mediate aminopyrine Aminopyrine aminopyrine->cox inhibits

Mechanism of action of Aminopyrine via COX inhibition.
Barbital: GABAA Receptor Modulation Pathway

Barbital is a positive allosteric modulator of the GABAA receptor, the primary inhibitory neurotransmitter receptor in the central nervous system. It binds to a site on the GABAA receptor distinct from the GABA binding site and enhances the receptor's response to GABA. This potentiation of GABAergic neurotransmission leads to an increased influx of chloride ions into the neuron, resulting in hyperpolarization of the cell membrane and a decrease in neuronal excitability. This is the basis for Barbital's sedative and hypnotic effects.

gaba_pathway cluster_neuron Postsynaptic Neuron gaba_receptor GABA-A Receptor (Chloride Channel) cl_influx Increased Cl- Influx gaba_receptor->cl_influx opens channel hyperpolarization Membrane Hyperpolarization cl_influx->hyperpolarization inhibition Decreased Neuronal Excitability (Sedation, Hypnosis) hyperpolarization->inhibition gaba GABA gaba->gaba_receptor binds to barbital Barbital barbital->gaba_receptor binds to allosteric site barbital->gaba_receptor potentiates effect of GABA

Mechanism of action of Barbital at the GABA-A receptor.

Experimental Protocols

This section outlines general experimental protocols relevant to the study of the individual components of Veramid.

In Vitro COX Inhibition Assay (for Aminopyrine)

Objective: To determine the inhibitory activity of Aminopyrine on COX-1 and COX-2 enzymes.

Principle: The assay measures the peroxidase activity of the COX enzyme, which is the second step in the conversion of arachidonic acid to prostaglandins. The peroxidase activity is monitored by measuring the oxidation of a chromogenic substrate.

Materials:

  • Purified COX-1 and COX-2 enzymes

  • Arachidonic acid (substrate)

  • Heme (cofactor)

  • N,N,N',N'-tetramethyl-p-phenylenediamine (TMPD) (chromogenic substrate)

  • Test compound (Aminopyrine) and control inhibitor (e.g., celecoxib, ibuprofen)

  • Tris-HCl buffer (pH 8.0)

  • 96-well microplate reader

Procedure:

  • Prepare solutions of the test compound and control inhibitor at various concentrations.

  • In a 96-well plate, add the Tris-HCl buffer, purified COX enzyme, and heme.

  • Add the test compound or control inhibitor to the respective wells and incubate for a specified time (e.g., 15 minutes) at room temperature to allow for binding to the enzyme.

  • Initiate the reaction by adding arachidonic acid and TMPD to all wells.

  • Immediately measure the change in absorbance at 590 nm over time using a microplate reader.

  • Calculate the rate of reaction for each concentration of the inhibitor.

  • Determine the IC₅₀ value (the concentration of inhibitor that causes 50% inhibition of enzyme activity) by plotting the percent inhibition versus the logarithm of the inhibitor concentration.

Electrophysiological Recording of GABAA Receptor Activity (for Barbital)

Objective: To measure the effect of Barbital on GABA-activated currents in neurons or cells expressing GABAA receptors.

Principle: The whole-cell patch-clamp technique is used to record the flow of ions through GABAA receptor channels in response to GABA and the modulatory effect of Barbital.

Materials:

  • Cultured neurons or oocytes expressing GABAA receptors

  • Patch-clamp rig with amplifier, micromanipulators, and data acquisition system

  • Borosilicate glass capillaries for pulling patch pipettes

  • External and internal pipette solutions

  • GABA and Barbital solutions

  • Perfusion system

Procedure:

  • Prepare cells for recording.

  • Pull a patch pipette with a resistance of 3-5 MΩ and fill it with the internal solution.

  • Under a microscope, approach a cell with the pipette and form a gigaohm seal with the cell membrane.

  • Rupture the cell membrane to achieve the whole-cell configuration.

  • Clamp the cell membrane potential at a holding potential of -60 mV.

  • Perfuse the cell with the external solution containing a low concentration of GABA to establish a baseline current.

  • Co-apply various concentrations of Barbital with GABA and record the potentiation of the GABA-evoked current.

  • Wash out Barbital to observe the reversal of the effect.

  • Analyze the data to determine the dose-response relationship for Barbital's potentiation of the GABA current and calculate the EC₅₀ value.

Determination of Physicochemical Properties

LogP (Octanol-Water Partition Coefficient):

  • Shake-flask method: A solution of the compound is prepared in a mixture of octanol (B41247) and water. The mixture is shaken until equilibrium is reached, and the concentration of the compound in each phase is measured (e.g., by UV-Vis spectroscopy or HPLC). LogP is the logarithm of the ratio of the concentration in octanol to the concentration in water.

pKa (Acid Dissociation Constant):

  • Potentiometric titration: The compound is dissolved in water and titrated with a standard acid or base. The pH is measured as a function of the volume of titrant added. The pKa is determined from the midpoint of the titration curve.

  • UV-Vis Spectroscopy: The UV-Vis spectrum of the compound is measured at different pH values. The pKa is determined by analyzing the changes in absorbance at a specific wavelength as a function of pH.

Solubility:

  • Equilibrium solubility method: An excess amount of the solid compound is added to a specific solvent (e.g., water, buffer). The suspension is stirred until equilibrium is reached. The solution is then filtered, and the concentration of the dissolved compound is measured.

Conclusion

Veramid, a combination of Aminopyrine and Barbital, represents a historically significant pharmaceutical formulation that combines analgesic/anti-inflammatory and sedative-hypnotic properties. While its clinical use has diminished due to safety concerns, the study of its individual components provides valuable insights for modern drug discovery. This technical guide has provided a comprehensive overview of the quantum mechanical calculations, physicochemical properties, mechanisms of action, and relevant experimental protocols for Aminopyrine and Barbital. The application of computational methods like DFT and molecular dynamics simulations, coupled with experimental validation, offers a powerful approach to understanding the structure-activity relationships of these and other pharmacologically active molecules. The information presented herein serves as a valuable resource for researchers and professionals in the fields of medicinal chemistry, pharmacology, and drug development.

References

An In-depth Technical Guide to the Spectroscopic Data of Verapamil

Author: BenchChem Technical Support Team. Date: December 2025

For Researchers, Scientists, and Drug Development Professionals

Disclaimer: The request specified "Veramid," for which no publicly available scientific data corresponding to a distinct chemical entity could be found. This document presumes the user intended to inquire about Verapamil (B1683045) , a widely researched pharmaceutical compound, and all subsequent data pertains to Verapamil.

Introduction

Verapamil is a phenylalkylamine calcium channel blocker widely used in the treatment of hypertension, angina, and certain cardiac arrhythmias.[1][2] It functions by inhibiting L-type calcium channels, thereby reducing the influx of calcium ions into cardiac and vascular smooth muscle cells.[2][3] This guide provides a comprehensive overview of the nuclear magnetic resonance (NMR), mass spectrometry (MS), and infrared (IR) spectroscopic data for Verapamil, along with detailed experimental protocols and a depiction of its primary signaling pathway.

Nuclear Magnetic Resonance (NMR) Spectroscopy

NMR spectroscopy is a powerful analytical technique for elucidating the molecular structure of Verapamil. Both ¹H and ¹³C NMR are crucial for confirming the identity and purity of the compound.

The following tables summarize key chemical shifts (δ) in parts per million (ppm) for Verapamil.

Table 1: ¹H NMR Chemical Shifts for Verapamil

ProtonsChemical Shift (ppm)MultiplicitySolvent
Aromatic CH6.7 - 7.4mCDCl₃
OCH₃3.8 - 3.9sCDCl₃
NCH₃2.4 - 2.5sCDCl₃
Aliphatic CH, CH₂0.9 - 3.2mCDCl₃

Note: The specific shifts and multiplicities can vary slightly based on the solvent and experimental conditions. A representative ¹H NMR spectrum of verapamil in H₂O with 10% D₂O shows distinct peaks corresponding to its chemical structure.[4]

Table 2: ¹³C NMR Chemical Shifts for Verapamil Cation

Carbon AtomChemical Shift (ppm)Solvent
C (Aromatic)111 - 150DMSO-d6
C (Nitrile)~122DMSO-d6
C (OCH₃)~56DMSO-d6
C (Aliphatic)22 - 60DMSO-d6

Data sourced from SpectraBase for the Verapamil cation.[5]

A general protocol for acquiring NMR spectra of Verapamil is as follows:

  • Sample Preparation: Dissolve approximately 5-10 mg of Verapamil in a suitable deuterated solvent (e.g., CDCl₃ or DMSO-d6) in a standard 5 mm NMR tube.

  • Instrumentation: Utilize a high-field NMR spectrometer, such as a Bruker 400 MHz or 600 MHz instrument.[1][6]

  • ¹H NMR Acquisition:

    • Acquire a one-dimensional ¹H NMR spectrum.

    • Typical parameters include a 30° pulse width, a relaxation delay of 1-2 seconds, and 16-64 scans.

    • Reference the spectrum to the residual solvent peak or an internal standard like tetramethylsilane (B1202638) (TMS).

  • ¹³C NMR Acquisition:

    • Acquire a one-dimensional ¹³C NMR spectrum using a proton-decoupled pulse sequence.

    • A larger number of scans (e.g., 1024 or more) is typically required due to the lower natural abundance of ¹³C.

  • 2D NMR (Optional but Recommended): For complete structural assignment, acquire 2D NMR spectra such as COSY (Correlation Spectroscopy), HSQC (Heteronuclear Single Quantum Coherence), and HMBC (Heteronuclear Multiple Bond Correlation). PubChem provides data for a ¹H-¹³C HSQC spectrum of Verapamil.[1]

Mass Spectrometry (MS)

Mass spectrometry is employed to determine the molecular weight and fragmentation pattern of Verapamil, aiding in its identification and the characterization of its metabolites.

Table 3: Key Mass Spectrometry Data for Verapamil

ParameterValueIonization Mode
Molecular Weight454.6 g/mol -
[M+H]⁺ (protonated molecule)m/z 455.2910ESI+
Major Fragment Ionsm/z 303.2072, 165.0917, 150.0672ESI+

Intense mass spectral peaks have been reported at 59 m/z, 260 m/z, 303 m/z, 438 m/z, and 454 m/z.[1] The fragmentation pathways have been studied, and characteristic product ions are used for the structural elucidation of its metabolites.

A typical protocol for the analysis of Verapamil in a biological matrix (e.g., human plasma) using liquid chromatography-tandem mass spectrometry (LC-MS/MS) is outlined below.[7][8]

  • Sample Preparation (Liquid-Liquid Extraction):

    • To a plasma sample, add an internal standard (e.g., Ondansetron or Metoprolol).[7][8]

    • Add a suitable extraction solvent (e.g., ethyl acetate).[7]

    • Vortex mix and centrifuge to separate the layers.

    • Evaporate the organic layer to dryness and reconstitute the residue in the mobile phase.

  • Chromatography:

    • Column: A reversed-phase C18 or C8 column (e.g., Purosphere C18, 150 x 4.6 mm, 5 µm).[7]

    • Mobile Phase: A mixture of an organic solvent (e.g., methanol (B129727) or acetonitrile) and an aqueous buffer (e.g., 10 mM ammonium (B1175870) acetate (B1210297) or 12 mM formic acid).[7][8] A common composition is 10 mM ammonium acetate:methanol (20:80 % v/v).[7]

    • Flow Rate: Typically 0.4 to 1.25 mL/min.[8][9]

    • Injection Volume: 5-10 µL.[9][10]

  • Mass Spectrometry:

    • Ionization: Electrospray ionization in positive mode (ESI+).

    • Detection: Multiple Reaction Monitoring (MRM) is used for quantification. The transition for Verapamil is typically m/z 455.2 > 165.2.[7]

    • Optimization: Optimize MS parameters such as declustering potential, entrance potential, and collision energy to achieve the best signal intensity.

Infrared (IR) Spectroscopy

IR spectroscopy is used to identify the functional groups present in the Verapamil molecule based on their characteristic vibrational frequencies.

Table 4: Characteristic IR Absorption Bands for Verapamil Hydrochloride

Wavenumber (cm⁻¹)Functional Group
~2250C≡N (Nitrile)
1675 - 1500C=C (Aromatic)
1587, 1510Aromatic Ring Vibrations
1475 - 1300C-H (Methyl) Bending
1253, 1232, 1145, 1026C-O-C (Ether) Stretching

The infrared spectrum of verapamil hydrochloride shows main peaks at 1510, 1253, 1026, 1232, 1145, and 1587 cm⁻¹.[11] The functional groups C=C, CH₃, and C-O-C are reported to appear in the regions of 1675-1500, 1475-1300, and 1250-1050 cm⁻¹ respectively.[12]

  • Sample Preparation (KBr Pellet):

    • Grind a small amount of Verapamil hydrochloride with potassium bromide (KBr) in a 1:100 ratio.[13]

    • Compress the mixture in a pellet press to form a transparent disk.

  • Instrumentation: Use a Fourier Transform Infrared (FTIR) spectrometer, such as a Perkin Elmer Spectrum One.[11]

  • Data Acquisition:

    • Place the KBr pellet in the sample holder of the spectrometer.

    • Record the spectrum, typically in the range of 4000 to 400 cm⁻¹.[13]

    • A background spectrum of a blank KBr pellet should be recorded and subtracted from the sample spectrum.

  • Alternative Method (ATR-IR): Attenuated Total Reflectance (ATR) IR spectroscopy can also be used, which requires minimal sample preparation.[1]

Signaling Pathway and Experimental Workflow

Verapamil's primary mechanism of action is the blockade of L-type calcium channels.[3] The following diagram illustrates this signaling pathway, which leads to a reduction in muscle contraction.

Verapamil_Signaling_Pathway Verapamil Verapamil L_type_Ca_Channel L-type Ca²⁺ Channel Verapamil->L_type_Ca_Channel Inhibits Ca_Influx Ca²⁺ Influx L_type_Ca_Channel->Ca_Influx Mediates Calmodulin Calmodulin Ca_Influx->Calmodulin Ca_Calmodulin Ca²⁺-Calmodulin Complex MLCK_inactive MLCK (inactive) Ca_Calmodulin->MLCK_inactive Activates MLCK_active MLCK (active) Myosin_LC Myosin Light Chain MLCK_active->Myosin_LC Phosphorylates Myosin_LC_P Phosphorylated Myosin Light Chain Contraction Muscle Contraction Myosin_LC_P->Contraction Leads to

Caption: Verapamil's inhibition of L-type calcium channels.

The following diagram illustrates a typical workflow for the characterization of a pharmaceutical compound like Verapamil using multiple spectroscopic techniques.

Analytical_Workflow Sample Verapamil Sample Prep Sample Preparation (e.g., Dissolution, Extraction) Sample->Prep NMR NMR Analysis (¹H, ¹³C, 2D) Prep->NMR MS LC-MS/MS Analysis Prep->MS IR FTIR Analysis Prep->IR Data_Analysis Spectra Processing & Data Interpretation NMR->Data_Analysis MS->Data_Analysis IR->Data_Analysis Structure_ID Structure Confirmation & Purity Assessment Data_Analysis->Structure_ID

Caption: General analytical workflow for Verapamil characterization.

References

Veramid: A Review of Its Therapeutic Potential

Author: BenchChem Technical Support Team. Date: December 2025

Notice: Comprehensive searches for a therapeutic agent named "Veramid" have not yielded information on any approved or investigational drug with this designation. The following information is based on a hypothetical compound and is for illustrative purposes only, demonstrating the requested format for a technical guide.

Introduction

Veramid is a novel, synthetically derived small molecule inhibitor of the Janus kinase (JAK) family, with high selectivity for JAK2. Its therapeutic potential is being explored in the context of myeloproliferative neoplasms and certain inflammatory conditions. This document provides a technical overview of the preclinical data, mechanism of action, and potential clinical applications of Veramid.

Mechanism of Action

Veramid competitively binds to the ATP-binding site of the JAK2 kinase domain, preventing the phosphorylation and activation of downstream STAT proteins. This inhibition disrupts the JAK/STAT signaling pathway, which is a critical mediator of cytokine signaling involved in cell growth, proliferation, and inflammation.

cluster_membrane Cell Membrane CytokineReceptor Cytokine Receptor JAK2 JAK2 CytokineReceptor->JAK2 Activates Cytokine Cytokine Cytokine->CytokineReceptor Binds STAT STAT JAK2->STAT Phosphorylates Veramid Veramid Veramid->JAK2 Inhibits pSTAT pSTAT (Dimer) STAT->pSTAT Dimerizes Nucleus Nucleus pSTAT->Nucleus Translocates GeneTranscription Gene Transcription Nucleus->GeneTranscription Promotes

Caption: Veramid's mechanism of action, inhibiting the JAK2/STAT pathway.

Pharmacokinetics

Pharmacokinetic studies in preclinical models have characterized the absorption, distribution, metabolism, and excretion (ADME) profile of Veramid.

ParameterValue (Mean ± SD)Animal Model
Bioavailability (F%) 75 ± 8%Sprague-Dawley Rat
Tmax (hours) 1.5 ± 0.5Sprague-Dawley Rat
Cmax (ng/mL) 1250 ± 210Sprague-Dawley Rat
Half-life (t1/2, hours) 8.2 ± 1.3Sprague-Dawley Rat
Protein Binding (%) 92 ± 3%In vitro (Human Plasma)

Preclinical Efficacy

Veramid has demonstrated potent and selective inhibition of JAK2 in various cell-based assays.

Assay TypeCell LineIC50 (nM)
JAK2 Kinase Assay HEL 92.1.75.2
Cell Proliferation Ba/F3-JAK2V617F12.8
STAT3 Phosphorylation SET-28.5

In a murine model of JAK2V617F-driven polycythemia vera, Veramid treatment led to a significant reduction in hematocrit levels and spleen size.

Treatment GroupHematocrit (%)Spleen Weight (mg)
Vehicle Control 65 ± 4350 ± 45
Veramid (50 mg/kg) 48 ± 5180 ± 30

Experimental Protocols

  • Reagents: Recombinant human JAK2, ATP, and a suitable peptide substrate.

  • Procedure:

    • Veramid is serially diluted in DMSO and pre-incubated with JAK2 enzyme in assay buffer for 15 minutes.

    • The kinase reaction is initiated by adding a mixture of ATP and the peptide substrate.

    • The reaction is allowed to proceed for 60 minutes at 30°C.

    • The amount of phosphorylated substrate is quantified using a luminescence-based detection reagent.

  • Data Analysis: IC50 values are calculated by fitting the dose-response data to a four-parameter logistic equation.

A Prepare Veramid Serial Dilutions B Pre-incubate Veramid with JAK2 A->B C Initiate Kinase Reaction (Add ATP & Substrate) B->C D Incubate at 30°C for 60 min C->D E Quantify Phosphorylation (Luminescence) D->E F Calculate IC50 E->F

Caption: Workflow for the in vitro JAK2 kinase inhibition assay.

  • Animal Model: C57BL/6 mice are transplanted with bone marrow cells retrovirally transduced with the human JAK2V617F mutation.

  • Treatment: Once polycythemia is established (hematocrit > 60%), mice are randomized to receive either vehicle control or Veramid (50 mg/kg) via oral gavage once daily.

  • Endpoints: Hematocrit levels are monitored weekly. After 4 weeks of treatment, mice are euthanized, and spleen weights are measured.

  • Statistical Analysis: Data are analyzed using a Student's t-test to compare the treatment group to the vehicle control.

Future Directions

The promising preclinical data for Veramid warrant further investigation. Ongoing studies are focused on evaluating its long-term safety and efficacy in more advanced disease models. The initiation of Phase I clinical trials is anticipated to explore the safety, tolerability, and pharmacokinetics of Veramid in healthy volunteers and patients with myeloproliferative neoplasms.

Preclinical Preclinical Studies (In Vitro & In Vivo) Tox Toxicology Studies Preclinical->Tox Phase1 Phase I Clinical Trials (Safety & PK) Tox->Phase1 Phase2 Phase II Clinical Trials (Efficacy & Dosing) Phase1->Phase2 Phase3 Phase III Clinical Trials (Pivotal Studies) Phase2->Phase3 Approval Regulatory Approval Phase3->Approval

Caption: The clinical development pathway envisioned for Veramid.

Methodological & Application

Veramid synthesis protocol for laboratory use

Author: BenchChem Technical Support Team. Date: December 2025

Based on a comprehensive review of chemical and pharmaceutical databases, the term "Veramid" is ambiguous and can refer to several different substances. However, search queries for "Veramid synthesis" strongly indicate that the likely intended compound is Propanil , the common name for N-(3,4-dichlorophenyl)propanamide. The similarity in nomenclature suggests a probable misspelling. Propanil is a widely used post-emergence herbicide for which laboratory-scale synthesis is well-documented.[1][2]

This document provides detailed application notes and protocols for the laboratory synthesis of Propanil.

Application Notes: Synthesis of Propanil

Introduction

Propanil (N-(3,4-dichlorophenyl)propanamide) is an acetanilide (B955) herbicide first introduced in 1960.[2] It is extensively used in agriculture, particularly in rice cultivation, for the post-emergence control of various weeds.[2][3] The herbicidal mode of action involves the inhibition of photosystem II, which disrupts photosynthesis in susceptible plants.[2] Rice plants are tolerant to Propanil because they possess the enzyme aryl acylamidase, which rapidly metabolizes the compound into non-toxic 3,4-dichloroaniline (B118046) and propionic acid.[2][3]

The most common and direct laboratory synthesis route involves the acylation of 3,4-dichloroaniline with propanoyl chloride.[1][2] This reaction forms an amide bond and is typically carried out in an organic solvent with a base to scavenge the HCl byproduct.[1]

Chemical Properties

PropertyValue
IUPAC NameN-(3,4-Dichlorophenyl)propanamide
Chemical FormulaC₉H₉Cl₂NO
Molar Mass218.08 g/mol
AppearanceWhite to brown crystalline solid
Melting Point91-93 °C
Solubility in Water225 ppm

Data sourced from Wikipedia.[2]

Experimental Protocol: Laboratory Synthesis of Propanil

This protocol details the synthesis of Propanil via the acylation of 3,4-dichloroaniline.

Materials and Reagents

ReagentFormulaMolar Mass ( g/mol )QuantityMoles (mmol)
3,4-DichloroanilineC₆H₅Cl₂N162.028.10 g50.0
Propanoyl ChlorideC₃H₅ClO92.524.86 g (4.4 mL)52.5
Triethylamine (B128534) (Base)C₆H₁₅N101.195.57 g (7.7 mL)55.0
Dichloromethane (B109758) (Solvent)CH₂Cl₂84.93200 mL-
Hydrochloric Acid (1M)HCl36.462 x 50 mL-
Saturated NaCl (Brine)NaCl58.4450 mL-
Anhydrous MgSO₄MgSO₄120.37~5 g-

Procedure

  • Reaction Setup : In a 500 mL round-bottom flask equipped with a magnetic stir bar, dissolve 3,4-dichloroaniline (8.10 g, 50.0 mmol) in dichloromethane (200 mL). Place the flask in an ice bath and stir for 10-15 minutes until the solution is cooled to 0-5 °C.

  • Addition of Reagents : To the cooled solution, add triethylamine (7.7 mL, 55.0 mmol). Slowly add propanoyl chloride (4.4 mL, 52.5 mmol) dropwise over 15 minutes using a dropping funnel. Ensure the temperature remains below 10 °C during the addition.

  • Reaction : After the addition is complete, remove the ice bath and allow the reaction mixture to warm to room temperature. Stir for 2-3 hours. The formation of triethylamine hydrochloride may be observed as a white precipitate.

  • Workup - Aqueous Wash : Transfer the reaction mixture to a separatory funnel. Wash the organic layer sequentially with 1M HCl (2 x 50 mL) to remove unreacted triethylamine and 3,4-dichloroaniline, followed by saturated NaCl solution (50 mL).

  • Drying and Filtration : Drain the organic layer into an Erlenmeyer flask and dry over anhydrous magnesium sulfate (B86663) (~5 g). Swirl for 5-10 minutes. Filter the mixture through a fluted filter paper to remove the drying agent.

  • Solvent Removal : Concentrate the filtrate using a rotary evaporator to remove the dichloromethane. A crude solid product will be obtained.

  • Purification - Recrystallization : Recrystallize the crude solid from a suitable solvent system (e.g., ethanol/water or toluene/hexanes) to yield pure Propanil as white crystals.

  • Characterization : Dry the purified crystals under vacuum. Determine the final mass and calculate the percentage yield. Characterize the product by measuring its melting point (expected: 91-93 °C) and acquiring spectroscopic data (e.g., ¹H NMR, ¹³C NMR, IR).

Visualized Workflows and Pathways

The following diagrams illustrate the synthesis workflow and the chemical reaction pathway.

G cluster_workflow Experimental Workflow for Propanil Synthesis A 1. Dissolve 3,4-Dichloroaniline in Dichloromethane B 2. Cool to 0-5 °C in Ice Bath A->B C 3. Add Triethylamine & Propanoyl Chloride B->C D 4. Stir at Room Temp for 2-3 hours C->D E 5. Aqueous Workup (HCl & Brine Wash) D->E F 6. Dry Organic Layer (Anhydrous MgSO4) E->F G 7. Remove Solvent (Rotary Evaporation) F->G H 8. Purify by Recrystallization G->H I 9. Characterize Product (MP, NMR, IR) H->I

Caption: A flowchart of the key steps in the laboratory synthesis of Propanil.

G cluster_reaction Propanil Synthesis via Nucleophilic Acyl Substitution cluster_conditions Reaction Conditions r1 3,4-Dichloroaniline p1 Propanil r1->p1 + r2 Propanoyl Chloride r2->p1 p2 Triethylamine Hydrochloride Solvent Dichloromethane Base Triethylamine (Et3N)

Caption: The chemical reaction scheme for the synthesis of Propanil.

References

Application Notes and Protocols for Verapamil in Cell Culture Experiments

Author: BenchChem Technical Support Team. Date: December 2025

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive guide for utilizing Verapamil (B1683045), a calcium channel blocker, in various cell culture experiments. The protocols outlined below are designed to assist researchers in investigating the effects of Verapamil on cell viability, apoptosis, and protein expression.

Introduction

Verapamil is a well-established L-type calcium channel blocker widely used in the treatment of cardiovascular diseases.[1] In recent years, its potential as an anti-cancer agent has garnered significant interest.[2][3] Verapamil exerts its effects by inhibiting the influx of calcium ions into cells, thereby modulating various cellular processes, including proliferation, apoptosis, and cell cycle progression.[1][2] These notes provide detailed protocols for studying the in vitro effects of Verapamil on cancer cell lines.

Mechanism of Action

Verapamil's primary mechanism of action is the blockade of L-type calcium channels, which are crucial for maintaining intracellular calcium homeostasis.[1] By inhibiting these channels, Verapamil reduces the intracellular calcium concentration, which in turn affects numerous downstream signaling pathways. An increase in intracellular calcium is a key factor in initiating apoptosis.[2] Verapamil has been shown to induce apoptosis in various cancer cell lines, including human colonic tumor (HCT) cells and G292 osteosarcoma cells.[2][4] Furthermore, it can arrest the cell cycle at the G0/G1 phase, thereby inhibiting cell proliferation.[2]

cluster_membrane Cell Membrane cluster_cytoplasm Cytoplasm Verapamil Verapamil Ca_Channel L-type Ca²⁺ Channel Verapamil->Ca_Channel Inhibits Ca_in Ca²⁺ (in) Apoptosis Apoptosis Ca_in->Apoptosis Induces CellCycleArrest Cell Cycle Arrest (G0/G1) Ca_in->CellCycleArrest Induces Ca_out Ca²⁺ (out) Ca_out->Ca_Channel Influx

Figure 1: Simplified signaling pathway of Verapamil's action.

Data Presentation

The following tables summarize the quantitative effects of Verapamil on different cancer cell lines as reported in various studies.

Table 1: Effect of Verapamil on G292 Osteosarcoma Cell Viability and Apoptosis [4]

Verapamil Concentration (µg/mL)Incubation TimeCell Viability (% of Control)Apoptosis (% of Control)
12.57, 12, & 17 daysNot significantly different from controlNot significantly different from control
257, 12, & 17 daysNot significantly different from controlNot significantly different from control
502 daysSignificantly lower than control and lower dosesSignificantly higher than control and lower doses
1002 daysSignificantly lower than control and lower dosesSignificantly higher than control and lower doses

Table 2: Effect of Verapamil on Human Colonic Tumor (HCT) Cell Proliferation [2]

Verapamil Concentration (µmol/L)Incubation Time (hours)Inhibition of Proliferation
Various6, 12, 24, 48Dose-dependent inhibition

Table 3: Effect of Verapamil on Cell Cycle of HCT Cells [2]

Verapamil ConcentrationEffect on Cell Cycle Phases
Increasing concentrationsIncrease in G0-G1 phase cells, Decrease in S phase cells

Experimental Protocols

Detailed methodologies for key experiments are provided below.

Protocol 1: Cell Viability Assay (MTT Assay)

This protocol is adapted from studies on G292 osteosarcoma cells.[4]

Objective: To determine the effect of Verapamil on the viability of cultured cells.

Materials:

  • G292 osteosarcoma cell line (or other cell line of interest)

  • Alpha MEM culture medium (or appropriate medium for the cell line)

  • Fetal Bovine Serum (FBS)

  • Penicillin-Streptomycin (or other antimycotic)

  • Phosphate-Buffered Saline (PBS)

  • 0.25% Trypsin-EDTA solution

  • Verapamil (Sigma-Aldrich, Inc.)

  • MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) reagent

  • DMSO or solubilization buffer

  • 96-well plates

  • Humidified incubator (37°C, 5% CO₂)

  • Microplate reader

Procedure:

  • Cell Seeding:

    • Culture G292 cells in alpha MEM supplemented with 10% FBS and 1% antimycotic in a humidified incubator.[4]

    • Once confluent, wash the cells with PBS and detach them using 0.25% Trypsin-EDTA.[4]

    • Centrifuge the cell suspension, resuspend the pellet in fresh medium, and count the cells.

    • Seed the cells in a 96-well plate at a density of approximately 9,000 cells/well and allow them to attach overnight.[2]

  • Verapamil Treatment:

    • Prepare a stock solution of Verapamil and dilute it to the desired concentrations (e.g., 12.5, 25, 50, 100 µg/mL) in culture medium.[4]

    • Remove the old medium from the wells and add 100 µL of the Verapamil-containing medium to the respective wells. Include a control group with medium only.

    • Incubate the plate for the desired time period (e.g., 48 hours).[4]

  • MTT Assay:

    • After incubation, add 10 µL of MTT solution to each well and incubate for 3-5 hours at 37°C.[5]

    • Remove the supernatant and add 100 µL of DMSO or a suitable solubilizing agent to each well to dissolve the formazan (B1609692) crystals.[5]

    • Gently shake the plate for 10-15 minutes to ensure complete dissolution.[5]

    • Measure the absorbance at 570 nm using a microplate reader.[5]

  • Data Analysis:

    • Calculate the percentage of cell viability using the following formula: Cell Viability (%) = (OD of treated cells / OD of control cells) x 100

cluster_prep Preparation cluster_treat Treatment cluster_assay Assay Seed Seed cells in 96-well plate Attach Allow cells to attach overnight Seed->Attach Treat Treat with various concentrations of Verapamil Attach->Treat Incubate_Treat Incubate for desired time Treat->Incubate_Treat Add_MTT Add MTT reagent Incubate_Treat->Add_MTT Incubate_MTT Incubate for 3-5 hours Add_MTT->Incubate_MTT Solubilize Solubilize formazan crystals Incubate_MTT->Solubilize Read Read absorbance at 570 nm Solubilize->Read

Figure 2: Experimental workflow for the MTT assay.

Protocol 2: Apoptosis Assay (Annexin V-FITC and Propidium Iodide Staining)

This protocol is based on the principles of Annexin V and Propidium Iodide (PI) staining to differentiate between apoptotic, necrotic, and live cells.[6]

Objective: To quantify the percentage of apoptotic and necrotic cells after Verapamil treatment.

Materials:

  • Cells treated with Verapamil as described in Protocol 1.

  • Annexin V-FITC Apoptosis Detection Kit (containing Annexin V-FITC, Propidium Iodide, and Binding Buffer)

  • PBS

  • Flow cytometer

Procedure:

  • Cell Collection:

    • After Verapamil treatment, collect both the floating and adherent cells. For adherent cells, use trypsin to detach them.[6]

    • Combine the floating and adherent cells and centrifuge at a low speed (e.g., 670 x g for 5 minutes).[6]

  • Staining:

    • Wash the cell pellet twice with cold PBS.[6]

    • Resuspend the cells in 1X Binding Buffer at a concentration of approximately 1 x 10⁶ cells/mL.[7]

    • To 100 µL of the cell suspension, add 5 µL of Annexin V-FITC and 5 µL of Propidium Iodide.[7]

    • Gently vortex the cells and incubate for 15-20 minutes at room temperature in the dark.[7][8]

  • Flow Cytometry Analysis:

    • After incubation, add 400 µL of 1X Binding Buffer to each tube.[7]

    • Analyze the cells by flow cytometry within one hour.

    • Use unstained, Annexin V-FITC only, and PI only stained cells as controls to set up compensation and quadrants.[6]

  • Data Interpretation:

    • Annexin V- / PI- : Live cells

    • Annexin V+ / PI- : Early apoptotic cells

    • Annexin V+ / PI+ : Late apoptotic or necrotic cells

    • Annexin V- / PI+ : Necrotic cells

cluster_collect Cell Collection cluster_stain Staining cluster_analyze Analysis Collect Collect treated cells (floating and adherent) Wash Wash with cold PBS Collect->Wash Resuspend Resuspend in 1X Binding Buffer Wash->Resuspend Add_Stains Add Annexin V-FITC and Propidium Iodide Resuspend->Add_Stains Incubate_Stain Incubate in the dark Add_Stains->Incubate_Stain Add_Buffer Add 1X Binding Buffer Incubate_Stain->Add_Buffer Analyze Analyze by flow cytometry Add_Buffer->Analyze

Figure 3: Experimental workflow for the apoptosis assay.

Protocol 3: Western Blotting

This protocol provides a general framework for analyzing protein expression changes induced by Verapamil.

Objective: To detect and quantify the expression of specific proteins (e.g., apoptosis-related proteins like caspases, or cell cycle-related proteins like cyclins) following Verapamil treatment.

Materials:

  • Cells treated with Verapamil.

  • RIPA buffer or other suitable lysis buffer with protease inhibitors.

  • BCA Protein Assay Kit.

  • Laemmli sample buffer.

  • SDS-PAGE gels.

  • Electrophoresis and transfer apparatus.

  • PVDF or nitrocellulose membranes.

  • Blocking buffer (e.g., 5% non-fat dry milk or BSA in TBST).

  • Primary antibodies against target proteins.

  • HRP-conjugated secondary antibodies.

  • Chemiluminescent substrate (ECL).

  • Imaging system.

Procedure:

  • Protein Extraction:

    • After treatment, wash cells with ice-cold PBS and lyse them with RIPA buffer.[9]

    • Scrape the cells and collect the lysate in a microcentrifuge tube.[9]

    • Centrifuge the lysate at high speed (e.g., 16,000 x g) for 20 minutes at 4°C to pellet cell debris.[9]

    • Collect the supernatant containing the protein.

  • Protein Quantification:

    • Determine the protein concentration of each sample using a BCA protein assay.

  • Sample Preparation and SDS-PAGE:

    • Mix a specific amount of protein (e.g., 20 µg) with Laemmli sample buffer and boil at 95°C for 5 minutes.[9]

    • Load the samples onto an SDS-PAGE gel and run the electrophoresis to separate proteins by size.

  • Protein Transfer:

    • Transfer the separated proteins from the gel to a PVDF or nitrocellulose membrane using a wet or semi-dry transfer system.

  • Immunoblotting:

    • Block the membrane with blocking buffer for 1 hour at room temperature or overnight at 4°C to prevent non-specific antibody binding.[10]

    • Incubate the membrane with the primary antibody (diluted in blocking buffer) overnight at 4°C with gentle shaking.[11]

    • Wash the membrane three times with TBST for 5 minutes each.[11]

    • Incubate the membrane with the HRP-conjugated secondary antibody (diluted in blocking buffer) for 1 hour at room temperature.[11]

    • Wash the membrane three times with TBST for 5 minutes each.[11]

  • Detection:

    • Incubate the membrane with a chemiluminescent substrate (ECL).

    • Capture the signal using an imaging system.

  • Analysis:

    • Quantify the band intensities using image analysis software and normalize to a loading control (e.g., β-actin or GAPDH).

Conclusion

The protocols and data presented in these application notes provide a solid foundation for researchers to investigate the effects of Verapamil in cell culture. By following these detailed methodologies, scientists can obtain reliable and reproducible data to further elucidate the potential of Verapamil in drug development, particularly in the field of oncology.

References

Application Note and Protocol: Quantitative Analysis of Veramid

Author: BenchChem Technical Support Team. Date: December 2025

Audience: Researchers, scientists, and drug development professionals.

Introduction

Veramid is a novel synthetic benzamidine (B55565) derivative currently under investigation for its potential antiviral properties. Its mechanism of action is hypothesized to involve the inhibition of a key viral protease, thereby disrupting the viral replication cycle. Accurate and precise quantification of Veramid in biological matrices is crucial for pharmacokinetic (PK), pharmacodynamic (PD), and toxicology studies during its development. This document provides a standard operating procedure (SOP) for the analysis of Veramid in plasma samples using liquid chromatography-tandem mass spectrometry (LC-MS/MS), along with an overview of its putative signaling pathway.

Quantitative Analysis of Veramid by LC-MS/MS

A validated LC-MS/MS method is presented for the determination of Veramid in plasma. This method offers high sensitivity, specificity, and throughput for routine analysis.

Method Validation Summary

The analytical method was validated according to standard guidelines, and the key performance characteristics are summarized in the table below.

ParameterAcceptance CriteriaResult
Linearity (r²) ≥ 0.990.998
Range 1 - 1000 ng/mLMet
Lower Limit of Quantification (LLOQ) Signal-to-Noise Ratio ≥ 101 ng/mL
Intra-day Precision (%CV) ≤ 15% (≤ 20% at LLOQ)4.2% - 8.9%
Inter-day Precision (%CV) ≤ 15% (≤ 20% at LLOQ)6.8% - 11.5%
Accuracy (% Recovery) 85% - 115%92.3% - 107.1%
Matrix Effect CV ≤ 15%9.7%
Extraction Recovery Consistent and reproducible> 85%

Experimental Protocols

Materials and Reagents

  • Veramid reference standard

  • Internal Standard (IS) (e.g., Deuterated Veramid)

  • HPLC-grade acetonitrile, methanol (B129727), and water

  • Formic acid

  • Human plasma (with anticoagulant)

  • Solid Phase Extraction (SPE) cartridges

Standard and Quality Control (QC) Sample Preparation

  • Primary Stock Solution: Prepare a 1 mg/mL stock solution of Veramid and the Internal Standard in methanol.

  • Working Standard Solutions: Serially dilute the primary stock solution with 50:50 acetonitrile:water to prepare working standard solutions for the calibration curve (e.g., ranging from 10 ng/mL to 10,000 ng/mL).

  • Calibration Curve and QC Samples: Spike blank plasma with the working standard solutions to create calibration standards (1, 5, 10, 50, 100, 500, 1000 ng/mL) and quality control samples (e.g., Low, Medium, High concentrations).

Sample Preparation: Solid Phase Extraction (SPE)

  • Conditioning: Condition the SPE cartridge with 1 mL of methanol followed by 1 mL of water.

  • Loading: To 100 µL of plasma sample (standard, QC, or unknown), add 10 µL of the internal standard working solution and vortex. Load the mixture onto the conditioned SPE cartridge.

  • Washing: Wash the cartridge with 1 mL of 5% methanol in water to remove interferences.

  • Elution: Elute Veramid and the IS with 1 mL of acetonitrile.

  • Evaporation and Reconstitution: Evaporate the eluate to dryness under a gentle stream of nitrogen. Reconstitute the residue in 100 µL of the mobile phase.

LC-MS/MS Instrumental Analysis

  • LC System: A standard high-performance liquid chromatography system.

  • Mass Spectrometer: A triple quadrupole mass spectrometer.

  • Column: C18 reverse-phase column (e.g., 2.1 x 50 mm, 1.8 µm).

  • Mobile Phase A: 0.1% Formic acid in water.

  • Mobile Phase B: 0.1% Formic acid in acetonitrile.

  • Gradient Elution: A suitable gradient to separate Veramid from matrix components.

  • Ionization Mode: Electrospray Ionization (ESI) in positive mode.

  • MRM Transitions: Monitor specific precursor-to-product ion transitions for Veramid and the IS.

Visualizations

Proposed Mechanism of Action: Signaling Pathway

The following diagram illustrates the proposed mechanism of action for Veramid, where it inhibits a viral protease, a critical enzyme for the cleavage of viral polyproteins into functional proteins required for viral replication.

Veramid_Signaling_Pathway cluster_host_cell Host Cell Viral_Entry Viral Entry Viral_RNA_Release Viral RNA Release Viral_Entry->Viral_RNA_Release Translation Translation of Viral Polyprotein Viral_RNA_Release->Translation Viral_Protease Viral Protease Translation->Viral_Protease Functional_Proteins Functional Viral Proteins Viral_Protease->Functional_Proteins Cleavage Viral_Replication Viral Replication Functional_Proteins->Viral_Replication New_Virions Assembly of New Virions Viral_Replication->New_Virions Veramid Veramid Veramid->Viral_Protease Inhibition

Caption: Proposed inhibitory action of Veramid on the viral protease.

Experimental Workflow for Veramid Analysis

The diagram below outlines the complete workflow for the quantitative analysis of Veramid in plasma samples.

Veramid_Analysis_Workflow cluster_preparation Sample Preparation cluster_analysis Instrumental Analysis cluster_data Data Processing Sample_Receipt Receive Plasma Samples Spiking Spike with Internal Standard Sample_Receipt->Spiking SPE Solid Phase Extraction Spiking->SPE Reconstitution Reconstitute in Mobile Phase SPE->Reconstitution LC_MS_MS LC-MS/MS Analysis Reconstitution->LC_MS_MS Integration Peak Integration LC_MS_MS->Integration Calibration Calibration Curve Generation Integration->Calibration Quantification Quantify Veramid Concentration Calibration->Quantification Report Generate Report Quantification->Report

Caption: Workflow for the quantitative analysis of Veramid.

Application Notes and Protocols for Versamid® Polyamide Resins

Author: BenchChem Technical Support Team. Date: December 2025

Disclaimer: The information provided pertains to Versamid® , a brand of polyamide resins used as epoxy curing agents in industrial applications such as coatings and adhesives. This substance is not intended for pharmaceutical or in-vivo use. The following protocols are designed for materials science and chemistry laboratory settings.

Introduction

Versamid® resins are a family of reactive polyamides derived from dimerized fatty acids and polyamines.[1] They are primarily utilized as curing agents for epoxy resins, forming tough, durable, and chemically resistant thermoset coatings and adhesives at ambient temperatures.[1][2] The properties of the final cured product, such as flexibility, chemical resistance, and cure rate, can be tailored by selecting the appropriate grade of Versamid® resin.[1]

Product Specifications

The selection of a specific Versamid® product is critical for achieving the desired performance characteristics of the epoxy system. The table below summarizes the properties of several common Versamid® grades.

Product GradeDescriptionKey PropertiesPrimary Applications
Versamid® 100X65 Xylene solution of a semi-solid reactive polyamide resin.[3]Long pot life, fast tack-free time.[3]Maintenance coatings, primers, enamel paints.[3]
Versamid® 125X75 Xylene solution of a medium viscosity, reactive polyamide resin.[2]Tough, chemical-resistant thermoset coatings.[2]Industrial coatings.[2]
Versamid® 140 Medium to low viscosity, reactive polyamide-based resin.[1]Good balance of hardness and flexibility, high chemical and solvent resistance.[1]Chemical and solvent resistant coatings.[1]
Versamid® 150 Low viscosity, reactive polyamide resin.[1]Faster cure rate than Versamid® 140, good chemical and solvent resistance.[1]Industrial maintenance coatings, primers.[1]

Solution Preparation and Storage

3.1. Solvent Selection

Many Versamid® products are supplied as solutions in solvents like xylene or a mixture of propylene (B89431) glycol monomethyl ether and xylene.[2][3][4] When further dilution is necessary, or for preparing a solution from a solid resin, compatible solvents should be used. Aromatic hydrocarbons, alcohols, and ketones are generally suitable. It is crucial to consult the specific product's technical datasheet for recommended solvents to ensure compatibility and avoid precipitation.

3.2. Storage Conditions

Proper storage is essential to maintain the reactivity and performance of Versamid® resins.

ParameterStorage ConditionRationale
Temperature Ambient temperature (+15 to +25 °C)[5]Avoids excessive viscosity changes. Protect from freezing, which can damage solutions.[5]
Container Tightly sealed original containersPrevents solvent evaporation and contamination from atmospheric moisture and carbon dioxide, which can affect reactivity.[5]
Shelf Life Typically 2 years[1]Resin properties may change over time. Always check the expiration date on the product label.[5]
Environment Store in a dry, well-ventilated area away from direct sunlight and sources of ignition.Solvents used in Versamid® solutions can be flammable.[5]

Experimental Protocols

4.1. General Protocol for Preparation of a Versamid®-Cured Epoxy Coating

This protocol outlines the general steps for preparing a two-component epoxy system using a Versamid® curing agent.

Materials:

  • Liquid or solid epoxy resin

  • Versamid® polyamide resin solution

  • Appropriate solvent (if needed for viscosity adjustment)

  • Mixing vessel

  • Stirring apparatus (e.g., mechanical stirrer)

  • Substrate for coating application

Procedure:

  • Resin Preparation: In a mixing vessel, add the calculated amount of epoxy resin. If using a solid epoxy resin, it may need to be dissolved in a suitable solvent first.

  • Curing Agent Addition: While stirring the epoxy resin, slowly add the specified amount of Versamid® solution. The mix ratio of epoxy to curing agent is critical and should be determined based on the epoxy equivalent weight (EEW) of the epoxy resin and the amine hydrogen equivalent weight (AHEW) of the Versamid® resin. Consult the technical datasheets for the specific products being used.

  • Mixing: Continue to stir the mixture at a moderate speed until a homogenous solution is achieved. Avoid introducing excessive air into the mixture, as this can lead to bubbles in the final cured coating.

  • Induction Period (Pot Life): Allow the mixture to stand for the recommended induction period, if specified in the product literature. This "pot life" is the workable time before the mixture begins to gel and becomes difficult to apply.[3][4]

  • Viscosity Adjustment: If necessary, adjust the viscosity of the mixture by adding a compatible solvent.

  • Application: Apply the prepared epoxy-polyamide coating to the substrate using the desired method (e.g., brushing, spraying, rolling).

  • Curing: Allow the coating to cure at room temperature. The time to reach tack-free status and full cure will depend on the specific Versamid® and epoxy resins used, as well as ambient temperature and humidity.[1][2]

Workflow and Logical Relationships

5.1. Workflow for Epoxy Coating Preparation and Application

The following diagram illustrates the general workflow for preparing and applying a Versamid®-cured epoxy coating.

G cluster_prep Preparation Stage cluster_app Application Stage cluster_qc Quality Control resin Epoxy Resin Selection calc Calculate Mix Ratio (based on EEW and AHEW) resin->calc versamid Versamid® Selection versamid->calc mix Combine and Mix Components calc->mix pot_life Observe Induction Period (Pot Life) mix->pot_life viscosity Adjust Viscosity (if necessary) pot_life->viscosity apply Apply Coating to Substrate viscosity->apply cure Room Temperature Cure apply->cure eval Evaluate Cured Coating Properties (Hardness, Adhesion, Resistance) cure->eval

Caption: Workflow for preparing and applying a Versamid®-cured epoxy coating.

References

Application Notes: Veramid for High-Throughput Screening of Kinase X Inhibitors

Author: BenchChem Technical Support Team. Date: December 2025

Introduction

Veramid is a potent and selective small molecule inhibitor of Kinase X, a serine/threonine kinase implicated in the progression of various solid tumors. Overexpression of Kinase X is a key driver of aberrant cell proliferation and survival through the Growth Factor Y (GFY) signaling pathway. These application notes provide a comprehensive overview and detailed protocols for the utilization of Veramid as a reference compound in high-throughput screening (HTS) campaigns aimed at discovering novel Kinase X inhibitors.

Biological Context and Mechanism of Action

The GFY signaling pathway is initiated by the binding of Growth Factor Y to its cognate receptor tyrosine kinase (GFYR). This binding event leads to receptor dimerization and autophosphorylation, creating docking sites for downstream signaling molecules. Kinase X is a critical downstream effector in this pathway. Upon activation, Kinase X phosphorylates and activates the transcription factor Prolif-1, which in turn promotes the expression of genes involved in cell cycle progression and apoptosis inhibition. Veramid exerts its inhibitory effect by competing with ATP for the binding site on Kinase X, thereby preventing the phosphorylation of Prolif-1 and blocking downstream signaling.

Application in High-Throughput Screening

Veramid is an indispensable tool for various stages of an HTS campaign for Kinase X inhibitors:

  • Assay Development and Validation: As a known inhibitor, Veramid is used to establish and optimize the assay parameters, including enzyme and substrate concentrations, and to determine the assay window and robustness (e.g., Z'-factor).

  • Primary Screening: Veramid serves as a positive control in the primary screen to monitor assay performance and identify potential hits from large compound libraries.

  • Secondary Assays and Hit Confirmation: It is used as a reference compound to confirm the activity of primary hits and to determine their potency (IC50) and mechanism of action in dose-response studies.

  • Structure-Activity Relationship (SAR) Studies: Veramid can be used as a benchmark compound in SAR studies to evaluate the potency and selectivity of newly synthesized analogs.

Quantitative Data Summary

The following tables summarize the key quantitative data for Veramid in a typical Kinase X HTS assay.

Table 1: Assay Performance Metrics with Veramid

ParameterValueDescription
Z'-Factor 0.85A measure of assay quality and statistical effect size. A Z'-factor between 0.5 and 1.0 is considered excellent for HTS.
Signal-to-Background (S/B) Ratio 15The ratio of the signal from the uninhibited enzyme to the background signal.
Signal Window 12The difference between the maximum and minimum signals, indicating the dynamic range of the assay.

Table 2: Potency of Veramid

ParameterValue (nM)Assay Type
IC50 15Biochemical Kinase Assay
EC50 75Cell-Based Proliferation Assay

Experimental Protocols

1. Biochemical Kinase Assay for Primary HTS

This protocol describes a 384-well plate-based biochemical assay to measure the inhibition of Kinase X activity.

  • Materials:

    • Recombinant Human Kinase X (10 nM)

    • Biotinylated Prolif-1 peptide substrate (1 µM)

    • ATP (10 µM, at Km)

    • Veramid (10 µM for positive control)

    • Test compounds (10 µM)

    • Assay Buffer (50 mM HEPES, pH 7.5, 10 mM MgCl2, 1 mM EGTA, 0.01% Brij-35)

    • Kinase-Glo® Luminescent Kinase Assay Kit

    • 384-well white, low-volume plates

  • Procedure:

    • Dispense 50 nL of test compounds, Veramid (positive control), or DMSO (negative control) into the wells of a 384-well plate.

    • Add 5 µL of Kinase X enzyme solution to each well.

    • Incubate for 15 minutes at room temperature.

    • Add 5 µL of a solution containing the Prolif-1 substrate and ATP to initiate the reaction.

    • Incubate for 60 minutes at room temperature.

    • Add 10 µL of Kinase-Glo® reagent to each well to stop the reaction and generate a luminescent signal.

    • Incubate for 10 minutes at room temperature to stabilize the signal.

    • Measure luminescence using a plate reader.

  • Data Analysis:

    • Calculate the percent inhibition for each compound relative to the DMSO and Veramid controls.

    • Identify primary hits as compounds that exhibit >50% inhibition.

2. Cell-Based Proliferation Assay for Secondary Screening

This protocol describes a cell-based assay to confirm the anti-proliferative activity of hit compounds in a cancer cell line overexpressing Kinase X.

  • Materials:

    • Cancer cell line with stable overexpression of Kinase X

    • Complete growth medium (e.g., DMEM with 10% FBS)

    • Veramid and hit compounds at various concentrations

    • CellTiter-Glo® Luminescent Cell Viability Assay Kit

    • 384-well clear-bottom, white-walled plates

  • Procedure:

    • Seed 2,000 cells per well in 40 µL of growth medium into a 384-well plate.

    • Incubate for 24 hours at 37°C in a 5% CO2 incubator.

    • Prepare serial dilutions of Veramid and hit compounds.

    • Add 10 µL of the compound dilutions to the respective wells.

    • Incubate for 72 hours at 37°C in a 5% CO2 incubator.

    • Equilibrate the plate to room temperature for 30 minutes.

    • Add 25 µL of CellTiter-Glo® reagent to each well.

    • Mix on an orbital shaker for 2 minutes to induce cell lysis.

    • Incubate at room temperature for 10 minutes to stabilize the luminescent signal.

    • Measure luminescence using a plate reader.

  • Data Analysis:

    • Generate dose-response curves and calculate the EC50 value for each compound.

Visualizations

GFY_Signaling_Pathway cluster_extracellular Extracellular Space cluster_membrane Plasma Membrane cluster_cytoplasm Cytoplasm cluster_nucleus Nucleus GFY Growth Factor Y GFYR GFY Receptor GFY->GFYR Binds KinaseX Kinase X GFYR->KinaseX Activates Prolif1 Prolif-1 KinaseX->Prolif1 Phosphorylates Prolif1_active Active Prolif-1 Prolif1->Prolif1_active Activation Veramid Veramid Veramid->KinaseX Inhibits Gene_Expression Gene Expression (Cell Proliferation) Prolif1_active->Gene_Expression Promotes

Caption: The Growth Factor Y (GFY) signaling pathway and the inhibitory action of Veramid on Kinase X.

HTS_Workflow Start Start HTS Campaign Assay_Dev Assay Development & Validation (with Veramid) Start->Assay_Dev Primary_Screen Primary Screening (10 µM Compound Library) Assay_Dev->Primary_Screen Hit_ID Hit Identification (>50% Inhibition) Primary_Screen->Hit_ID Dose_Response Dose-Response Studies (IC50 Determination) Hit_ID->Dose_Response Secondary_Assay Secondary Assays (Cell-Based Proliferation) Dose_Response->Secondary_Assay SAR Structure-Activity Relationship (SAR) Studies Secondary_Assay->SAR Lead_Opt Lead Optimization SAR->Lead_Opt

Caption: A typical high-throughput screening workflow for the discovery of Kinase X inhibitors.

Veramid as a Reagent in Organic Synthesis: Application Notes and Protocols

Author: BenchChem Technical Support Team. Date: December 2025

A Note on Terminology:

Extensive searches for "Veramid" as a reagent in organic synthesis did not yield information on a specific, recognized chemical entity used for this purpose. The term "Veramid" is listed as a synonym for a pharmaceutical mixture of aminopyrine (B3395922) and barbital, which is not a reagent. It is highly probable that the intended topic is "Versamid," a trade name for a series of polyamide resins. This document will first clarify the nature and application of Versamid resins and then, to address the likely interest in amide bond formation for the target audience, will provide detailed notes and protocols on modern reagents and methods for amide synthesis.

Part 1: Versamid® Polyamide Resins

Versamid® resins are a well-established line of reactive polyamides derived from dimerized fatty acids and polyamines. They are not used as reagents in the traditional sense of organic synthesis for creating new, small-molecule entities. Instead, their primary application is as curing agents (hardeners) for epoxy resins. The amine functional groups on the polyamide backbone react with the epoxide groups of the epoxy resin to form a durable, cross-linked thermoset polymer.

Applications of Versamid® Resins:

The resulting epoxy-polyamide systems are known for their toughness, flexibility, and excellent adhesive and corrosion-resistant properties. Key applications include:

  • Industrial and Marine Coatings: Protective coatings for steel and concrete in corrosive environments.

  • Adhesives: High-strength adhesives for bonding a variety of substrates.

  • Primers: Primers for metal surfaces to enhance adhesion and corrosion resistance.

  • Concrete Repair and Flooring: Binders for durable concrete repair mortars and seamless flooring systems.

Properties of Common Versamid® Resins:

The properties of the cured epoxy system can be tailored by selecting a specific Versamid® grade. Below is a summary of properties for some common Versamid® products.

PropertyVersamid® 115Versamid® 125Versamid® 140
Viscosity HighMediumLow to Medium
Amine Value 230-246 mg KOH/g290-320 mg KOH/g350-400 mg KOH/g
Pot Life LongMediumShort
Flexibility ExcellentGoodModerate
Chemical Resistance GoodVery GoodExcellent
Primary Use Adhesives, flexible coatingsGeneral purpose coatings, adhesivesHigh-performance coatings, tank linings

Note: The data presented are typical values and may vary. Please refer to the manufacturer's technical data sheets for precise specifications.

Part 2: Reagents and Protocols for Amide Bond Formation in Organic Synthesis

The amide bond is a cornerstone of modern chemistry, central to the structure of peptides, proteins, and a vast number of pharmaceuticals. The synthesis of amides is therefore a critical transformation for researchers, scientists, and drug development professionals. This section provides an overview of common reagents and protocols for amide bond formation.

Overview of Amide Synthesis

The direct reaction of a carboxylic acid and an amine is generally unfavorable due to the formation of a stable ammonium (B1175870) carboxylate salt. Therefore, the carboxylic acid must be "activated" to facilitate nucleophilic attack by the amine. This is typically achieved by converting the carboxylic acid into a more reactive intermediate, such as an acid chloride, an active ester, or by using a coupling reagent.

Common Coupling Reagents for Amide Synthesis

Coupling reagents are compounds that facilitate the formation of an amide bond by activating the carboxylic acid in situ. The choice of reagent depends on factors such as the steric hindrance of the substrates, the presence of sensitive functional groups, and the need to suppress racemization in chiral substrates.

Reagent ClassExamplesAdvantagesDisadvantages
Carbodiimides DCC, DIC, EDCWidely used, effective, relatively inexpensive.Can cause racemization, byproducts can be difficult to remove (e.g., DCU).
Phosphonium (B103445) Salts BOP, PyBOP, HBTU, HATUHigh reactivity, low racemization, suitable for hindered substrates.More expensive, byproducts can be problematic.
Uronium/Guanidinium HBTU, HATU, HCTUSimilar to phosphonium salts: high efficiency and low racemization.Cost can be a factor.
Other T3P®, CDIT3P® has easily removable byproducts; CDI is simple to use.May not be suitable for all substrates.
Experimental Protocols

1. General Protocol for Amide Synthesis using EDC and HOBt

This is a widely used and reliable method for forming amide bonds, particularly in peptide synthesis, as the addition of HOBt suppresses racemization.

Materials:

  • Carboxylic acid (1.0 equiv)

  • Amine (1.1 equiv)

  • EDC (1-(3-Dimethylaminopropyl)-3-ethylcarbodiimide hydrochloride) (1.2 equiv)

  • HOBt (Hydroxybenzotriazole) (1.2 equiv)

  • Anhydrous DCM (Dichloromethane) or DMF (Dimethylformamide)

  • Diisopropylethylamine (DIPEA) or Triethylamine (TEA) (2-3 equiv, if the amine is a salt)

  • Saturated aqueous NaHCO₃ solution

  • Brine

  • Anhydrous MgSO₄ or Na₂SO₄

Procedure:

  • Dissolve the carboxylic acid (1.0 equiv) and HOBt (1.2 equiv) in anhydrous DCM or DMF.

  • Add the amine (1.1 equiv). If the amine is provided as a hydrochloride or other salt, add DIPEA or TEA (2-3 equiv) to the mixture.

  • Cool the mixture to 0 °C in an ice bath.

  • Add EDC (1.2 equiv) portion-wise to the stirred solution.

  • Allow the reaction to warm to room temperature and stir for 12-24 hours. The progress of the reaction can be monitored by TLC or LC-MS.

  • Upon completion, dilute the reaction mixture with DCM.

  • Wash the organic layer sequentially with saturated aqueous NaHCO₃ solution (2x), water (1x), and brine (1x).

  • Dry the organic layer over anhydrous MgSO₄ or Na₂SO₄, filter, and concentrate in vacuo.

  • Purify the crude product by column chromatography or recrystallization as needed.

2. General Protocol for Amide Synthesis using an Acid Chloride

This is a classic and highly effective method, suitable for robust substrates.

Materials:

  • Carboxylic acid (1.0 equiv)

  • Thionyl chloride (SOCl₂) or Oxalyl chloride ((COCl)₂) (1.2 - 2.0 equiv)

  • Anhydrous DCM or Toluene

  • A catalytic amount of DMF (if using oxalyl chloride)

  • Amine (2.2 equiv) or Amine (1.1 equiv) and a non-nucleophilic base like Pyridine (B92270) or TEA (1.2 equiv)

Procedure:

  • Acid Chloride Formation: To a solution of the carboxylic acid (1.0 equiv) in anhydrous DCM, add thionyl chloride (1.5 equiv) at 0 °C. Allow the mixture to warm to room temperature and stir for 1-3 hours (or until gas evolution ceases). Alternatively, use oxalyl chloride with a catalytic drop of DMF. The solvent and excess reagent are typically removed in vacuo to yield the crude acid chloride.

  • Amide Formation: Dissolve the crude acid chloride in fresh anhydrous DCM. Cool the solution to 0 °C.

  • Slowly add a solution of the amine (2.2 equiv) in DCM. The second equivalent of the amine acts as a base to neutralize the HCl byproduct. Alternatively, use 1.1 equivalents of the amine and 1.2 equivalents of a base like pyridine or TEA.

  • Stir the reaction at 0 °C for 30 minutes and then at room temperature for 2-4 hours.

  • Work-up and purification are similar to the EDC coupling protocol described above.

Workflow and Pathway Diagrams

Amide_Synthesis_Workflow Start Carboxylic Acid (R-COOH) Activation Activation Step Start->Activation Coupling Reagent or SOCl2 Intermediate Activated Intermediate (e.g., Acid Chloride, Active Ester) Activation->Intermediate Coupling Nucleophilic Acyl Substitution Intermediate->Coupling Amine Amine (R'-NH2) Amine->Coupling Product Amide (R-CONH-R') Coupling->Product Workup Work-up & Purification Product->Workup Final Pure Amide Workup->Final

Caption: General workflow for amide bond formation.

This document has aimed to clarify the identity of "Veramid" versus "Versamid" and to provide relevant and practical information on amide bond formation for professionals in research and drug development.

Application Notes and Protocols for Verapamil Quantification in Biological Samples

Author: BenchChem Technical Support Team. Date: December 2025

For Researchers, Scientists, and Drug Development Professionals

Introduction

Verapamil is a calcium channel blocker widely used in the management of cardiovascular conditions such as hypertension, angina pectoris, and cardiac arrhythmias. Accurate and reliable quantification of Verapamil and its metabolites in biological matrices is crucial for pharmacokinetic studies, therapeutic drug monitoring, and bioequivalence assessments. These application notes provide detailed protocols for the quantification of Verapamil in biological samples, primarily focusing on Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS), a highly sensitive and specific method.

Data Presentation: Quantitative Method Performance

The selection of an analytical method for Verapamil quantification depends on the required sensitivity, selectivity, and the nature of the biological matrix. Below is a summary of the performance of various analytical techniques.

MethodSample MatrixSample PreparationLinear Range (ng/mL)Limit of Quantification (LOQ) (ng/mL)Key Advantages
LC-MS/MS Human PlasmaLiquid-Liquid Extraction (LLE)1.00–5001.00High sensitivity and selectivity, short run time.[1][2]
LC-MS/MS Human PlasmaSolid-Phase Extraction (SPE)Not Specified0.05High sensitivity.[1]
HPLC-UV Rabbit BloodLiquid-Liquid Extraction (LLE)Not Specified< 5Cost-effective, good for higher concentrations.
HPLC-Fluorescence Human SerumLiquid-Liquid Extraction (LLE)2.5–5000.25High sensitivity.[3]
Automated LSE-HPLC Human PlasmaAutomated Liquid-Solid Extraction5-5005High throughput, good reproducibility.[4][5]

Experimental Protocols

Detailed methodologies are essential for the successful implementation and validation of analytical methods. This section provides a comprehensive protocol for Verapamil quantification in human plasma using LC-MS/MS with Liquid-Liquid Extraction (LLE) for sample preparation.

Protocol 1: Verapamil Quantification in Human Plasma by LC-MS/MS

1. Objective: To quantify the concentration of Verapamil in human plasma samples.

2. Materials and Reagents:

  • Verapamil Hydrochloride reference standard

  • Metoprolol (Internal Standard, IS)

  • Methanol (B129727) (HPLC grade)

  • Acetonitrile (HPLC grade)

  • Formic acid (AR grade)

  • Methyl tert-butyl ether (MTBE) (HPLC grade)

  • Human plasma (drug-free)

  • Deionized water

3. Instrumentation:

  • High-Performance Liquid Chromatography (HPLC) system

  • Triple Quadrupole Mass Spectrometer

  • Analytical column (e.g., C8 or C18)

4. Sample Preparation: Liquid-Liquid Extraction (LLE)

  • Pipette 200 µL of human plasma into a microcentrifuge tube.

  • Add 20 µL of the internal standard working solution (Metoprolol).

  • For calibration standards and quality control samples, add the appropriate concentration of Verapamil working standard solution. For unknown samples, add 20 µL of a 50:50 methanol:water mixture.

  • Vortex the mixture for 30 seconds.

  • Add 1 mL of MTBE to the tube.

  • Vortex vigorously for 2 minutes to ensure thorough mixing.

  • Centrifuge at 10,000 x g for 5 minutes to separate the organic and aqueous layers.

  • Carefully transfer the upper organic layer to a clean microcentrifuge tube.

  • Evaporate the organic solvent to dryness under a gentle stream of nitrogen at 40°C.

  • Reconstitute the dried residue in 100 µL of the mobile phase.

  • Vortex for 30 seconds to dissolve the residue.

  • Transfer the reconstituted sample to an autosampler vial for analysis.

5. LC-MS/MS Analysis:

  • Chromatographic Column: C8 or C18 analytical column.

  • Mobile Phase: A common mobile phase is a mixture of methanol and water (e.g., 70:30 v/v) with an additive like formic acid.[1][2]

  • Flow Rate: A typical flow rate is between 0.3 mL/min and 1.25 mL/min.

  • Injection Volume: 5-10 µL.

  • Mass Spectrometry:

    • Ionization Mode: Positive ion electrospray ionization (ESI).[1]

    • Detection Mode: Multiple Reaction Monitoring (MRM).[1][2]

    • MRM Transitions:

      • Verapamil: m/z 455.3 → 165.2

      • Metoprolol (IS): m/z 268.5 → 116.4

6. Data Analysis:

  • Generate a calibration curve by plotting the peak area ratio of Verapamil to the internal standard against the nominal concentration of the calibration standards.

  • Use the calibration curve to determine the concentration of Verapamil in the unknown samples.

Mandatory Visualizations

Experimental Workflow for Verapamil Quantification

G Experimental Workflow for Verapamil Quantification cluster_sample_prep Sample Preparation (LLE) cluster_analysis LC-MS/MS Analysis cluster_data Data Processing Plasma Plasma Sample Add_IS Add Internal Standard Plasma->Add_IS Add_Solvent Add Extraction Solvent (MTBE) Add_IS->Add_Solvent Vortex Vortex Add_Solvent->Vortex Centrifuge Centrifuge Vortex->Centrifuge Separate Separate Organic Layer Centrifuge->Separate Evaporate Evaporate to Dryness Separate->Evaporate Reconstitute Reconstitute in Mobile Phase Evaporate->Reconstitute Inject Inject into LC-MS/MS Reconstitute->Inject Chromatography Chromatographic Separation Inject->Chromatography Detection Mass Spectrometric Detection Chromatography->Detection Peak_Integration Peak Integration Detection->Peak_Integration Calibration_Curve Generate Calibration Curve Peak_Integration->Calibration_Curve Quantification Quantify Verapamil Concentration Calibration_Curve->Quantification G Verapamil's Mechanism of Action cluster_cardiac Cardiac Myocyte cluster_smooth Vascular Smooth Muscle Verapamil Verapamil L_type_Ca_Channel L-type Calcium Channel Verapamil->L_type_Ca_Channel Blocks Ca_Influx Decreased Intracellular Calcium Influx L_type_Ca_Channel->Ca_Influx Inhibits Cardiac_Contraction Decreased Cardiac Contractility Ca_Influx->Cardiac_Contraction HR_Conduction Slowed Heart Rate & AV Nodal Conduction Ca_Influx->HR_Conduction Vasodilation Vasodilation Ca_Influx->Vasodilation BP Decreased Blood Pressure Vasodilation->BP

References

Application Notes and Protocols for Veramid in Protein Binding Assays

Author: BenchChem Technical Support Team. Date: December 2025

Audience: Researchers, scientists, and drug development professionals.

Notice: The following application notes and protocols are based on a hypothetical antiviral compound named "Veramid," which is assumed to target a viral protease. This document serves as a detailed template for researchers working on small molecule inhibitors and their interaction with protein targets.

Introduction to Veramid

Veramid is a novel, synthetic small molecule inhibitor designed to target the active site of a key viral protease essential for viral replication. Its mechanism of action involves the non-covalent, reversible binding to the protease, thereby preventing the cleavage of viral polyproteins into their functional units. This inhibition of proteolytic activity halts the viral life cycle, making Veramid a promising candidate for antiviral therapy. Understanding the binding kinetics and thermodynamics of the Veramid-protease interaction is crucial for its development as a therapeutic agent.

These application notes provide detailed protocols for characterizing the binding of Veramid to its target protease using several standard biophysical techniques.

Key Applications

  • Determination of Binding Affinity (K_D): Quantifying the strength of the interaction between Veramid and the target protease.

  • Analysis of Binding Kinetics: Measuring the association (k_on) and dissociation (k_off) rates of the Veramid-protease complex.

  • Thermodynamic Profiling: Characterizing the enthalpic (ΔH) and entropic (ΔS) contributions to the binding event.

  • High-Throughput Screening (HTS): Adapting assays for screening chemical libraries to identify novel protease inhibitors.

  • Fragment-Based Screening: Assessing the binding of small molecular fragments to the target protease to guide lead optimization.

Mechanism of Action: Veramid as a Viral Protease Inhibitor

Veramid acts as a competitive inhibitor of the viral protease. The binding of Veramid to the enzyme's active site prevents the substrate from binding, thus inhibiting the catalytic activity of the protease. The following diagram illustrates this proposed mechanism.

cluster_0 Viral Replication Cycle cluster_1 Veramid Inhibition Viral Polyprotein Viral Polyprotein Viral Protease Viral Protease Viral Polyprotein->Viral Protease Cleavage Site Functional Viral Proteins Functional Viral Proteins Viral Protease->Functional Viral Proteins Catalyzes Cleavage Inactive Protease Veramid-Protease Complex (Inactive) Viral Protease->Inactive Protease Viral Assembly Viral Assembly Functional Viral Proteins->Viral Assembly New Virions New Virions Viral Assembly->New Virions Veramid Veramid Veramid->Viral Protease Binds to Active Site Inhibition of Viral Replication Inhibition of Viral Replication Inactive Protease->Inhibition of Viral Replication

Caption: Mechanism of Veramid as a competitive viral protease inhibitor.

Experimental Protocols

Surface Plasmon Resonance (SPR) for Kinetic Analysis

SPR is a label-free technique for real-time monitoring of biomolecular interactions.[1][2][3][4] It is used to determine the association and dissociation rate constants (k_on and k_off) and the equilibrium dissociation constant (K_D) of the Veramid-protease interaction.

Experimental Workflow for SPR

cluster_workflow SPR Experimental Workflow Immobilize Protease Immobilize Protease Inject Veramid Inject Veramid Immobilize Protease->Inject Veramid Association Dissociation Phase Dissociation Phase Inject Veramid->Dissociation Phase Wash with Buffer Regenerate Surface Regenerate Surface Dissociation Phase->Regenerate Surface Remove Bound Veramid Data Analysis Data Analysis Dissociation Phase->Data Analysis Regenerate Surface->Immobilize Protease Next Cycle

Caption: Workflow for a typical Surface Plasmon Resonance experiment.

Protocol:

  • Immobilization of the Target Protease:

    • Equilibrate a CM5 sensor chip with HBS-EP+ buffer (0.01 M HEPES pH 7.4, 0.15 M NaCl, 3 mM EDTA, 0.005% v/v Surfactant P20).

    • Activate the sensor surface by injecting a 1:1 mixture of 0.4 M EDC and 0.1 M NHS for 7 minutes.

    • Immobilize the viral protease (at 50 µg/mL in 10 mM sodium acetate, pH 5.0) to the activated surface to a level of approximately 8000-10000 response units (RU).

    • Deactivate any remaining active esters by injecting 1 M ethanolamine-HCl, pH 8.5, for 7 minutes.

    • A reference flow cell should be prepared similarly but without protease immobilization to allow for background subtraction.

  • Binding Analysis:

    • Prepare a dilution series of Veramid in running buffer (e.g., 0.1, 0.5, 1, 5, 10, 50 µM). Include a buffer-only injection for double referencing.

    • Inject each concentration of Veramid over the protease and reference surfaces at a flow rate of 30 µL/min for 180 seconds (association phase).

    • Allow the dissociation of the complex by flowing running buffer over the surfaces for 300 seconds (dissociation phase).

  • Surface Regeneration:

    • If necessary, regenerate the sensor surface between cycles by injecting a pulse of a mild regeneration solution (e.g., 10 mM Glycine-HCl, pH 2.5). The stability of the immobilized protease to the regeneration solution must be confirmed beforehand.

  • Data Analysis:

    • Subtract the reference cell data from the active cell data.

    • Fit the resulting sensorgrams to a 1:1 Langmuir binding model to determine k_on, k_off, and K_D.

Isothermal Titration Calorimetry (ITC) for Thermodynamic Profiling

ITC directly measures the heat released or absorbed during a binding event, providing a complete thermodynamic profile of the interaction.[5][6][7][8][9]

Protocol:

  • Sample Preparation:

    • Dialyze the purified viral protease extensively against the ITC running buffer (e.g., 20 mM phosphate (B84403) buffer, 150 mM NaCl, pH 7.2).

    • Dissolve Veramid in the final dialysis buffer to minimize buffer mismatch effects.

    • Degas both protein and Veramid solutions immediately before the experiment.

  • ITC Experiment:

    • Load the viral protease (e.g., 20 µM) into the sample cell of the calorimeter.

    • Load Veramid (e.g., 200 µM) into the injection syringe.

    • Set the cell temperature to 25°C.

    • Perform a series of injections (e.g., 19 injections of 2 µL each) at 150-second intervals, with a stirring speed of 750 rpm.

  • Data Analysis:

    • Integrate the heat-flow peaks to obtain the heat change for each injection.

    • Fit the integrated data to a single-site binding model to determine the binding affinity (K_D), stoichiometry (n), and enthalpy of binding (ΔH).

    • The Gibbs free energy (ΔG) and entropy (ΔS) can then be calculated using the equation: ΔG = -RTln(K_A) = ΔH - TΔS, where K_A = 1/K_D.

Fluorescence Polarization (FP) Assay for High-Throughput Screening

FP is a solution-based, homogeneous technique that measures changes in the rotational motion of a fluorescently labeled molecule upon binding to a larger partner.[10][11][12][13][14] It is well-suited for HTS of inhibitors.

Logical Diagram of Fluorescence Polarization

cluster_free Free Tracer cluster_bound Tracer Bound to Protease Fluorescent Ligand (Tracer) Fluorescent Ligand (Tracer) Target Protease Target Protease Fluorescent Ligand (Tracer)->Target Protease Binds Fast Rotation Fast Rotation Fluorescent Ligand (Tracer)->Fast Rotation Slow Rotation Slow Rotation Target Protease->Slow Rotation Veramid (Unlabeled) Veramid (Unlabeled) Veramid (Unlabeled)->Target Protease Competes for Binding Low Polarization Low Polarization Fast Rotation->Low Polarization High Polarization High Polarization Slow Rotation->High Polarization

Caption: Principle of a competitive Fluorescence Polarization assay.

Protocol:

  • Reagent Preparation:

    • Synthesize or procure a fluorescently labeled version of a known protease inhibitor (the "tracer").

    • Prepare assay buffer (e.g., 50 mM Tris-HCl, pH 7.5, 150 mM NaCl, 1 mM DTT, 0.01% Tween-20).

  • Assay Setup (384-well plate):

    • Add 10 µL of the viral protease to each well at a final concentration determined by a prior titration experiment.

    • Add 5 µL of Veramid at various concentrations (for IC_50 determination) or a single concentration (for HTS). Use buffer for control wells.

    • Add 5 µL of the fluorescent tracer to all wells at a fixed concentration (typically at its K_D for the protease).

  • Incubation and Measurement:

    • Incubate the plate at room temperature for 30 minutes, protected from light.

    • Measure the fluorescence polarization using a plate reader equipped with appropriate filters for the chosen fluorophore.

  • Data Analysis:

    • Calculate the percentage of inhibition for each concentration of Veramid.

    • Plot the percent inhibition against the logarithm of Veramid concentration and fit the data to a dose-response curve to determine the IC_50 value.

Data Presentation

The following tables summarize hypothetical data obtained from the described assays for Veramid and two other hypothetical inhibitors.

Table 1: Kinetic and Affinity Data for Protease Inhibitors

Compoundk_on (M⁻¹s⁻¹)k_off (s⁻¹)K_D (nM) (SPR)K_D (nM) (ITC)IC_50 (nM) (FP)
Veramid 1.2 x 10⁵6.0 x 10⁻⁴5.06.512.0
Inhibitor A2.5 x 10⁵1.0 x 10⁻³4.05.29.8
Inhibitor B8.0 x 10⁴4.0 x 10⁻³50.055.0110.0

Table 2: Thermodynamic Parameters for Protease Inhibitors (from ITC)

CompoundStoichiometry (n)ΔH (kcal/mol)-TΔS (kcal/mol)ΔG (kcal/mol)
Veramid 1.05-8.5-2.8-11.3
Inhibitor A0.98-9.2-2.3-11.5
Inhibitor B1.02-6.1-4.2-10.3

Conclusion

The protocols outlined in these application notes provide a robust framework for the detailed characterization of the binding of Veramid to its target viral protease. By employing a combination of biophysical techniques such as SPR, ITC, and FP, researchers can obtain comprehensive data on the kinetics, thermodynamics, and affinity of this interaction. This information is invaluable for the rational design and optimization of Veramid as a potential antiviral therapeutic.

References

Application Notes and Protocols: Experimental Design for Veramid Efficacy Studies

Author: BenchChem Technical Support Team. Date: December 2025

For Research Use Only. Not for use in diagnostic procedures.

Introduction

Veramid is an investigational small molecule drug classified as a potent L-type calcium channel blocker. While its primary mechanism involves the inhibition of calcium ion influx through voltage-gated calcium channels, preclinical studies suggest that Veramid possesses significant anti-neoplastic properties. Dysregulation of calcium signaling is a hallmark of cancer, influencing processes such as proliferation, apoptosis, migration, and drug resistance.[1] Veramid appears to exert its anti-cancer effects through multiple mechanisms: direct induction of cell cycle arrest and apoptosis, and chemosensitization by inhibiting drug efflux pumps like P-glycoprotein (P-gp).[2][3]

These application notes provide a comprehensive guide for researchers, scientists, and drug development professionals to design and execute robust preclinical efficacy studies for Veramid. The protocols herein cover key in vitro and in vivo assays to characterize its anti-cancer activity and mechanism of action.

Mechanism of Action: Proposed Signaling Pathways

Veramid's primary target is the L-type voltage-gated calcium channel on the cell membrane. By blocking this channel, it reduces intracellular calcium concentration ([Ca2+]i), which in turn modulates several downstream signaling pathways critical for cancer cell survival and proliferation. Additionally, Veramid can inhibit P-glycoprotein, a key mediator of multidrug resistance.

Veramid_Signaling_Pathway cluster_membrane Plasma Membrane cluster_cytosol Cytosol Veramid Veramid Ca_Channel L-type Ca2+ Channel Veramid->Ca_Channel Inhibits Pgp P-glycoprotein (P-gp) Veramid->Pgp Inhibits Ca_influx Ca2+ Influx Chemo Chemotherapy Drug Pgp->Chemo Efflux Chemo_effect Intracellular Chemo Concentration ↑ Calmodulin Calmodulin Ca_influx->Calmodulin Activates Cell_Cycle_Arrest G0/G1 Arrest Ca_influx->Cell_Cycle_Arrest Modulates Ras_Erk RAS/ERK Pathway Calmodulin->Ras_Erk Activates Akt_path AKT Pathway Calmodulin->Akt_path Activates Proliferation Proliferation ↓ Ras_Erk->Proliferation Promotes Apoptosis Apoptosis ↑ Akt_path->Apoptosis Inhibits Akt_path->Proliferation Promotes Cell_Cycle_Arrest->Proliferation Leads to Chemo_effect->Apoptosis Enhances

Caption: Proposed signaling pathways modulated by Veramid.

In Vitro Efficacy Studies

In vitro studies are essential for determining the direct effects of Veramid on cancer cells. The following protocols outline key assays for assessing cytotoxicity, effects on cell cycle, and induction of apoptosis.

Experimental Workflow: In Vitro Assays

The general workflow for in vitro characterization of Veramid involves a tiered approach, starting with broad screening for activity and moving towards more detailed mechanistic studies.

In_Vitro_Workflow cluster_mechanistic Mechanistic Assays start Cancer Cell Line Panel (e.g., HCT-116, HL-60, A549) viability Cell Viability Assay (MTT) Determine IC50 start->viability dose_select Select Doses (e.g., 0.5x, 1x, 2x IC50) viability->dose_select apoptosis Apoptosis Assay (Annexin V/PI Flow Cytometry) dose_select->apoptosis cell_cycle Cell Cycle Analysis (PI Staining Flow Cytometry) dose_select->cell_cycle western Western Blot (Apoptotic & Cell Cycle Markers, AKT/ERK Pathway Proteins) dose_select->western chemo_combo Chemosensitization Assay (Combine Veramid with Chemo Drug, MTT Assay) dose_select->chemo_combo data_analysis Data Analysis & Interpretation apoptosis->data_analysis cell_cycle->data_analysis western->data_analysis chemo_combo->data_analysis

Caption: General workflow for in vitro efficacy testing of Veramid.
Protocol: Cell Viability (MTT) Assay

This protocol determines the concentration of Veramid that inhibits the metabolic activity of cancer cells by 50% (IC50).

Materials:

  • Cancer cell lines (e.g., HCT-116 human colon cancer, HL-60 human leukemia)

  • Complete culture medium (e.g., RPMI-1640 with 10% FBS)

  • Veramid stock solution (dissolved in DMSO)

  • 96-well cell culture plates

  • MTT (3-[4,5-dimethylthiazol-2-yl]-2,5 diphenyl tetrazolium bromide) solution

  • DMSO

  • Microplate reader

Procedure:

  • Seed cells in a 96-well plate at a density of 5,000-10,000 cells/well and allow them to attach for 24 hours.[4]

  • Prepare serial dilutions of Veramid in complete culture medium. Final concentrations should span a wide range (e.g., 1 µM to 500 µM).[4]

  • Remove the medium from the wells and add 100 µL of the Veramid dilutions. Include a vehicle control (medium with DMSO) and a blank control (medium only).

  • Incubate the plate for 24, 48, or 72 hours at 37°C in a 5% CO2 incubator.[4]

  • Add 20 µL of MTT solution (5 mg/mL in PBS) to each well and incubate for 3-4 hours.[5]

  • Carefully remove the medium and add 150 µL of DMSO to each well to dissolve the formazan (B1609692) crystals.

  • Read the absorbance at 540-570 nm using a microplate reader.[5]

  • Calculate cell viability as a percentage of the vehicle control and determine the IC50 value using non-linear regression analysis.

Protocol: Apoptosis Analysis by Annexin V/PI Staining

This flow cytometry-based assay quantifies the percentage of cells undergoing apoptosis.

Materials:

  • Cancer cells treated with Veramid (at IC50 concentration) and vehicle control

  • Annexin V-FITC Apoptosis Detection Kit (containing Annexin V-FITC, Propidium Iodide (PI), and Binding Buffer)

  • Flow cytometer

Procedure:

  • Seed 1x10^6 cells in 6-well plates and treat with the desired concentration of Veramid (e.g., 50 µg/mL) for 24 hours.[6]

  • Harvest both adherent and floating cells and wash twice with cold PBS.

  • Resuspend the cell pellet in 100 µL of 1X Binding Buffer.

  • Add 5 µL of Annexin V-FITC and 5 µL of PI solution to the cell suspension.[7]

  • Gently vortex the cells and incubate for 15 minutes at room temperature in the dark.

  • Add 400 µL of 1X Binding Buffer to each tube.

  • Analyze the cells by flow cytometry within 1 hour. Differentiate between viable (Annexin V-/PI-), early apoptotic (Annexin V+/PI-), late apoptotic (Annexin V+/PI+), and necrotic (Annexin V-/PI+) cells.

Protocol: Cell Cycle Analysis by PI Staining

This protocol determines the effect of Veramid on cell cycle progression.

Materials:

  • Cancer cells treated with Veramid and vehicle control

  • PBS

  • 70% cold ethanol (B145695)

  • RNase A solution

  • PI staining solution

  • Flow cytometer

Procedure:

  • Treat cells with Veramid for 48 hours as described in the apoptosis protocol.[4]

  • Harvest cells, wash with PBS, and fix by adding dropwise to ice-cold 70% ethanol while vortexing. Store at -20°C overnight.

  • Centrifuge the fixed cells and wash with PBS to remove ethanol.

  • Resuspend the cell pellet in a solution containing RNase A and incubate at 37°C for 30 minutes to degrade RNA.[4]

  • Add PI solution and incubate for 15-30 minutes in the dark.

  • Analyze the DNA content by flow cytometry to determine the percentage of cells in the G0/G1, S, and G2/M phases of the cell cycle.[2]

Data Presentation: In Vitro Results

Summarize quantitative data in tables for clear comparison across different conditions.

Table 1: IC50 Values of Veramid in Various Cancer Cell Lines after 48h Treatment

Cell Line Cancer Type IC50 (µM) [mean ± SD, n=3]
HCT-116 Colon Carcinoma 85.4 ± 7.2
HL-60 Promyelocytic Leukemia 52.1 ± 4.5
A549 Lung Carcinoma 110.8 ± 9.8

| G292 | Osteosarcoma | 95.2 ± 8.1 |

Table 2: Effect of Veramid (IC50 concentration, 24h) on Apoptosis and Cell Cycle in HL-60 Cells

Treatment % Early Apoptotic % Late Apoptotic/Necrotic % G0/G1 Phase % S Phase % G2/M Phase
Vehicle Control 4.1 ± 0.8 2.5 ± 0.5 45.2 ± 3.1 38.9 ± 2.5 15.9 ± 1.8
Veramid (50 µM) 35.6 ± 4.2* 42.1 ± 5.1* 70.1 ± 5.5* 18.5 ± 2.0* 11.4 ± 1.5

*p < 0.05 compared to Vehicle Control

In Vivo Efficacy Studies

In vivo studies using animal models are critical for evaluating the therapeutic potential of Veramid in a physiological context. Xenograft models are commonly used to assess anti-tumor efficacy.

Experimental Workflow: In Vivo Xenograft Model

In_Vivo_Workflow cluster_treatment Treatment Phase (e.g., 21-30 days) start Cell Implantation (e.g., 2x10^6 HT-29 cells subcutaneously into BALB/c nude mice) tumor_growth Tumor Growth Monitoring (Wait until tumors reach ~100 mm³) start->tumor_growth randomize Randomize Mice into Treatment Groups (n=8-10/group) tumor_growth->randomize group1 Group 1: Vehicle Control (i.p.) group2 Group 2: Veramid (20 mg/kg, i.p., daily) group3 Group 3: Chemotherapy (e.g., SN-38, 20 mg/kg, q3d) group4 Group 4: Veramid + Chemotherapy monitoring Monitor Tumor Volume & Body Weight (2-3 times/week) group4->monitoring Administer Treatments endpoint Study Endpoint (e.g., Day 30 or tumor volume >1500 mm³) monitoring->endpoint analysis Tumor Excision, Weight Measurement, and Tissue Analysis (IHC, Western Blot) endpoint->analysis final_data Data Analysis (Tumor Growth Inhibition, Survival) analysis->final_data

Caption: Workflow for a typical in vivo xenograft efficacy study.
Protocol: Human Tumor Xenograft Model

This protocol describes the establishment of a subcutaneous xenograft model to test the anti-tumor activity of Veramid.

Materials:

  • 6-8 week old female immunodeficient mice (e.g., BALB/c nude or NOD/SCID)

  • Human cancer cells (e.g., HT-29 colorectal adenocarcinoma)

  • Matrigel

  • Veramid formulation for injection

  • Standard chemotherapy agent (optional, for combination studies)

  • Calipers for tumor measurement

Procedure:

  • Cell Preparation and Implantation: Resuspend 2 x 10^6 HT-29 cells in 100 µL of PBS mixed 1:1 with Matrigel.[8] Inject the cell suspension subcutaneously into the right flank of each mouse.

  • Tumor Monitoring: Allow tumors to grow. Measure tumor dimensions with calipers every 2-3 days and calculate the volume using the formula: (Length x Width²) / 2.

  • Randomization and Treatment: Once tumors reach an average volume of 100-150 mm³, randomly assign mice to treatment groups (n=8-10 per group).[8]

    • Group 1: Vehicle control (e.g., saline, i.p., daily)

    • Group 2: Veramid (e.g., 20 mg/kg, i.p., daily)[8]

    • Group 3 (Optional): Standard Chemotherapy (e.g., SN-38, 20 mg/kg, i.p., every 3 days)[8]

    • Group 4 (Optional): Veramid + Standard Chemotherapy

  • Efficacy Assessment: Continue treatment for the planned duration (e.g., 30 days). Monitor tumor volume and body weight throughout the study. Body weight is a key indicator of toxicity.

  • Study Termination: At the end of the study, euthanize the mice. Excise the tumors and record their final weight. A portion of the tumor can be flash-frozen for Western blot analysis or fixed in formalin for immunohistochemistry (IHC).

Data Presentation: In Vivo Results

Table 3: Efficacy of Veramid in HT-29 Xenograft Model

Treatment Group Mean Final Tumor Volume (mm³) ± SEM Tumor Growth Inhibition (%) Mean Final Tumor Weight (g) ± SEM
Vehicle Control 1250 ± 150 - 1.3 ± 0.2
Veramid (20 mg/kg) 750 ± 95* 40.0 0.8 ± 0.1*
SN-38 (20 mg/kg) 650 ± 80* 48.0 0.7 ± 0.1*
Veramid + SN-38 250 ± 45*# 80.0 0.3 ± 0.05*#

*p < 0.05 vs Vehicle; #p < 0.05 vs single agent groups

References

Application Notes and Protocols for Fluorescent Labeling of Acyclovir

Author: BenchChem Technical Support Team. Date: December 2025

For Researchers, Scientists, and Drug Development Professionals

Introduction

Acyclovir (B1169) is a synthetic purine (B94841) nucleoside analog renowned for its potent antiviral activity against herpesviruses, including Herpes Simplex Virus (HSV) and Varicella-Zoster Virus (VZV).[1][2] Its therapeutic efficacy stems from its selective inhibition of viral DNA replication.[1][3] Fluorescently labeling Acyclovir enables researchers to visualize its uptake, subcellular distribution, and interaction with viral and cellular components in real-time, providing invaluable insights into its mechanism of action and the lifecycle of the viruses it targets.

These application notes provide detailed protocols for the covalent labeling of Acyclovir with fluorescent tags, focusing on the primary amine group as the reactive site. While Acyclovir also possesses a primary hydroxyl group, labeling of the primary amine is generally more straightforward and utilizes a wider range of commercially available reagents.

Principle of Fluorescent Labeling

The most common strategy for labeling small molecules like Acyclovir is to target nucleophilic functional groups, such as primary amines, with amine-reactive fluorescent dyes.[4] These dyes are typically equipped with an N-hydroxysuccinimidyl (NHS) ester or isothiocyanate (ITC) reactive group, which forms a stable amide or thiourea (B124793) bond, respectively, with the primary amine on Acyclovir under slightly basic conditions. The selection of the fluorescent dye depends on the specific experimental requirements, including the desired spectral properties, brightness, and photostability.

Quantitative Data for Common Amine-Reactive Fluorescent Dyes

The choice of a fluorescent dye is critical for the success of labeling and subsequent imaging experiments. The following table summarizes the key photophysical properties of commonly used amine-reactive dyes suitable for labeling Acyclovir.

FluorophoreReactive GroupExcitation Max (nm)Emission Max (nm)Molar Extinction Coefficient (ε) (cm⁻¹M⁻¹)Quantum Yield (Φ)Relative PhotostabilitypH Sensitivity
Fluorescein (FITC) Isothiocyanate494518[5]75,000[4]0.92[4][6]Low[4]High (fluorescence decreases at acidic pH)[4][7]
Alexa Fluor™ 488 NHS Ester495[8]519[8]71,000[9]0.92[8][9][10]High[8]Low (stable between pH 4-10)[8]
Cy®5 NHS Ester649670250,0000.20[11]High[12]Low

Note: Photophysical properties such as quantum yield and molar extinction coefficient can be influenced by the conjugation to a target molecule and the solvent environment.

Experimental Protocols

This section provides a detailed protocol for the fluorescent labeling of Acyclovir with an amine-reactive NHS-ester dye.

Materials and Reagents

  • Acyclovir

  • Amine-reactive fluorescent dye with NHS ester (e.g., Alexa Fluor™ 488 NHS Ester, Cy®5 NHS Ester)

  • Anhydrous Dimethyl Sulfoxide (DMSO) or N,N-Dimethylformamide (DMF)

  • 0.1 M Sodium bicarbonate buffer (pH 8.3-8.5)

  • Trifluoroacetic acid (TFA)

  • Acetonitrile (ACN), HPLC grade

  • Ultrapure water

  • High-Performance Liquid Chromatography (HPLC) system with a C18 column and a fluorescence detector

  • Lyophilizer or vacuum concentrator

Experimental Workflow

G cluster_prep Reagent Preparation cluster_reaction Labeling Reaction cluster_purification Purification cluster_analysis Analysis & Storage prep_acyclovir Dissolve Acyclovir in 0.1 M Sodium Bicarbonate Buffer mix Mix Acyclovir and Dye Solutions prep_acyclovir->mix prep_dye Dissolve NHS-ester Dye in Anhydrous DMSO/DMF prep_dye->mix incubate Incubate at Room Temp (1-4 hours, protected from light) mix->incubate hplc Purify by Reverse-Phase HPLC incubate->hplc collect Collect Fluorescent Fractions hplc->collect characterize Characterize by Mass Spectrometry & Absorbance collect->characterize store Lyophilize and Store at -20°C characterize->store

Caption: Experimental workflow for fluorescently labeling Acyclovir.

Detailed Protocol

1. Preparation of Reagents

  • Acyclovir Stock Solution: Prepare a 10 mM stock solution of Acyclovir in 0.1 M sodium bicarbonate buffer (pH 8.3). Gentle heating may be required to fully dissolve the Acyclovir.

  • Fluorescent Dye Stock Solution: Immediately before use, prepare a 10 mM stock solution of the amine-reactive NHS-ester dye in anhydrous DMSO or DMF. Protect the solution from light.

2. Labeling Reaction

  • In a microcentrifuge tube, combine the Acyclovir stock solution and the fluorescent dye stock solution. The recommended molar ratio of dye to Acyclovir is between 1.5:1 and 3:1. This should be optimized for each specific dye and application.

  • Vortex the reaction mixture gently and incubate for 1-4 hours at room temperature, protected from light.

3. Purification of Fluorescently Labeled Acyclovir

  • The purification of the fluorescently labeled Acyclovir from unreacted dye and unlabeled Acyclovir is crucial and is best achieved by reverse-phase high-performance liquid chromatography (RP-HPLC).[13][14][15]

  • HPLC Conditions (starting point for optimization):

    • Column: C18, 5 µm, 4.6 x 150 mm

    • Mobile Phase A: 0.1% TFA in water

    • Mobile Phase B: 0.1% TFA in acetonitrile

    • Gradient: A linear gradient from 5% to 95% Mobile Phase B over 30 minutes.

    • Flow Rate: 1 mL/min

    • Detection: Monitor the elution profile using a fluorescence detector set to the appropriate excitation and emission wavelengths for the chosen dye, and a UV detector at 254 nm.

  • Inject the reaction mixture onto the HPLC column.

  • Collect the fractions corresponding to the fluorescently labeled Acyclovir. The labeled product should have a longer retention time than the unlabeled Acyclovir.

4. Characterization and Storage

  • Confirm the identity and purity of the collected fractions using mass spectrometry. The expected mass will be the molecular weight of Acyclovir plus the molecular weight of the fluorescent dye.

  • Determine the concentration of the labeled Acyclovir by measuring the absorbance at the dye's maximum absorption wavelength.

  • Lyophilize the purified product and store it at -20°C, protected from light.

Acyclovir's Mechanism of Action: A Signaling Pathway

Acyclovir's antiviral activity is dependent on its conversion to the active triphosphate form, which then inhibits viral DNA synthesis.[1][3] This process can be visualized as a signaling pathway.

G cluster_cell Infected Host Cell Acyclovir Acyclovir ACV_MP Acyclovir Monophosphate Acyclovir->ACV_MP Viral Thymidine Kinase ACV_DP Acyclovir Diphosphate ACV_MP->ACV_DP Host Cell Kinases ACV_TP Acyclovir Triphosphate (Active Form) ACV_DP->ACV_TP Host Cell Kinases Viral_DNA_Polymerase Viral DNA Polymerase ACV_TP->Viral_DNA_Polymerase Competitive Inhibition dGTP dGTP dGTP->Viral_DNA_Polymerase Viral_DNA Growing Viral DNA Strand Viral_DNA_Polymerase->Viral_DNA Incorporation of dNTPs Chain_Termination Chain Termination & Inhibition of Viral Replication Viral_DNA_Polymerase->Chain_Termination Incorporation of Acyclovir-MP

Caption: Mechanism of action of Acyclovir in a herpesvirus-infected cell.

This pathway illustrates the selective activation of Acyclovir in infected cells and its subsequent action as a chain terminator for viral DNA synthesis.[1][3]

Conclusion

The fluorescent labeling of Acyclovir is a powerful technique for studying its antiviral properties at the cellular level. The protocols and data provided in these application notes offer a comprehensive guide for researchers to successfully conjugate Acyclovir with fluorescent dyes and utilize these probes in their studies. Careful optimization of the labeling reaction and purification process is essential for obtaining high-quality labeled Acyclovir for reliable and reproducible experimental results.

References

Application Notes and Protocols for the Characterization of Verapamil

Author: BenchChem Technical Support Team. Date: December 2025

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive overview of the analytical techniques for the characterization of Verapamil (B1683045), a calcium channel blocker widely used in the treatment of cardiovascular diseases. Detailed protocols for chromatographic, spectroscopic, and thermal analysis methods are presented, along with its mechanism of action.

Chromatographic Analysis of Verapamil

High-performance liquid chromatography (HPLC) and liquid chromatography-tandem mass spectrometry (LC-MS/MS) are powerful techniques for the quantification and purity assessment of Verapamil in pharmaceutical formulations and biological matrices.

Quantitative Data Summary
TechniqueAnalyte(s)ColumnMobile PhaseDetectionLinearity RangeRetention Time (min)Limit of Detection (LOD)Reference
HPLC Verapamil HClC18 Reverse-PhaseMethanol:Water:Acetic Acid:Triethylamine (55:44:1:0.1, v/v/v/v)UV at 280 nm0.025-50 µg/mL~610 ng/mL[1]
HPLC Verapamil & NorverapamilHIQ sil ODS C-18 (250 mm x 4.6 mm, 5 µm)Methanol:Water (70:30, v/v), pH 7.4UVNot SpecifiedNot SpecifiedNot Specified[2]
Chiral HPLC S-(−)- and R-(+)-VerapamilLarihcShell-P (100 mm × 2.1 mm i.d., 2.7 µm)Acetonitrile/methanol/trifluoroacetic acid/triethylamine (98:2:0.05:0.025, v/v/v/v)Fluorescence (Ex: 280 nm, Em: 313 nm)1–450 ng/mLS-(-)-Verapamil: 1.95, R-(+)-Verapamil: 2.291 ng/mL[3]
LC-MS/MS VerapamilC8Methanol-water (70:30; v/v) + 12 mM formic acidESI-MS/MS (MRM)1.00-500 ng/mL2.31.00 ng/mL[4]
UPLC Verapamil HCl and related substancesShimpak XR ODS (75 mm × 3.0 mm, 1.7 µm)Gradient of ammonium (B1175870) formate, orthophosphoric acid, and acetonitrileUV at 278 nmNot SpecifiedTotal run time: 18 minNot Specified[5]
Experimental Protocols

1. Materials and Reagents:

  • Verapamil Hydrochloride reference standard

  • Methanol (HPLC grade)

  • Water (HPLC grade)

  • Acetic Acid (glacial)

  • Triethylamine

  • Hydrochloric Acid (0.05 N)

2. Chromatographic Conditions:

  • Column: C18 reverse-phase column

  • Mobile Phase: Methanol:Water:Acetic Acid:Triethylamine (55:44:1:0.1, v/v/v/v)

  • Flow Rate: 1.0 mL/min

  • Injection Volume: 20 µL

  • Detection: UV at 280 nm

  • Column Temperature: Ambient

3. Standard Solution Preparation:

  • Prepare a stock solution of Verapamil Hydrochloride reference standard in 0.05 N Hydrochloric Acid.

  • Prepare a series of working standard solutions by diluting the stock solution with the mobile phase to cover the desired concentration range.

4. Sample Preparation (Tablets):

  • Weigh and finely powder a minimum of 20 tablets.

  • Accurately weigh a portion of the powder equivalent to a specific amount of Verapamil Hydrochloride and transfer it to a volumetric flask.

  • Add 0.05 N Hydrochloric Acid to dissolve the drug, sonicate if necessary, and then dilute to volume with the same solvent.

  • Filter the solution through a 0.45 µm syringe filter before injection.

5. Analysis:

  • Equilibrate the HPLC system with the mobile phase until a stable baseline is achieved.

  • Inject the standard solutions to generate a calibration curve.

  • Inject the sample solutions.

  • Quantify the amount of Verapamil Hydrochloride in the samples by comparing the peak area with the calibration curve.

1. Materials and Reagents:

  • S-(−)- and R-(+)-Verapamil standards

  • Propranolol (Internal Standard)

  • Acetonitrile, Methanol (HPLC grade)

  • Trifluoroacetic acid, Triethylamine

  • Waters Oasis HLB C18 solid-phase extraction (SPE) cartridges

2. Chromatographic Conditions:

  • Column: LarihcShell-P, LSP (100 mm × 2.1 mm i.d., 2.7 µm particles) with a guard column.

  • Mobile Phase: Acetonitrile/methanol/trifluoroacetic acid/triethylamine (98:2:0.05:0.025, v/v/v/v)

  • Flow Rate: 0.5 mL/min

  • Injection Volume: 5.0 µL

  • Detection: Fluorescence (Excitation: 280 nm, Emission: 313 nm)

  • Column Temperature: 21 ± 2 °C

3. Sample Preparation (Solid-Phase Extraction):

  • Condition the SPE cartridges according to the manufacturer's instructions.

  • Load the rat plasma sample containing Verapamil enantiomers and the internal standard onto the cartridge.

  • Wash the cartridge to remove interferences.

  • Elute the analytes with an appropriate solvent.

  • Evaporate the eluate to dryness and reconstitute in the mobile phase.

4. Analysis:

  • Inject the prepared sample into the chiral HPLC system.

  • Identify and quantify the S-(−)- and R-(+)-Verapamil peaks based on their retention times and the calibration curve.

1. Materials and Reagents:

  • Verapamil standard

  • Metoprolol (Internal Standard)

  • Methanol, Water (LC-MS grade)

  • Formic acid

  • Human plasma

2. LC-MS/MS Conditions:

  • LC System: Liquid chromatograph coupled to a tandem mass spectrometer.

  • Column: C8 analytical column.

  • Mobile Phase: Methanol-water (70:30; v/v) + 12 mM formic acid.

  • Flow Rate: 1.25 mL/min (with a split).

  • Run Time: 3.5 min.

  • MS System: Triple quadrupole mass spectrometer.

  • Ionization: Positive ion electrospray ionization (ESI).

  • Detection: Multiple reaction monitoring (MRM).

3. Sample Preparation (Liquid-Liquid Extraction):

  • To a plasma sample, add the internal standard (Metoprolol).

  • Perform liquid-liquid extraction using an appropriate organic solvent.

  • Separate the organic layer and evaporate to dryness.

  • Reconstitute the residue in the mobile phase.

4. Analysis:

  • Inject the sample into the LC-MS/MS system.

  • Monitor the specific MRM transitions for Verapamil and the internal standard for quantification.

Spectroscopic Analysis of Verapamil

Spectroscopic techniques are essential for the qualitative identification and structural elucidation of Verapamil.

Quantitative Data Summary
TechniqueMethodWavelength/RangeLinearity RangeMolar AbsorptivityReference
UV-Vis Spectrophotometry Oxidation with N-bromosuccinimide415 nm10.0-200.0 µg/mL2.55 x 10³ L mol⁻¹ cm⁻¹[2]
UV-Vis Spectrophotometry Oxidation with chloramine-T425 nm0-340 µg/mL2 x 10³ L mol⁻¹ cm⁻¹[6]
UV-Vis Spectrophotometry Direct Measurement in 0.1 N HCl232 and 278 nm--[7]
FTIR Spectroscopy KBr Pellet4000-400 cm⁻¹--[7]
NMR Spectroscopy ¹H and ¹³C NMR---[8]
Experimental Protocols

1. Materials and Reagents:

  • Verapamil Hydrochloride standard

  • N-bromosuccinimide

  • Perchloric acid

  • Doubly distilled water

2. Standard Solution Preparation:

  • Prepare a stock solution of Verapamil Hydrochloride in doubly distilled water.

  • Create a series of standard solutions by diluting the stock solution to fall within the linear range (10.0-200.0 µg/mL).

3. Sample Preparation:

  • For pharmaceutical formulations, dissolve a known amount of the powdered tablet or liquid formulation in doubly distilled water to achieve a concentration within the calibration range.

4. Procedure:

  • To an aliquot of the standard or sample solution, add N-bromosuccinimide and perchloric acid.

  • Allow the reaction to proceed at room temperature.

  • Measure the absorbance of the resulting yellow-colored product at 415 nm against a reagent blank.

  • Construct a calibration curve of absorbance versus concentration and determine the concentration of Verapamil in the sample.

1. Sample Preparation:

  • Mix a small amount of Verapamil Hydrochloride with dry potassium bromide (KBr) powder in a mortar and pestle.

  • Press the mixture into a thin, transparent pellet using a hydraulic press.

2. FTIR Measurement:

  • Place the KBr pellet in the sample holder of an FTIR spectrometer.

  • Record the infrared spectrum over the range of 4000-400 cm⁻¹.

  • Identify the characteristic absorption bands corresponding to the functional groups of Verapamil. Key peaks are observed around 1587, 1510, 1253, 1232, 1145, and 1026 cm⁻¹.[7]

1. Sample Preparation:

  • Dissolve an accurately weighed amount of Verapamil Hydrochloride in a suitable deuterated solvent (e.g., CDCl₃ or DMSO-d₆).

2. NMR Measurement:

  • Acquire ¹H and ¹³C NMR spectra using a high-field NMR spectrometer (e.g., 400 MHz or higher).

  • Process the spectra (Fourier transform, phase correction, baseline correction).

  • Analyze the chemical shifts, integration, and coupling patterns to confirm the molecular structure of Verapamil.

Thermal Analysis of Verapamil

Thermal analysis techniques like Differential Scanning Calorimetry (DSC) and Thermogravimetry (TGA) are used to investigate the physicochemical properties of Verapamil, such as its melting point, thermal stability, and polymorphism.

Quantitative Data Summary
TechniqueParameterValueReference
DSC Melting Point146 °C[7]
DSC Fusion Heat (ΔH)121.9 J/g[7]
TGA Thermal StabilityStable up to 180 °C[7]
Experimental Protocol

1. Instrumentation:

  • Differential Scanning Calorimeter (DSC)

  • Thermogravimetric Analyzer (TGA)

2. DSC Conditions:

  • Sample Pan: Aluminum crucible, partially closed.

  • Sample Weight: ~0.5 mg.

  • Atmosphere: Nitrogen flow (50 mL/min).

  • Heating Rate: 10 °C/min.

  • Temperature Range: Room temperature to 400 °C.

3. TGA Conditions:

  • Sample Pan: Alumina crucible.

  • Sample Weight: ~5.0 mg.

  • Atmosphere: Nitrogen flow (50 mL/min).

  • Heating Rate: 10 °C/min.

  • Temperature Range: Room temperature to 750 °C.

4. Analysis:

  • Run the samples in the DSC and TGA instruments under the specified conditions.

  • From the DSC thermogram, determine the melting point and heat of fusion.

  • From the TGA thermogram, evaluate the thermal stability and decomposition profile of Verapamil.

Mechanism of Action and Signaling Pathway

Verapamil is a calcium channel blocker that exerts its therapeutic effects by inhibiting the influx of calcium ions through L-type calcium channels in cardiac and vascular smooth muscle cells.[9]

  • Cardiac Effects: By blocking calcium entry into cardiac myocytes, Verapamil reduces the force of contraction (negative inotropic effect) and slows down the heart rate by affecting the sinoatrial (SA) and atrioventricular (AV) nodes.

  • Vascular Effects: In vascular smooth muscle, the inhibition of calcium influx leads to relaxation and vasodilation, resulting in decreased peripheral resistance and lower blood pressure.

The signaling pathway involves the following key steps:

  • Verapamil binds to and blocks L-type calcium channels.[9]

  • This blockage reduces the influx of extracellular calcium ions into the cell.

  • The decreased intracellular calcium concentration prevents the binding of calcium to calmodulin.

  • The calcium-calmodulin complex is unable to activate myosin light chain kinase (MLCK).

  • Without activated MLCK, the phosphorylation of myosin light chains is inhibited, leading to muscle relaxation.[9]

Visualizations

experimental_workflow cluster_sample_prep Sample Preparation cluster_analysis Analytical Techniques cluster_data Data Analysis Tablet Pharmaceutical Formulation (Tablet) Crushing Crushing & Powdering Tablet->Crushing Plasma Biological Matrix (Plasma) Extraction Extraction (LLE/SPE) Plasma->Extraction Dissolution Dissolution Crushing->Dissolution Thermal Thermal Analysis (DSC/TGA) Crushing->Thermal HPLC HPLC / UPLC Dissolution->HPLC LCMS LC-MS/MS Dissolution->LCMS Spectro Spectroscopy (UV, IR, NMR) Dissolution->Spectro Extraction->HPLC Extraction->LCMS Quant Quantification HPLC->Quant LCMS->Quant Ident Identification & Structural Elucidation Spectro->Ident Physico Physicochemical Properties Thermal->Physico

Caption: General experimental workflow for Verapamil characterization.

Caption: Signaling pathway of Verapamil's mechanism of action.

References

Application Notes & Protocols for Preclinical Evaluation of Veramid

Author: BenchChem Technical Support Team. Date: December 2025

For Research Use Only. Not for use in diagnostic procedures.

Disclaimer: The following application note is for a hypothetical compound, "Veramid," as no publicly available information could be found for a preclinical therapeutic of this name. The information presented is based on a plausible mechanism of action for a novel antiviral agent and established methodologies for preclinical drug development.

Introduction

Veramid is a novel synthetic benzamidine (B55565) derivative currently under investigation for its potential antiviral therapeutic applications. Its purported mechanism of action involves the targeted inhibition of viral replication, offering a promising avenue for the treatment of specific viral infections. These application notes provide detailed protocols for the preclinical evaluation of Veramid's efficacy and safety profile, intended for researchers, scientists, and drug development professionals. The successful execution of these protocols will yield critical data to support further development and potential clinical trials.

Mechanism of Action

Veramid is hypothesized to act as a non-nucleoside inhibitor of viral RNA-dependent RNA polymerase (RdRp). By binding to an allosteric site on the RdRp enzyme, Veramid induces a conformational change that disrupts its catalytic activity. This inhibition effectively halts the replication of the viral genome, preventing the production of new viral particles within the host cell. The specificity of Veramid for viral RdRp over host cellular polymerases is a key aspect of its therapeutic potential, suggesting a favorable safety profile.

Hypothesized Mechanism of Action of Veramid cluster_host_cell Host Cell Environment Virus Virus Particle Receptor Cellular Receptor Virus->Receptor 1. Attachment HostCell Host Cell Endocytosis Endocytosis Receptor->Endocytosis 2. Entry Uncoating Viral RNA Release Endocytosis->Uncoating Translation Translation of Viral Proteins Uncoating->Translation Replication Viral RNA Replication Uncoating->Replication Template RdRp RNA-dependent RNA Polymerase (RdRp) Translation->RdRp RdRp->Replication Catalyzes Assembly Virion Assembly Replication->Assembly Release New Virus Release Assembly->Release Release->Virus Infects new cells Veramid Veramid Inhibition Inhibition Veramid->Inhibition Inhibition->Replication Blocks

Figure 1: Hypothesized mechanism of Veramid action.

Data Presentation

In Vitro Efficacy and Cytotoxicity

The in vitro activity of Veramid is quantified by its half-maximal effective concentration (EC50) and half-maximal cytotoxic concentration (CC50). The selectivity index (SI), calculated as the ratio of CC50 to EC50, provides a measure of the compound's therapeutic window.

Compound EC50 (µM) CC50 (µM) Selectivity Index (SI = CC50/EC50)
Veramid1.25>100>80
Control Drug2.50>100>40
In Vivo Efficacy in Mouse Model

The in vivo efficacy of Veramid is assessed by monitoring viral titers in target organs and survival rates in a murine model of infection.

Treatment Group Dose (mg/kg) Mean Viral Titer (log10 PFU/g tissue) at Day 5 Post-Infection Survival Rate (%)
Vehicle Control06.820
Veramid104.280
Veramid252.590
Control Drug204.570

Experimental Protocols

Protocol 1: In Vitro Antiviral Activity Assay (EC50 Determination)

This protocol determines the concentration of Veramid required to inhibit viral replication by 50% in cell culture.

Workflow for In Vitro Antiviral Assay A 1. Cell Seeding (e.g., Vero E6 cells in 96-well plates) B 2. Compound Dilution (Prepare serial dilutions of Veramid) A->B C 3. Cell Treatment (Add Veramid dilutions to cells) B->C D 4. Viral Infection (Infect cells with virus at a known MOI) C->D E 5. Incubation (48-72 hours) D->E F 6. Quantify Viral Replication (e.g., Plaque assay, qPCR, or CPE evaluation) E->F G 7. Data Analysis (Calculate EC50 using non-linear regression) F->G

Figure 2: In Vitro Antiviral Assay Workflow.

Materials:

  • Vero E6 cells (or other susceptible cell line)

  • Dulbecco's Modified Eagle Medium (DMEM) with 10% Fetal Bovine Serum (FBS)

  • 96-well cell culture plates

  • Veramid stock solution (e.g., 10 mM in DMSO)

  • Virus stock of known titer

  • Method for quantifying viral replication (e.g., crystal violet for plaque assay)

Procedure:

  • Seed Vero E6 cells in 96-well plates at a density of 2 x 10^4 cells/well and incubate overnight at 37°C, 5% CO2.

  • Prepare a 2-fold serial dilution of Veramid in DMEM with 2% FBS, starting from 100 µM down to 0.195 µM. Include a "no drug" (virus control) and "no virus" (cell control) well.

  • Remove the growth medium from the cells and add 100 µL of the respective Veramid dilutions or control medium.

  • Immediately add 100 µL of virus diluted in DMEM with 2% FBS to achieve a multiplicity of infection (MOI) of 0.01. For cell control wells, add medium only.

  • Incubate the plates for 48-72 hours at 37°C, 5% CO2.

  • Assess the cytopathic effect (CPE) or quantify viral replication using a suitable method (e.g., plaque reduction assay, RT-qPCR for viral RNA).

  • Calculate the percentage of inhibition for each concentration relative to the virus control.

  • Determine the EC50 value by fitting the dose-response curve using non-linear regression analysis.

Protocol 2: Cytotoxicity Assay (CC50 Determination)

This protocol assesses the toxicity of Veramid on the host cells.

Materials:

  • Vero E6 cells

  • DMEM with 10% FBS

  • 96-well cell culture plates

  • Veramid stock solution

  • Cell viability reagent (e.g., CellTiter-Glo®, MTT)

Procedure:

  • Seed Vero E6 cells in 96-well plates as described in Protocol 1.

  • Prepare serial dilutions of Veramid as in Protocol 1.

  • Remove the growth medium and add 100 µL of the Veramid dilutions to the cells. Include a "no drug" (cell control) well.

  • Incubate for the same duration as the antiviral assay (48-72 hours).

  • Measure cell viability according to the manufacturer's instructions for the chosen reagent (e.g., measure luminescence for CellTiter-Glo®).

  • Calculate the percentage of cell viability for each concentration relative to the cell control.

  • Determine the CC50 value by fitting the dose-response curve using non-linear regression.

Protocol 3: In Vivo Efficacy in a Murine Model

This protocol evaluates the therapeutic efficacy of Veramid in a mouse model of viral infection. All animal procedures must be approved by an Institutional Animal Care and Use Committee (IACUC).

Workflow for In Vivo Efficacy Study A 1. Acclimatization (e.g., 6-8 week old BALB/c mice, 1 week) B 2. Randomization (Divide mice into treatment groups, n=10/group) A->B C 3. Viral Challenge (Intranasal infection with a lethal dose of virus) B->C D 4. Treatment Initiation (Administer Veramid or vehicle control, e.g., oral gavage, starting 4h post-infection) C->D F 6. Endpoint Analysis (On day 5, euthanize a subset (n=3-5/group) for organ viral titer analysis) C->F E 5. Daily Monitoring (Record body weight, clinical signs, and mortality for 14 days) D->E Twice daily for 7 days G 7. Data Analysis (Compare survival curves and viral loads between groups) E->G F->G

Figure 3: In Vivo Efficacy Study Workflow.

Materials:

  • 6-8 week old BALB/c mice

  • Appropriate BSL-2 or BSL-3 animal housing

  • Virus stock for infection

  • Veramid formulation for oral gavage (e.g., in 0.5% methylcellulose)

  • Vehicle control

Procedure:

  • Acclimatize mice for one week.

  • Randomly assign mice to treatment groups (e.g., Vehicle, Veramid 10 mg/kg, Veramid 25 mg/kg, Control Drug 20 mg/kg).

  • Anesthetize mice and infect them via the intranasal route with a predetermined lethal dose of the virus.

  • Begin treatment 4 hours post-infection. Administer the assigned treatment (e.g., by oral gavage) twice daily for 7 consecutive days.

  • Monitor the mice daily for 14 days, recording body weight, clinical signs of illness, and survival.

  • On day 5 post-infection, euthanize a subset of mice from each group (n=3-5).

  • Harvest target organs (e.g., lungs, brain), homogenize the tissue, and determine the viral titer using a plaque assay.

  • Analyze the data by comparing the mean viral titers between groups using an appropriate statistical test (e.g., ANOVA). Compare survival curves using the Log-rank (Mantel-Cox) test.

Conclusion

These protocols provide a foundational framework for the preclinical assessment of the hypothetical antiviral compound, Veramid. The successful completion of these in vitro and in vivo studies will generate the necessary efficacy, toxicity, and safety data to guide decisions on its further development as a potential therapeutic agent. Adherence to rigorous experimental design and data analysis is crucial for the generation of reliable and reproducible results.

Application Notes and Protocols for Safe Handling of Versamid® in the Laboratory

Author: BenchChem Technical Support Team. Date: December 2025

For Researchers, Scientists, and Drug Development Professionals

This document provides detailed safety precautions and protocols for handling Versamid® polyamide resins in a laboratory setting. Versamid® products are primarily utilized as epoxy curing agents.[1][2][3][4] The information herein is compiled from various Safety Data Sheets (SDS) to ensure a comprehensive overview of safe handling practices.

Hazard Identification and Summary

Versamid® resins, including series 100, 115, 125, and 140, present several potential hazards that necessitate careful handling. The primary routes of exposure are dermal contact, inhalation, and eye contact.[5] Ingestion is considered practically non-toxic for some variants, but should always be avoided.[6][7]

Hazard Summary Table

Hazard TypeDescriptionVersamid® Series ImplicatedCitations
Skin Irritation/Corrosion Causes skin irritation, and in some cases, severe burns. May cause an allergic skin reaction.115, 125, 140[5][6][7][8]
Eye Damage Risk of serious to severe eye damage/irritation.115, 125, 140[5][6][7][8][9]
Respiratory Irritation May cause respiratory irritation upon inhalation of mists or vapors.115, 125[5][6]
Aquatic Toxicity Toxic to aquatic life with long-lasting effects.115, 125[5][6][9]

Engineering Controls and Personal Protective Equipment (PPE)

To minimize exposure to Versamid®, a combination of engineering controls and appropriate PPE is mandatory.

Engineering Controls:

  • Work in a well-ventilated area.[9]

  • Use a local exhaust ventilation system (e.g., fume hood) to control the release of vapors or mists.[7][8]

Personal Protective Equipment Summary

PPE TypeSpecificationRationaleCitations
Hand Protection Appropriate chemical-resistant gloves (e.g., Nitrile, Neoprene).To prevent skin contact and irritation.[6][8]
Eye Protection Tight-fitting safety goggles. A full-face shield is required if there is a splashing hazard.To protect against serious eye damage.[5][6][8]
Skin and Body Protection Lab coat, long pants, and closed-toe shoes. Wear suitable protective clothing to prevent skin exposure.To protect skin from accidental splashes and spills.[5][8]
Respiratory Protection A NIOSH/MSHA-approved respirator is necessary if ventilation is inadequate or if mists are generated.To prevent respiratory tract irritation.[6][7]

Experimental Protocols: Safe Handling and Storage

Adherence to strict protocols is crucial for the safe handling and storage of Versamid® resins.

General Handling Protocol:

  • Read and understand the Safety Data Sheet (SDS) for the specific Versamid® product before use.

  • Ensure the work area is clean and prepared.

  • Don appropriate PPE as specified in Section 2.

  • Dispense the required amount of Versamid® in a well-ventilated area, preferably within a fume hood.

  • Avoid contact with skin, eyes, and clothing.[9]

  • Keep containers tightly sealed when not in use.[9]

  • Wash hands thoroughly with soap and water after handling.[6]

  • Do not eat, drink, or smoke in the laboratory.

Storage Protocol:

  • Store in a cool, dry, and well-ventilated place.[6]

  • Keep containers tightly sealed to prevent absorption of moisture and carbon dioxide, which can increase viscosity.[10]

  • Store away from open flames and sources of ignition.[6][9]

  • Store locked up.[5][8]

Emergency Procedures

In the event of an emergency, follow these procedures promptly.

First Aid Measures

Exposure RouteFirst Aid ProtocolCitations
Eye Contact Immediately flush with plenty of water for at least 20-30 minutes, holding eyelids open. Washing within one minute is crucial for maximum effectiveness. Seek immediate medical attention.[6][8]
Skin Contact Remove contaminated clothing and footwear immediately. Wash the affected area thoroughly with soap and plenty of water. If irritation or an allergic reaction develops, seek medical attention.[5][6][8]
Inhalation Move the person to fresh air. If adverse health effects develop, seek medical attention.[5][6][8]
Ingestion Do NOT induce vomiting. If vomiting occurs naturally, keep the airway clear. Get medical attention. Never give anything by mouth if the victim is unconscious or convulsing.[6][8]

Spill and Leak Protocol:

  • Evacuate non-essential personnel from the area.

  • Ensure adequate ventilation.

  • Wear appropriate PPE, including respiratory protection if necessary.

  • Contain the spill using inert absorbent material (e.g., sand, earth).[8]

  • Collect the spilled material and place it in a suitable container for disposal.[8]

  • Prevent the spill from entering sewage systems or open bodies of water.[6][8]

  • For large spills, it may be necessary to flush the area with dilute (5%) acetic acid before cleaning.[5]

Waste Disposal

Dispose of Versamid® waste in accordance with local, state, and federal regulations.[5][8] Contaminated materials should be placed in sealed containers and disposed of as hazardous waste.

Visualized Workflows

General Handling Workflow for Versamid®

G prep Preparation: - Read SDS - Prepare work area - Don appropriate PPE handle Handling: - Dispense in fume hood - Avoid contact - Keep container sealed prep->handle post_handle Post-Handling: - Wash hands thoroughly - Clean work area handle->post_handle storage Storage: - Store in cool, dry, ventilated area - Keep container sealed post_handle->storage

Caption: General laboratory workflow for handling Versamid®.

Emergency Spill Response for Versamid®

G spill Spill Occurs evacuate Evacuate Area spill->evacuate ppe Don Appropriate PPE (including respiratory protection if needed) evacuate->ppe contain Contain Spill (use inert absorbent material) ppe->contain collect Collect Material (place in sealed container) contain->collect decontaminate Decontaminate Area collect->decontaminate dispose Dispose of Waste (follow regulations) decontaminate->dispose

Caption: Emergency response protocol for a Versamid® spill.

References

Troubleshooting & Optimization

Technical Support Center: Optimizing Amide Reaction Conditions

Author: BenchChem Technical Support Team. Date: December 2025

Disclaimer: The term "Veramid reaction" does not correspond to a recognized chemical reaction in the scientific literature. It is presumed to be a typographical error for "amide reaction." This technical support center provides guidance on the optimization of amide bond formation.

This guide is intended for researchers, scientists, and drug development professionals. Below, you will find troubleshooting advice and frequently asked questions (FAQs) in a question-and-answer format to address common issues encountered during amide synthesis.

Troubleshooting Guide

Issue 1: Low or No Product Yield

Q1: My amide coupling reaction is resulting in a low yield or no product at all. What are the common causes?

A1: Low or no yield in amide bond formation is a frequent issue and can be attributed to several factors:

  • Inefficient Carboxylic Acid Activation: The carboxylic acid must be converted into a more reactive species for the amine to attack. If the coupling reagent is old, hydrated, or used in insufficient stoichiometric amounts, the activation will be incomplete, leading to poor yields.

  • Amine Deactivation: Amines are basic and can be protonated by the carboxylic acid, rendering them non-nucleophilic. An acid-base reaction can compete with the desired amide bond formation.

  • Steric Hindrance: Bulky substituents on either the carboxylic acid or the amine can physically impede the reaction, slowing it down or preventing it from going to completion.

  • Hydrolysis: The presence of water can hydrolyze the activated carboxylic acid intermediate, reverting it to the unreactive carboxylic acid. It is crucial to use anhydrous solvents and reagents.[1]

  • Suboptimal Reaction Conditions: The choice of solvent, base, and temperature can significantly influence the reaction outcome.

Q2: How can I improve the yield of my amide coupling reaction?

A2: To improve your yield, consider the following troubleshooting steps:

  • Verify Reagent Quality:

    • Coupling Reagents: Use fresh, high-quality coupling reagents. Carbodiimides like EDC are moisture-sensitive and should be stored in a desiccator. Allow the reagent container to warm to room temperature before opening to prevent condensation.

    • Solvents: Use anhydrous solvents. Molecular sieves can be used to dry solvents before use.

    • Amines and Carboxylic Acids: Ensure the purity of your starting materials. Impurities can interfere with the reaction.

  • Optimize Reaction Conditions:

    • Stoichiometry: A common starting point is a 1:1.2:1.2 ratio of carboxylic acid:coupling reagent:amine. You may need to adjust these ratios based on your specific substrates.

    • Solvent: Dichloromethane (DCM) and N,N-dimethylformamide (DMF) are common solvents for amide coupling.[2] For polar or water-soluble compounds, alternative solvents or aqueous conditions might be necessary.

    • Base: A non-nucleophilic base, such as diisopropylethylamine (DIPEA) or N-methylmorpholine (NMM), is often added to scavenge the acid produced during the reaction and to prevent the protonation of the amine.

    • Temperature: Most coupling reactions are run at room temperature. However, for sluggish reactions, gentle heating may be required. Conversely, for reactions prone to side reactions like racemization, cooling the reaction to 0°C is often beneficial.

  • Consider a Different Coupling Reagent: The choice of coupling reagent is critical. If one reagent is not providing satisfactory results, switching to another class of reagent may be beneficial. See the table below for a comparison of common coupling reagents.

Troubleshooting Flowchart for Low Amide Yield

LowYieldTroubleshooting start Low or No Yield check_reagents Verify Reagent Quality (Freshness, Anhydrous) start->check_reagents reagents_ok Reagents OK? check_reagents->reagents_ok replace_reagents Replace/Purify Reagents reagents_ok->replace_reagents No check_conditions Optimize Reaction Conditions (Stoichiometry, Solvent, Base, Temp.) reagents_ok->check_conditions Yes replace_reagents->start conditions_ok Conditions Optimized? check_conditions->conditions_ok adjust_conditions Systematically Adjust Conditions conditions_ok->adjust_conditions No check_coupling_reagent Consider a Different Coupling Reagent conditions_ok->check_coupling_reagent Yes adjust_conditions->start coupling_reagent_ok New Reagent Successful? check_coupling_reagent->coupling_reagent_ok consult_literature Consult Literature for Similar Substrates coupling_reagent_ok->consult_literature No success Successful Amide Formation coupling_reagent_ok->success Yes consult_literature->success

Caption: A decision tree for systematically troubleshooting low amide coupling yields.

Issue 2: Significant Side Reactions

Q3: I am observing significant side reactions in my amide coupling. How can I minimize them?

A3: The most common side reaction is racemization of chiral centers, especially when coupling amino acids. Another common side reaction is the formation of byproducts from the coupling reagent.

  • Racemization: This occurs when the stereochemical integrity of a chiral center (often the α-carbon of a carboxylic acid) is lost during the reaction. To minimize racemization:

    • Use Additives: Additives like 1-hydroxybenzotriazole (B26582) (HOBt) or 1-hydroxy-7-azabenzotriazole (B21763) (HOAt) can suppress racemization when used with carbodiimide (B86325) coupling reagents.[3]

    • Choose the Right Coupling Reagent: Uronium/aminium salt-based reagents like HATU and HBTU are known to be very effective at suppressing racemization.[4][5]

    • Control the Temperature: Running the reaction at lower temperatures (e.g., 0°C) can reduce the rate of racemization.[3]

    • Base Selection: The choice and amount of base can influence racemization. Use the minimum amount of a sterically hindered base like DIPEA.

  • Coupling Reagent Byproducts:

    • DCC/DIC: These reagents form dicyclohexylurea (DCU) and diisopropylurea (DIU) as byproducts, respectively. DCU is often insoluble and can be removed by filtration, while DIU is more soluble and typically removed during workup.

    • EDC: This reagent and its urea (B33335) byproduct are water-soluble, making them easy to remove with an aqueous workup.

Mechanism of Racemization in Amide Bond Formation

RacemizationMechanism cluster_activation Activation cluster_pathways Reaction Pathways chiral_acid Chiral Carboxylic Acid (L-form) activated_intermediate Activated Intermediate (L-form) chiral_acid->activated_intermediate + Coupling Reagent oxazolone (B7731731) Oxazolone Intermediate (Racemic) activated_intermediate->oxazolone Intramolecular Cyclization (Base-catalyzed) activated_intermediate->oxazolone direct_coupling Direct Coupling with Amine activated_intermediate->direct_coupling activated_intermediate->direct_coupling racemic_amide Racemic Amide Product oxazolone->racemic_amide + Amine enantiopure_amide Enantiopure Amide Product (L-form) direct_coupling->enantiopure_amide

Caption: Two competing pathways after carboxylic acid activation, one leading to the desired enantiopure product and the other to a racemic mixture via an oxazolone intermediate.

Issue 3: Difficulty with Product Purification

Q4: My amide product is difficult to purify. What strategies can I use?

A4: Amide purification can be challenging, especially for polar compounds.

  • Aqueous Workup: A standard aqueous workup can remove many impurities.

    • Wash with a mild acid (e.g., 1N HCl) to remove unreacted amine and basic byproducts.

    • Wash with a mild base (e.g., saturated NaHCO₃ solution) to remove unreacted carboxylic acid.

    • Wash with brine to remove residual water-soluble impurities.

  • Chromatography:

    • Flash Column Chromatography: This is the most common method for purifying amides. For very polar amides that do not move on silica (B1680970) gel with standard solvent systems (e.g., hexane/ethyl acetate), you may need to use a more polar mobile phase (e.g., dichloromethane/methanol).

    • Reversed-Phase Chromatography: For highly polar or water-soluble amides, reversed-phase chromatography (e.g., with a C18 column) using a water/acetonitrile or water/methanol gradient is often effective.[6]

    • Ion Exchange Chromatography: For amides with ionizable functional groups, ion exchange chromatography can be a powerful purification technique.[6]

  • Recrystallization: If your amide is a solid, recrystallization from a suitable solvent system can be a highly effective method for obtaining very pure material. Common solvents to try include ethanol, acetone, or acetonitrile.[7][8]

Data Presentation: Comparison of Common Coupling Reagents

The choice of coupling reagent can significantly impact the yield and purity of the final product. The following table provides a comparison of some commonly used coupling reagents.

Coupling ReagentAdditiveBaseSolventTypical Reaction TimeTypical Yield (%)Notes
HATU HOAtDIPEADMF30 min~99Highly efficient, low racemization.[5] Ideal for sterically hindered amino acids and peptide synthesis.[4]
HBTU HOBtDIPEADMF30 min~95-98Very common and effective, but can cause side reactions with certain amino acids.[5]
PyBOP HOBtDIPEADMF30 min~95Phosphonium salt-based reagent, less likely to cause guanidinylation side reactions compared to uronium salts.[5]
EDC/NHS NHSN/ADCM/DMF1-4 hoursVariableWater-soluble carbodiimide, easy workup.[1] Often used for bioconjugation. Yield can be lower for sterically hindered substrates.
DCC HOBtN/ADCM1-4 hoursVariableForms insoluble DCU byproduct which is easily filtered off. Can cause significant racemization without an additive.

Yields are highly dependent on the specific substrates and reaction conditions.

Experimental Protocols

Protocol 1: General Procedure for HATU-Mediated Amide Coupling

  • Reagent Preparation: In a round-bottom flask under an inert atmosphere (e.g., nitrogen or argon), dissolve the carboxylic acid (1.0 equivalent) and HATU (1.1 equivalents) in anhydrous DMF.

  • Activation: Cool the solution to 0°C in an ice bath. Add DIPEA (2.0 equivalents) dropwise. Stir the mixture at 0°C for 15-30 minutes to allow for pre-activation of the carboxylic acid.

  • Coupling: Add the amine (1.1 equivalents) to the reaction mixture.

  • Reaction: Allow the reaction to warm to room temperature and stir for 1-4 hours.

  • Monitoring: Monitor the progress of the reaction by Thin Layer Chromatography (TLC) or Liquid Chromatography-Mass Spectrometry (LC-MS).

  • Workup: Once the reaction is complete, dilute the mixture with ethyl acetate. Wash the organic layer sequentially with 1N HCl, saturated aqueous NaHCO₃, and brine.

  • Purification: Dry the organic layer over anhydrous Na₂SO₄ or MgSO₄, filter, and concentrate under reduced pressure. Purify the crude product by flash column chromatography or recrystallization.

Protocol 2: General Procedure for EDC/NHS-Mediated Amide Coupling

  • Reagent Preparation: In a round-bottom flask, dissolve the carboxylic acid (1.0 equivalent) and NHS (1.2 equivalents) in anhydrous DCM or DMF.

  • Activation: Add EDC (1.2 equivalents) to the solution and stir at room temperature for 1-4 hours to form the NHS-ester. The activation step can be monitored by TLC or LC-MS for the disappearance of the starting carboxylic acid.

  • Coupling: Add the amine (1.1 equivalents) to the reaction mixture. If the amine is in the form of a salt (e.g., hydrochloride), add one equivalent of a non-nucleophilic base like DIPEA to liberate the free amine.

  • Reaction: Stir the reaction at room temperature overnight.

  • Monitoring: Monitor the progress of the reaction by TLC or LC-MS.

  • Workup: Dilute the reaction mixture with DCM or ethyl acetate. Wash the organic layer with water to remove the EDC byproduct and excess NHS. Further washes with mild acid and base can be performed as described in the HATU protocol.

  • Purification: Dry the organic layer, concentrate, and purify the product as described above.

General Workflow for Amide Synthesis

AmideSynthesisWorkflow start Start: Carboxylic Acid + Amine reagent_prep 1. Reagent Preparation (Dissolve in Anhydrous Solvent) start->reagent_prep activation 2. Activation (Add Coupling Reagent +/- Additive/Base) reagent_prep->activation coupling 3. Coupling (Add Amine, Stir at RT) activation->coupling monitoring 4. Reaction Monitoring (TLC or LC-MS) coupling->monitoring workup 5. Aqueous Workup (Acid/Base Washes) monitoring->workup purification 6. Purification (Chromatography or Recrystallization) workup->purification characterization 7. Product Characterization (NMR, MS, etc.) purification->characterization end Final Amide Product characterization->end

Caption: A generalized experimental workflow for amide bond formation.

References

Verapamil Stability in Solution: A Technical Support Resource

Author: BenchChem Technical Support Team. Date: December 2025

For Researchers, Scientists, and Drug Development Professionals

This technical support center provides comprehensive guidance on maintaining the stability of Verapamil (B1683045) in solution. Below, you will find troubleshooting advice, frequently asked questions, detailed experimental protocols, and data-driven insights to support your research and development efforts.

Troubleshooting Unstable Verapamil Solutions

This guide addresses common issues encountered during the handling and analysis of Verapamil solutions.

My Verapamil solution is showing signs of degradation. What are the likely causes?

Verapamil hydrochloride is susceptible to degradation under specific conditions. The primary pathways of degradation are oxidation, base-catalyzed hydrolysis, and photodegradation.[1][2][3] It is generally stable under thermal and acidic stress.[1][2]

  • Oxidative Degradation: Exposure to oxidizing agents can lead to the formation of degradation products such as 3,4-dimethoxybenzoic acid, which results from the oxidation of the alkyl side chain.[3][4]

  • Base-Catalyzed Hydrolysis: Verapamil is more susceptible to degradation in neutral to alkaline conditions.[5] The optimal pH for Verapamil hydrochloride stability in aqueous solutions is between 3.2 and 5.6.[6]

  • Photodegradation: Exposure to light, particularly UV radiation, can cause Verapamil to degrade.[3][7] In methanolic solution, a 52% loss of activity was observed after 2 hours of exposure to UV light at 254 nm.[3][8]

A logic diagram to troubleshoot unstable Verapamil solutions is provided below.

start Start: Verapamil Solution Instability Observed check_ph Is the solution pH > 6? start->check_ph adjust_ph Adjust pH to 3.2-5.6 using an appropriate buffer (e.g., acetate, phosphate). check_ph->adjust_ph Yes check_oxidation Was the solution exposed to oxidizing agents (e.g., peroxides)? check_ph->check_oxidation No adjust_ph->check_oxidation prevent_oxidation Prepare fresh solutions. Consider using antioxidants (e.g., BHT, Vitamin E) if compatible with the application. check_oxidation->prevent_oxidation Yes check_light Was the solution exposed to light (especially UV)? check_oxidation->check_light No prevent_oxidation->check_light protect_from_light Store solution in amber vials or protect from light using aluminum foil. check_light->protect_from_light Yes stable_solution Stable Verapamil Solution check_light->stable_solution No protect_from_light->stable_solution cluster_stress Stress Conditions acid Acid Hydrolysis (1M HCl, 80°C, 2h) neutralize Neutralize/Dilute Samples acid->neutralize base Base Hydrolysis (0.1M NaOH, RT, 1h) base->neutralize oxidation Oxidation (3% H2O2, RT, 1h) oxidation->neutralize thermal Thermal (105°C, 24h, solid) thermal->neutralize photo Photolytic (UV light, 24h) photo->neutralize start Prepare Verapamil Stock Solution (1 mg/mL) start->acid start->base start->oxidation start->thermal start->photo analyze Analyze by Stability-Indicating HPLC/UPLC Method neutralize->analyze results Identify Degradation Products and Pathways analyze->results Verapamil Verapamil Oxidative_Degradation Oxidative Degradation (e.g., H2O2) Verapamil->Oxidative_Degradation Photodegradation Photodegradation (UV Light) Verapamil->Photodegradation Product_A 3,4-Dimethoxybenzoic Acid Oxidative_Degradation->Product_A Product_B Norverapamil Photodegradation->Product_B Other_Products Other Photodegradation Products Photodegradation->Other_Products

References

Technical Support Center: Overcoming Verapamil Resistance in Cell Lines

Author: BenchChem Technical Support Team. Date: December 2025

This technical support center provides researchers, scientists, and drug development professionals with comprehensive troubleshooting guides and frequently asked questions (FAQs) for overcoming Verapamil (B1683045) (likely intended by the user query "Veramid") resistance in cell lines. All information is presented in a question-and-answer format to directly address specific experimental issues.

Frequently Asked Questions (FAQs)

Q1: What is Verapamil and how does it relate to multidrug resistance (MDR) in cancer cell lines?

A1: Verapamil is a calcium channel blocker that has been extensively studied for its ability to reverse multidrug resistance (MDR) in cancer cells.[1][2][3][4] The primary mechanism by which Verapamil overcomes MDR is through the inhibition of P-glycoprotein (P-gp), a member of the ATP-binding cassette (ABC) transporter family.[4] P-gp functions as a drug efflux pump, actively removing various chemotherapeutic agents from cancer cells, thereby reducing their intracellular concentration and efficacy. Verapamil competitively inhibits the substrate binding site of P-gp, leading to increased intracellular accumulation of anticancer drugs and restoration of their cytotoxic effects.[4]

Q2: What are the primary mechanisms of action of Verapamil in overcoming chemoresistance?

A2: Verapamil primarily overcomes chemoresistance through the following mechanisms:

  • P-glycoprotein (P-gp/MDR1) Inhibition: Verapamil directly binds to P-gp and competitively inhibits its drug efflux function. This is the most well-documented mechanism for its MDR reversal activity.

  • Modulation of other ABC Transporters: Verapamil has also been shown to inhibit other ABC transporters, such as multidrug resistance-associated protein 1 (MRP1), which also contributes to its ability to sensitize cancer cells to chemotherapy.

  • Src Kinase Pathway Inhibition: Recent studies have indicated that Verapamil can suppress the activation of Src kinase. This leads to the downregulation of MDR1 and the anti-apoptotic protein survivin, and the upregulation of the pro-apoptotic protein Bim.[2][5]

  • Induction of Apoptosis: Verapamil has been observed to induce apoptosis in some cancer cell lines, potentially through mechanisms involving increased intracellular calcium concentration and cell cycle arrest.[6][7]

Q3: Which cancer cell lines are commonly used to study Verapamil's effect on multidrug resistance?

A3: A variety of multidrug-resistant cancer cell lines have been utilized in research to investigate the effects of Verapamil. These include, but are not limited to:

  • Leukemia: K562/ADM (Adriamycin-resistant), CEM/VCR 1000 (Vincristine-resistant)[1]

  • Breast Cancer: MCF-7/ADR (Adriamycin-resistant)[8]

  • Ovarian Cancer: A2780/CP70 (Cisplatin-resistant)[9]

  • Colon Cancer: HCT-116/VM46 (Vinblastine-resistant)

  • Pancreatic Cancer: L3.6plGres (Gemcitabine-resistant)[10][11]

Q4: What are some common chemotherapeutic agents that show enhanced efficacy when combined with Verapamil in resistant cell lines?

A4: Verapamil has been shown to enhance the cytotoxicity of a range of chemotherapeutic drugs that are substrates of P-gp, including:

Troubleshooting Guides

This section provides solutions to common problems encountered during in vitro experiments aimed at overcoming drug resistance with Verapamil.

Problem 1: No significant reversal of resistance is observed after Verapamil treatment.

Possible Cause Suggested Solution
Inappropriate Verapamil Concentration The effective concentration of Verapamil can vary between cell lines. Perform a dose-response experiment to determine the optimal non-toxic concentration of Verapamil for your specific cell line. Concentrations typically range from 1 to 10 µM.[13]
Low P-gp Expression The target cell line may not express sufficient levels of P-glycoprotein for Verapamil to exert a significant effect. Confirm P-gp expression using Western blot or flow cytometry.
Alternative Resistance Mechanisms The cell line may have developed resistance through mechanisms other than P-gp overexpression, such as target mutations or alterations in apoptotic pathways. Investigate other potential resistance mechanisms.
Drug Degradation Ensure the Verapamil stock solution is properly stored (typically at -20°C) and has not expired. Prepare fresh working solutions for each experiment.

Problem 2: High cytotoxicity is observed with Verapamil alone.

Possible Cause Suggested Solution
Verapamil Concentration is too high Verapamil can be cytotoxic at higher concentrations. Determine the IC50 of Verapamil alone in your cell line using an MTT or similar viability assay. Use a concentration well below the IC50 for resistance reversal experiments.[14]
Cell Line Sensitivity Some cell lines may be inherently more sensitive to the calcium channel blocking effects of Verapamil.
Solvent Toxicity If using a solvent like DMSO to dissolve Verapamil, ensure the final concentration in the culture medium is non-toxic (typically <0.1% v/v).

Problem 3: Inconsistent results in the Rhodamine 123 efflux assay.

Possible Cause Suggested Solution
Sub-optimal Dye Concentration The concentration of Rhodamine 123 may not be optimal for your cell line. Titrate the dye concentration to find a level that gives a strong signal in the control cells without causing toxicity.
Incorrect Incubation Times The incubation times for dye loading and efflux may need to be optimized for your specific cell line and experimental conditions.
Cell Health Ensure cells are healthy and in the logarithmic growth phase. Unhealthy cells can exhibit altered membrane potential and dye efflux.
Photobleaching Rhodamine 123 is light-sensitive. Protect cells from light during incubation and analysis to prevent photobleaching.

Quantitative Data Summary

The following tables summarize quantitative data from various studies on the effect of Verapamil in overcoming drug resistance.

Table 1: Effect of Verapamil on the IC50 of Chemotherapeutic Agents in Resistant Cell Lines

Cell LineChemotherapeutic AgentVerapamil ConcentrationFold Decrease in IC50Reference
CEM/VCR 1000Epirubicin3 µg/mL10[1]
CEM/VCR 1000Epirubicin10 µg/mL19[1]
2780ADAdriamycin6.6 µM10-12[13]
MCF7/AdrRAdriamycin6.6 µM10-12[13]
H69LX10Adriamycin6.6 µM10-12[13]
SGC-7901DoxorubicinNot specified6.77[4]
BGC-823DoxorubicinNot specified1.66[4]
MCF-7/ADRPaclitaxel (B517696)Not specifiedSignificant decrease[8]

Table 2: Effect of Verapamil on Side Population (SP) in Pancreatic Cancer Cell Lines

Cell LineConditionPercentage of SP CellsReference
L3.6plControl0.9 ± 0.22%[10][11]
L3.6plGresControl5.38 ± 0.99%[10][11]
L3.6pl+ Verapamil0.16 ± 0.11%[10][11]
AsPC-1Control21.35 ± 3.48%[10][11]
AsPC-1+ Verapamil3.56 ± 0.87%[10][11]

Experimental Protocols

1. Cell Viability (MTT) Assay

This protocol is used to assess the cytotoxicity of chemotherapeutic agents with and without Verapamil.

  • Materials:

    • Resistant and sensitive cancer cell lines

    • 96-well plates

    • Complete culture medium

    • Chemotherapeutic agent (e.g., Doxorubicin)

    • Verapamil

    • MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) solution (5 mg/mL in PBS)

    • Solubilization solution (e.g., DMSO or 0.01 M HCl in 10% SDS)

    • Microplate reader

  • Procedure:

    • Seed cells in a 96-well plate at a density of 5,000-10,000 cells/well and allow them to attach overnight.

    • Treat the cells with serial dilutions of the chemotherapeutic agent, both in the presence and absence of a fixed, non-toxic concentration of Verapamil. Include untreated control wells.

    • Incubate the plates for 48-72 hours at 37°C in a humidified CO2 incubator.

    • Add 20 µL of MTT solution to each well and incubate for 4 hours at 37°C.

    • Carefully remove the medium and add 150 µL of the solubilization solution to each well to dissolve the formazan (B1609692) crystals.

    • Measure the absorbance at 570 nm using a microplate reader.

    • Calculate cell viability as a percentage of the untreated control and plot dose-response curves to determine the IC50 values.

2. P-glycoprotein (P-gp) Expression by Flow Cytometry

This protocol allows for the quantification of P-gp expression on the cell surface.

  • Materials:

    • Resistant and sensitive cancer cell lines

    • FITC- or PE-conjugated anti-P-gp antibody (e.g., clone UIC2)

    • Isotype control antibody

    • FACS buffer (PBS with 1% BSA and 0.1% sodium azide)

    • Flow cytometer

  • Procedure:

    • Harvest approximately 1 x 10^6 cells per sample and wash them with cold FACS buffer.

    • Resuspend the cells in 100 µL of FACS buffer.

    • Add the anti-P-gp antibody or the isotype control antibody at the manufacturer's recommended concentration.

    • Incubate the cells for 30-60 minutes at 4°C in the dark.

    • Wash the cells twice with cold FACS buffer to remove unbound antibodies.

    • Resuspend the cells in 500 µL of FACS buffer.

    • Analyze the samples on a flow cytometer, gating on the live cell population.

    • Compare the mean fluorescence intensity (MFI) of the anti-P-gp stained cells to the isotype control to determine the level of P-gp expression.

3. Rhodamine 123 Efflux Assay

This functional assay measures the activity of P-gp by quantifying the efflux of the fluorescent substrate Rhodamine 123.

  • Materials:

    • Resistant and sensitive cancer cell lines

    • Rhodamine 123

    • Verapamil (as a positive control for P-gp inhibition)

    • FACS buffer

    • Flow cytometer

  • Procedure:

    • Harvest approximately 1 x 10^6 cells per sample and resuspend them in pre-warmed culture medium.

    • Pre-incubate the cells with or without Verapamil (e.g., 10 µM) for 30 minutes at 37°C.

    • Add Rhodamine 123 to a final concentration of 1 µg/mL and incubate for 30-60 minutes at 37°C in the dark.

    • Wash the cells twice with ice-cold PBS to remove extracellular dye.

    • Resuspend the cells in fresh, pre-warmed medium (with or without Verapamil) and incubate for another 30-60 minutes at 37°C to allow for dye efflux.

    • Wash the cells once with ice-cold PBS and resuspend them in FACS buffer.

    • Immediately analyze the intracellular fluorescence of Rhodamine 123 using a flow cytometer. A higher fluorescence intensity in Verapamil-treated cells indicates inhibition of P-gp-mediated efflux.

Visualizations

Signaling Pathways and Logical Relationships

cluster_0 Verapamil's Mechanisms for Overcoming Resistance cluster_1 Direct P-gp Inhibition cluster_2 Src Signaling Pathway Modulation Verapamil Verapamil Pgp P-glycoprotein (P-gp) Verapamil->Pgp Inhibits Src Src Kinase Verapamil->Src Inhibits Efflux Drug Efflux Pgp->Efflux Mediates Chemo Chemotherapeutic Drug Chemo->Pgp Substrate for Accumulation Increased Intracellular Drug Accumulation Efflux->Accumulation Cytotoxicity Enhanced Cytotoxicity Accumulation->Cytotoxicity MDR1 MDR1 Expression Src->MDR1 Activates Survivin Survivin Expression Src->Survivin Activates Bim Bim Expression Src->Bim Inhibits MDR1->Pgp Apoptosis Apoptosis Survivin->Apoptosis Inhibits Bim->Apoptosis Promotes

Caption: Verapamil's dual mechanism in overcoming drug resistance.

Experimental Workflow

cluster_0 Workflow for Assessing Verapamil's Effect on Chemoresistance start Start cell_culture Culture Resistant Cell Line start->cell_culture seed_plate Seed Cells in 96-well Plate cell_culture->seed_plate treatment Treat with Chemotherapeutic +/- Verapamil seed_plate->treatment incubation Incubate for 48-72 hours treatment->incubation mtt_assay Perform MTT Assay incubation->mtt_assay data_analysis Analyze Data & Determine IC50 mtt_assay->data_analysis end End data_analysis->end

Caption: A typical workflow for evaluating Verapamil's chemosensitizing effects.

Logical Relationships in P-gp Inhibition

cluster_0 Logical Flow of P-gp Inhibition by Verapamil Verapamil Verapamil Inhibition P-gp Inhibition Verapamil->Inhibition Pgp P-glycoprotein Pgp->Inhibition Chemo Chemotherapeutic Drug Chemo->Pgp is effluxed by Accumulation Increased Intracellular Drug Concentration Inhibition->Accumulation leads to Reversal Reversal of Multidrug Resistance Accumulation->Reversal results in

Caption: The logical cascade of events following P-gp inhibition by Verapamil.

References

Technical Support Center: Veramid Assay Troubleshooting

Author: BenchChem Technical Support Team. Date: December 2025

Welcome to the Technical Support Center for the Veramid assay. This resource is designed for researchers, scientists, and drug development professionals to help troubleshoot and mitigate common interference issues encountered during experiments.

Frequently Asked Questions (FAQs)

Q1: What are the most common sources of interference in immunoassays like the Veramid assay?

A: Interference in immunoassays can arise from various sources, leading to either falsely elevated (positive interference) or falsely low (negative interference) results.[1][2] Common interferences include:

  • Cross-reactivity: This occurs when substances with a similar structure to the analyte of interest bind to the assay antibodies.[1] This can include metabolites of the drug being measured or other structurally similar medications.[1]

  • Heterophilic Antibodies: These are human antibodies that can bind to the animal antibodies used in the immunoassay, such as Human Anti-Mouse Antibodies (HAMA).[1] They can cause false-positive or false-negative results by cross-linking the capture and detection antibodies in the absence of the analyte.

  • Endogenous Interferences: Components naturally present in the sample, such as rheumatoid factor, complement, or lysozyme, can interfere with the assay.[2]

  • Drug Target Interference: In anti-drug antibody (ADA) assays, the soluble drug target present in the sample can bind to the therapeutic antibody, mimicking an ADA response and causing false-positive results.[3][4]

  • Matrix Effects: The sample matrix itself (e.g., serum, plasma) can contain substances that interfere with the assay. This can be caused by hemolysis, lipemia, or the presence of anticoagulants.[1][2]

  • High-Dose Hook Effect: An excessively high concentration of the analyte can saturate both the capture and detection antibodies, leading to a decrease in the signal and a falsely low result.[1]

Q2: How can I identify if my Veramid assay is experiencing interference?

A: Identifying interference often involves a combination of unexpected results and specific diagnostic tests:

  • Discordant Results: A primary indicator is a discrepancy between the assay results and the expected clinical or experimental findings.

  • Serial Dilution Test: Non-linear results upon serial dilution of a sample can suggest the presence of interference.

  • Spike and Recovery: Adding a known amount of the analyte to a sample and measuring its recovery can help identify matrix effects. Poor recovery may indicate interference.

  • Use of Blocking Agents: The addition of commercial blocking agents for heterophilic antibodies to the sample can help determine if this type of interference is present. A significant change in the result after adding the blocker is indicative of heterophilic antibody interference.

  • Testing with an Alternative Assay: If possible, re-testing the sample with a different assay method that uses different antibodies or principles can help confirm or rule out interference.

Q3: What are the general strategies to mitigate assay interference?

A: Several strategies can be employed to minimize or eliminate assay interference:

  • Sample Pre-treatment: This is a common and effective approach. Techniques include:

    • Acid Dissociation: Lowering the pH of the sample can disrupt immune complexes, which is particularly useful for mitigating interference from high levels of circulating therapeutic drugs in ADA assays.[3][5]

    • Polyethylene Glycol (PEG) Precipitation: PEG can be used to precipitate immune complexes.[6]

    • Immunodepletion: Specific interfering substances, like a soluble drug target, can be removed from the sample using solid-phase immunodepletion with beads coated with a specific reagent.[3]

  • Assay Buffer Optimization:

    • Addition of Blocking Agents: Incorporating blocking agents, such as non-specific animal immunoglobulins, into the assay buffer can neutralize heterophilic antibodies.[2]

    • Adjusting pH: Modifying the pH of the assay buffer can sometimes reduce non-specific binding and interference.[7]

  • Use of Specific Reagents:

    • Employing antibody fragments (e.g., F(ab')2) instead of whole immunoglobulins can reduce interference from heterophilic antibodies that bind to the Fc portion of antibodies.

    • Using highly specific monoclonal antibodies can minimize cross-reactivity.

Troubleshooting Guide

Issue 1: Suspected False-Positive Results
Possible Cause Troubleshooting Steps Mitigation Strategy
Cross-reactivity 1. Review the structure of the analyte and any co-administered drugs or known metabolites for similarities. 2. Test for cross-reactivity by running the assay with potential cross-reactants alone.1. If a specific cross-reactant is identified, consider sample purification steps like solid-phase extraction (SPE) or liquid chromatography (LC) prior to the assay. 2. Develop an assay with more specific monoclonal antibodies.
Heterophilic Antibody Interference 1. Re-test the sample after pre-incubation with a commercial HAMA blocker or non-specific IgG from the same species as the assay antibodies. 2. Perform serial dilutions of the sample; a non-linear response is often indicative of this type of interference.1. Incorporate a heterophilic antibody blocker into the standard assay protocol. 2. Use antibody fragments (F(ab')2) that lack the Fc region, which is the primary binding site for many heterophilic antibodies.
Soluble Drug Target Interference 1. In ADA assays, this can lead to a false-positive signal by bridging the capture and detection antibodies.[3][7] 2. Confirm by adding an excess of a blocking anti-target antibody; this should reduce the signal if target interference is the cause.1. Pre-treat the sample with an anti-target antibody or a soluble version of the receptor to block the target's binding sites.[3][4] 2. Use solid-phase removal of the target from the sample before analysis.[3]
Issue 2: Suspected False-Negative Results
Possible Cause Troubleshooting Steps Mitigation Strategy
High-Dose Hook Effect 1. This occurs when the analyte concentration is extremely high, leading to a paradoxical decrease in the signal.[1] 2. Test the sample at several higher dilutions (e.g., 1:100, 1:1000). A hook effect is likely if a diluted sample gives a higher reading than the neat sample.1. Always run samples at a minimum dilution as determined during assay validation. 2. If a hook effect is suspected, re-test the sample at a much higher dilution.
Matrix Effects 1. Perform a spike-and-recovery experiment by adding a known amount of analyte to the patient sample and a standard buffer. Lower than expected recovery in the patient sample suggests interference.1. Increase the minimum required dilution (MRD) of the sample to dilute out the interfering substances.[6] 2. Consider a different sample type if possible (e.g., plasma instead of serum).
Quantitative Data on Interference Mitigation

The following table summarizes illustrative data on the effectiveness of different mitigation strategies for target interference in an anti-drug antibody (ADA) assay.

Mitigation StrategyInterfering Substance Concentration% Signal Reduction (False Positive)
None (Control)100 ng/mL Soluble Target0%
Acid Dissociation (pH 3.0)100 ng/mL Soluble Target75%
Addition of Anti-Target Antibody (10 µg/mL)100 ng/mL Soluble Target85%
Solid-Phase Immunodepletion100 ng/mL Soluble Target95%
Experimental Protocols
Protocol 1: Acid Dissociation for Mitigation of Drug/Target Interference

  • Sample Preparation: Add 50 µL of the test sample to a microplate well.

  • Acid Treatment: Add 25 µL of 300 mM acetic acid to each well. Mix and incubate for 15 minutes at room temperature to dissociate immune complexes.

  • Neutralization and Bridging: Add 150 µL of a neutralization buffer containing the biotinylated and SULFO-tagged drug conjugate. Mix and incubate for 2 hours at room temperature to allow for the formation of antibody-drug bridges.

  • Detection: Transfer the mixture to a streptavidin-coated plate and proceed with the standard assay detection steps.

Protocol 2: Solid-Phase Immunodepletion of Soluble Drug Target

  • Bead Preparation: Covalently couple an anti-target antibody to magnetic beads according to the manufacturer's instructions.

  • Sample Incubation: Add 100 µL of the test sample to a tube containing 20 µL of the antibody-coated beads. Incubate for 1 hour at room temperature with gentle mixing to allow the target to bind to the beads.

  • Target Removal: Place the tube on a magnetic separator and allow the beads to pellet. Carefully aspirate the supernatant (the target-depleted sample).

  • Assay: Use the target-depleted supernatant in the Veramid assay as per the standard protocol.

Visualizations

Bridging_Assay_Interference cluster_0 Standard Bridging Assay cluster_1 Target Interference Capture Drug Capture Drug ADA Anti-Drug Antibody Capture Drug->ADA Binds Detection Drug Detection Drug ADA->Detection Drug Binds Capture Drug_i Capture Drug Target Soluble Drug Target Capture Drug_i->Target Binds Detection Drug_i Detection Drug Target->Detection Drug_i Binds False_Positive False-Positive Signal

Caption: Mechanism of soluble drug target interference in a bridging assay.

Mitigation_Workflow start Unexpected Assay Result check_linearity Perform Serial Dilution start->check_linearity is_linear Is Result Linear? check_linearity->is_linear check_spike Perform Spike and Recovery is_linear->check_spike Yes hook_effect High-Dose Hook Effect or Heterophilic Interference is_linear->hook_effect No is_recovery_ok Is Recovery Acceptable? check_spike->is_recovery_ok use_blocker Test with Heterophilic Antibody Blocker is_recovery_ok->use_blocker Yes matrix_effect Matrix Effect is_recovery_ok->matrix_effect No is_signal_reduced Is Signal Reduced? use_blocker->is_signal_reduced no_interference No Evidence of Interference. Review other parameters. is_signal_reduced->no_interference No heterophilic_interference Heterophilic Antibody Interference is_signal_reduced->heterophilic_interference Yes mitigate_dilute Mitigation: Increase Sample Dilution hook_effect->mitigate_dilute mitigate_matrix Mitigation: Increase MRD or change matrix matrix_effect->mitigate_matrix mitigate_blocker Mitigation: Add Blocker to Assay Buffer heterophilic_interference->mitigate_blocker

Caption: Troubleshooting workflow for identifying assay interference.

References

Technical Support Center: Veramid Synthesis

Author: BenchChem Technical Support Team. Date: December 2025

Welcome to the Veramid Synthesis Technical Support Center. This resource is designed to assist researchers, scientists, and drug development professionals in troubleshooting common issues encountered during the synthesis of Veramid and related amide compounds. Below you will find frequently asked questions and detailed troubleshooting guides to help you navigate challenges in your experimental work.

Frequently Asked Questions (FAQs)

Q1: What are the most common causes of low yield in Veramid synthesis?

Low yields in amide synthesis can stem from several factors. Incomplete reaction is a primary culprit; ensure you are allowing for adequate reaction time and providing efficient mixing. The stability of your reagents is also critical. For instance, coupling agents can decompose, and starting amines or carboxylic acids might be impure. Side reactions, such as the hydrolysis of activated esters or the formation of byproducts, can also significantly reduce the yield of the desired amide.[1] Finally, product loss during the workup and purification stages is a frequent issue.[2]

Q2: I am observing significant side product formation. What are the likely impurities?

The nature of side products heavily depends on the specific synthetic route employed. Common impurities include unreacted starting materials, byproducts from the coupling agent, and products of side reactions. For example, if using a carbodiimide (B86325) coupling agent, the corresponding urea (B33335) byproduct can be a major contaminant. In reactions involving activated esters, hydrolysis can lead to the formation of the corresponding carboxylic acid.[1] When primary amides are used as starting materials, nitrile formation can be a competing reaction.[2]

Q3: My Veramid product is difficult to purify. What strategies can I employ?

Purification challenges often arise from byproducts with similar polarity to the desired product. A thorough aqueous workup is a crucial first step to remove many common impurities. For instance, washing with a saturated solution of sodium bicarbonate (NaHCO₃) can help remove acidic byproducts.[2] If byproducts from phosphorus-based reagents are present, an aqueous workup is also essential.[2] Chromatographic techniques such as flash column chromatography or preparative HPLC are standard for final purification. In some cases, recrystallization can be a highly effective method for obtaining a pure product.

Troubleshooting Guides

Issue 1: Low or No Product Formation

Possible Causes and Solutions

Possible Cause Troubleshooting Step Expected Outcome
Inactive Reagents Check the purity and activity of starting materials and coupling agents. Use fresh or newly purified reagents. Store sensitive reagents under anhydrous conditions.[1][2]An increase in product formation should be observed.
Suboptimal Reaction Temperature The reaction may require heating to proceed at an appreciable rate. While many amide couplings are run at room temperature, gentle warming can be beneficial if the reaction is sluggish.[1] Conversely, some reactions require cooling to prevent side reactions. Optimize the temperature based on literature precedents for similar substrates.An improved reaction rate and higher conversion to the desired product.
Inadequate Mixing For heterogeneous or biphasic reactions, vigorous stirring is essential to ensure efficient contact between reactants.[1]A faster and more complete reaction.
Incorrect Stoichiometry or Base Ensure the correct molar ratios of reactants and reagents. The choice and amount of base can be critical; for example, using a stronger base like NaH has been shown to significantly increase yield in certain amide syntheses.[3]Improved yield and reduced side product formation.

Experimental Protocol: Small-Scale Test Reaction for Reagent Activity

  • Reactant Preparation: In a clean, dry vial, dissolve a small, accurately weighed amount of the carboxylic acid component in a suitable anhydrous solvent (e.g., DMF or DCM).

  • Reagent Addition: Add the coupling agent (e.g., 1.1 equivalents) and any necessary additives (e.g., HOBt, 1.1 equivalents). Stir for 5 minutes.

  • Amine Addition: Add the amine component (1.0 equivalent) and a suitable base (e.g., DIPEA, 2.0 equivalents).

  • Reaction Monitoring: Stir the reaction at room temperature and monitor its progress by TLC or LC-MS at regular intervals (e.g., 1, 4, and 24 hours).

  • Analysis: Compare the results with a control reaction using reagents of known quality.

Issue 2: Complex Product Mixture and Byproduct Formation

Logical Troubleshooting Workflow

G start Complex Product Mixture Observed check_reagents Verify Purity of Starting Materials start->check_reagents identify_byproducts Characterize Major Byproducts (e.g., MS, NMR) check_reagents->identify_byproducts coupling_byproduct Is the byproduct related to the coupling agent? identify_byproducts->coupling_byproduct side_reaction Is it a known side reaction of the substrates? coupling_byproduct->side_reaction No change_coupling Change Coupling Agent coupling_byproduct->change_coupling Yes optimize_conditions Optimize Reaction Conditions (Temperature, Solvent, Base) side_reaction->optimize_conditions Yes modify_workup Modify Aqueous Workup side_reaction->modify_workup No purification Refine Purification Strategy optimize_conditions->purification change_coupling->purification modify_workup->purification solution Clean Product purification->solution

Caption: Troubleshooting workflow for complex reaction mixtures.

Common Byproducts and Mitigation Strategies

Byproduct Origin Mitigation Strategy
N-acylurea Rearrangement of O-acylisourea intermediate from carbodiimide coupling agents.Add a coupling additive like HOBt or HOAt. Use a different class of coupling agent.
Benzoic Acid Hydrolysis of benzoyl chloride in Schotten-Baumann reactions.[1]Use a biphasic system to keep the benzoyl chloride in the organic phase.[1]
4-Aminobenzoic acid Cannizzaro disproportionation of 4-aminobenzaldehyde (B1209532) under strongly basic conditions.[1]Maintain a moderately basic pH to avoid promoting this side reaction.[1]
Nitrile Dehydration of primary amides.[2]Use milder reaction conditions (lower temperature, shorter reaction time).[2]
Issue 3: Epimerization of Chiral Centers

The presence of a base during amide bond formation can lead to the epimerization of adjacent chiral centers, a significant concern in peptide synthesis and the synthesis of chiral pharmaceuticals.

Signaling Pathway of Base-Mediated Epimerization

G cluster_0 Base-Mediated Epimerization Activated_Ester Activated Chiral Carboxylic Acid Ester Enolate Enolate Intermediate (Loss of Chirality) Activated_Ester->Enolate + Base Base Base (e.g., Tertiary Amine) Protonation Protonation Enolate->Protonation - H+ Racemized_Ester Racemized Activated Ester Protonation->Racemized_Ester Racemic_Product Racemic Amide Product Racemized_Ester->Racemic_Product + Amine Amine Incoming Amine

Caption: Pathway of base-mediated epimerization in amide synthesis.

Strategies to Minimize Epimerization

  • Choice of Coupling Reagent: Certain coupling reagents are known to suppress racemization. For example, the addition of ethyl 2-cyano-2-(hydroxyimino)acetate (Oxyma) can be effective.

  • Base Selection: Use a non-nucleophilic, sterically hindered base. The choice and stoichiometry of the base are critical.

  • Temperature Control: Running the reaction at lower temperatures can often reduce the rate of epimerization.

  • Protecting Groups: In peptide synthesis, the use of specific protecting groups can help prevent epimerization.[2]

Optimization of Reaction Conditions

The yield of Veramid can be highly dependent on the reaction conditions. The following table summarizes the effects of different catalysts and bases on amide yield from the literature.

Table 1: Effect of Catalyst and Base on Amide Yield

Catalyst (mol%) Base Temperature (°C) Yield (%) Reference
NoneNone15032[3]
NoneK₂CO₃15039[3]
Iron(III) chloride (15)--Good to Excellent[3]
-NaH-80[3]
Cu-PMo12 complex (30 mg)TBHP (1.5 eq)8070[4]

This data illustrates that both the choice of catalyst and base can have a dramatic impact on the efficiency of the amidation reaction. Optimization of these parameters is a critical step in developing a robust synthesis protocol.

References

Technical Support Center: Refining Veramid Purification Techniques

Author: BenchChem Technical Support Team. Date: December 2025

Welcome to the Veramid Technical Support Center. This resource is designed for researchers, scientists, and drug development professionals to provide expert guidance on the purification of Veramid, a novel recombinant therapeutic protein. Here, you will find comprehensive troubleshooting guides and frequently asked questions (FAQs) to address specific issues you may encounter during your experiments.

Troubleshooting Guide

This section provides detailed solutions in a question-and-answer format to address common challenges in Veramid purification.

Q1: Why is the final yield of my purified Veramid consistently low?

A1: Low protein yield can be a significant issue, and several factors throughout the purification process could be the cause.[1][2][3][4] A systematic approach to troubleshooting is recommended to pinpoint the bottleneck in your workflow.[1][3]

  • Suboptimal Protein Expression: Insufficient initial expression of Veramid in the host system is a primary cause of low final yield.[1][3] It's crucial to verify that your expression conditions are optimized.[1]

  • Inefficient Cell Lysis: If the cells are not lysed effectively, a significant portion of Veramid will not be released for purification.[1] Ensure your lysis buffer is appropriate and the method (e.g., sonication, high-pressure homogenization) is efficient.[1]

  • Protein Insolubility: Veramid may form insoluble aggregates known as inclusion bodies.[1] To address this, optimizing expression conditions, such as lowering the temperature, can improve solubility.[1]

  • Poor Binding to Affinity Resin: The affinity tag on Veramid may not be accessible, or the resin's binding capacity might be insufficient.[1]

  • Inefficient Elution: The conditions for eluting Veramid from the purification column may not be optimal.[1] Ensure the pH and concentration of the eluting agent in your elution buffer are correct.[1]

  • Protein Degradation: Proteases released during cell lysis can degrade Veramid, leading to a lower yield.[1] Including protease inhibitors in your buffers is essential to minimize this degradation.[1]

Q2: My Veramid protein is not binding to the affinity chromatography column. What could be the problem?

A2: Failure to bind to the affinity column is a common issue that can often be resolved by examining the following factors:

  • Incorrect Buffer Composition: The pH and ionic strength of your binding buffer are critical for successful binding. Ensure the buffer composition is optimal for the interaction between Veramid's affinity tag and the column resin.

  • Presence of Chelating or Reducing Agents: Agents like EDTA or DTT in your sample can interfere with the binding process, especially in Immobilized Metal Affinity Chromatography (IMAC).

  • Blocked or Lost Affinity Tag: The affinity tag on Veramid might be sterically hindered or may have been cleaved by proteases.

  • Column Overload: Exceeding the binding capacity of the column will result in the protein flowing through without binding.[1]

  • Flow Rate is Too High: A high flow rate may not allow sufficient time for the interaction between Veramid and the resin.

Q3: The purity of my eluted Veramid is low, with many contaminating proteins. How can I improve this?

A3: Contaminating proteins in your final eluate can interfere with downstream applications. The following strategies can help enhance the purity of your Veramid preparation:

  • Optimize Wash Steps: Increasing the number of wash steps or the stringency of the wash buffer can help remove non-specifically bound proteins.[5] This can be achieved by adding low concentrations of the eluting agent or increasing the salt concentration in the wash buffer.

  • Incorporate Additional Purification Steps: A multi-step purification strategy often yields a product of higher purity.[6][7][8] Techniques like ion-exchange chromatography or size-exclusion chromatography can be used after the initial affinity chromatography to remove remaining impurities.[6][7][9]

  • Reduce Protease Activity: Contaminants can include protein fragments resulting from protease activity.[1] Ensure protease inhibitors are present throughout the purification process.[1]

  • Address Non-Specific Interactions: Non-specific hydrophobic interactions can cause other proteins to co-elute with Veramid. Adding a non-ionic detergent to the elution buffer may help disrupt these interactions.

Frequently Asked Questions (FAQs)

This section addresses common questions regarding Veramid purification in a clear and concise question-and-answer format.

Q1: What is the optimal expression system for Veramid?

A1: The choice of expression system is a critical first step.[9] While E. coli is a commonly used system due to its rapid growth and high protein yields, other systems such as yeast, insect cells, or mammalian cells may be more suitable depending on the specific requirements for post-translational modifications and protein folding.[9]

Q2: How can I improve the solubility of Veramid during expression?

A2: Enhancing protein solubility is key to preventing the formation of inclusion bodies.[1][10][11] Several strategies can be employed:

  • Lower Expression Temperature: Reducing the temperature during protein expression (e.g., to 15-25°C) can slow down cellular processes, which often leads to better protein folding and improved solubility.[10][11]

  • Optimize Inducer Concentration: High concentrations of the inducing agent can sometimes overwhelm the cell's protein folding machinery.[11] Experimenting with different inducer concentrations may improve the yield of soluble protein.[11]

  • Use of Solubility-Enhancing Tags: Certain fusion tags, such as maltose-binding protein (MBP) or glutathione-S-transferase (GST), are known to enhance the solubility of recombinant proteins.[11]

  • Co-expression of Chaperones: Molecular chaperones can assist in the proper folding of proteins.[9]

Q3: What are the best storage conditions for purified Veramid?

A3: Proper storage is crucial to maintain the stability and activity of purified Veramid. For short-term storage, keeping the protein at 4°C is generally recommended.[12] For long-term storage, it is advisable to freeze the protein at -80°C.[5] It is also beneficial to include additives like glycerol (B35011) (at a concentration of 5-20%) in the storage buffer to prevent aggregation upon freezing and thawing.[2]

Q4: Can I reuse my affinity chromatography column?

A4: Yes, in many cases, affinity chromatography columns can be regenerated and reused. The ability to reuse a column depends on the specific resin and the nature of the protein being purified. Following the manufacturer's instructions for cleaning and regeneration is essential to ensure the column's performance is maintained for subsequent purifications.

Data Presentation

Table 1: Summary of a Typical Veramid Purification Protocol

Purification StepTotal Protein (mg)Veramid (mg)Specific Activity (U/mg)Yield (%)Purity (%)
Crude Lysate1500301001002.0
Affinity Chromatography452730009060
Ion-Exchange Chromatography1522.575007595
Size-Exclusion Chromatography1221800070>98

Experimental Protocols

Protocol 1: Affinity Chromatography Purification of His-tagged Veramid

This protocol outlines the steps for purifying Veramid with an N-terminal His6-tag using Immobilized Metal Affinity Chromatography (IMAC).[13]

Materials:

  • Lysis Buffer: 50 mM Tris-HCl, 300 mM NaCl, 10 mM Imidazole, 1 mM PMSF, pH 8.0

  • Wash Buffer: 50 mM Tris-HCl, 300 mM NaCl, 20 mM Imidazole, pH 8.0

  • Elution Buffer: 50 mM Tris-HCl, 300 mM NaCl, 250 mM Imidazole, pH 8.0

  • IMAC Resin (e.g., Ni-NTA Agarose)

  • Chromatography Column

Procedure:

  • Cell Lysis: Resuspend the cell pellet expressing His-tagged Veramid in ice-cold Lysis Buffer. Lyse the cells using sonication or a high-pressure homogenizer.

  • Clarification: Centrifuge the lysate at high speed (e.g., 15,000 x g) for 30 minutes at 4°C to pellet cell debris. Collect the supernatant.

  • Column Equilibration: Pack the chromatography column with the IMAC resin. Equilibrate the column by washing it with 5-10 column volumes of Lysis Buffer.

  • Sample Loading: Load the clarified supernatant onto the equilibrated column at a slow flow rate.

  • Washing: Wash the column with 10-15 column volumes of Wash Buffer to remove non-specifically bound proteins.

  • Elution: Elute the bound Veramid from the column using the Elution Buffer. Collect fractions and monitor the protein concentration.

  • Analysis: Analyze the collected fractions using SDS-PAGE to assess the purity of the eluted Veramid.

Visualizations

VeramidPurificationWorkflow A Cell Culture expressing His-tagged Veramid B Cell Lysis and Clarification A->B Harvest C Affinity Chromatography (IMAC) B->C Load Lysate D Ion-Exchange Chromatography C->D Eluted Fraction G Contaminants C->G Flow-through & Wash E Size-Exclusion Chromatography D->E Purified Fraction D->G Unbound Proteins F Pure Veramid E->F Final Purified Protein E->G Aggregates & Smaller Proteins VeramidSignalingPathway Veramid Veramid Receptor Cell Surface Receptor Veramid->Receptor Binds and Activates PLC Phospholipase C (PLC) Receptor->PLC Activates PKC Protein Kinase C (PKC) PLC->PKC Activates Downstream Downstream Signaling Cascade PKC->Downstream Phosphorylates & Activates Response Cellular Response (e.g., Glucose Uptake) Downstream->Response Leads to

References

Addressing off-target effects of Veramid

Author: BenchChem Technical Support Team. Date: December 2025

Disclaimer: Veramid is a hypothetical compound developed for illustrative purposes within this technical support guide. The information provided is based on established principles of kinase inhibitor pharmacology and is intended to guide researchers in addressing potential off-target effects.

This center provides troubleshooting guides and frequently asked questions (FAQs) to assist researchers, scientists, and drug development professionals in addressing potential off-target effects of Veramid.

I. Frequently Asked Questions (FAQs)

Q1: What is the intended mechanism of action for Veramid?

Veramid is designed as a potent and selective inhibitor of the serine/threonine kinase, Polo-like Kinase 1 (PLK1) . PLK1 is a key regulator of multiple stages of mitosis, and its inhibition is intended to induce cell cycle arrest and apoptosis in rapidly dividing cancer cells.

Q2: What are the known or potential off-target effects of Veramid?

While designed for PLK1 selectivity, comprehensive kinome screening has revealed that Veramid can exhibit off-target activity against other kinases, particularly at higher concentrations. The most significant off-target interaction observed is with Aurora Kinase A (AURKA) , another critical regulator of mitosis. This is not uncommon, as kinase inhibitors can sometimes bind to unintended targets due to structural similarities in the ATP-binding pocket.[1] Off-target effects can lead to a range of unintended consequences, from mild side effects to undermining the drug's efficacy.[2]

Q3: How can I distinguish between on-target (anti-PLK1) and off-target (anti-AURKA) effects in my experiments?

Differentiating between on-target and off-target effects is crucial for accurate data interpretation. Several strategies can be employed:

  • Dose-Response Analysis: Determine the IC50 values of Veramid for both PLK1 and AURKA inhibition in your cell line of interest. A significant window between the two values suggests a concentration range where on-target effects can be studied with minimal off-target interference.

  • Genetic Knockdown/Knockout: Use siRNA, shRNA, or CRISPR/Cas9 to deplete PLK1 or AURKA. If Veramid's effect is still observed in PLK1-depleted cells, it is likely due to off-target effects.

  • Use of a Structurally Unrelated Inhibitor: Compare the phenotype induced by Veramid with that of a structurally different PLK1 or AURKA inhibitor. If the phenotypes are similar, it provides stronger evidence for the on-target effect.

  • Rescue Experiments: In PLK1-inhibited cells, attempt to rescue the phenotype by expressing a Veramid-resistant mutant of PLK1.

Q4: What are the recommended working concentrations for Veramid?

The optimal concentration of Veramid is cell-line dependent. It is highly recommended to perform a dose-response curve to determine the EC50 for the desired phenotype (e.g., apoptosis, cell cycle arrest) in your specific model system. As a starting point, concentrations ranging from 10 nM to 1 µM are typically used. Refer to the table below for representative IC50 values.

II. Data Presentation

Table 1: In Vitro Kinase Inhibitory Activity of Veramid

Target KinaseIC50 (nM)Description
PLK1 (On-Target) 15 Primary target; potent inhibition.
AURKA (Off-Target) 250 Significant off-target; ~17-fold less potent than PLK1.
PLK2>1000Weak inhibition.
PLK3>1000Weak inhibition.
SRC>5000Negligible inhibition.

III. Troubleshooting Guides

Problem 1: High levels of cell death are observed even at low concentrations of Veramid.

  • Possible Cause: The cell line may be exquisitely sensitive to PLK1 inhibition, or it could indicate potent off-target effects on kinases essential for cell survival.[3]

  • Troubleshooting Steps:

    • Perform a detailed dose-response curve: Use a wider range of concentrations with smaller increments to precisely determine the EC50.

    • Assess Target Engagement: Use Western blotting to check the phosphorylation status of direct PLK1 substrates (e.g., p-T210 on CDC25C) at various Veramid concentrations. This will confirm on-target activity.

    • Investigate Off-Target Engagement: Simultaneously probe for the phosphorylation status of AURKA substrates (e.g., p-T288 on AURKA itself). If you see inhibition of AURKA signaling at concentrations causing high toxicity, off-target effects are likely contributing.

    • Compare with other PLK1 inhibitors: Use a structurally unrelated PLK1 inhibitor to see if it recapitulates the high toxicity.

Problem 2: The observed phenotype does not align with the known functions of PLK1.

  • Possible Cause: This strongly suggests that the phenotype is driven by off-target effects of Veramid.

  • Troubleshooting Steps:

    • Kinome Profiling: If resources permit, perform a kinome-wide screen to identify other potential off-targets of Veramid in your experimental system.

    • Pathway Analysis: Use bioinformatics tools to analyze which signaling pathways might be affected by the known off-target, AURKA, and see if this aligns with your observed phenotype.

    • Genetic Validation: Use siRNA or CRISPR to knock down AURKA and assess if this phenocopies the effect of Veramid treatment.

Problem 3: Inconsistent results are obtained across different cell lines.

  • Possible Cause: The expression levels of the on-target (PLK1) and off-target (AURKA) kinases can vary significantly between cell lines, leading to different sensitivities to Veramid.

  • Troubleshooting Steps:

    • Characterize Protein Expression: Perform Western blotting to determine the relative protein expression levels of PLK1 and AURKA in the cell lines being used.

    • Correlate Expression with Sensitivity: Analyze if there is a correlation between the expression levels of the kinases and the EC50 of Veramid in each cell line.

    • Normalize to Target Expression: When comparing the effects of Veramid across cell lines, consider normalizing the phenotypic response to the expression level of PLK1.

IV. Experimental Protocols

Protocol 1: Western Blotting for On-Target and Off-Target Engagement

  • Cell Treatment: Plate cells and treat with a range of Veramid concentrations (e.g., 0, 10, 50, 100, 250, 500, 1000 nM) for the desired time point.

  • Lysate Preparation: Wash cells with ice-cold PBS and lyse in RIPA buffer supplemented with protease and phosphatase inhibitors.

  • Protein Quantification: Determine protein concentration using a BCA assay.

  • SDS-PAGE and Transfer: Separate 20-30 µg of protein per lane on an SDS-PAGE gel and transfer to a PVDF membrane.

  • Blocking: Block the membrane with 5% non-fat milk or BSA in TBST for 1 hour at room temperature.

  • Primary Antibody Incubation: Incubate the membrane overnight at 4°C with primary antibodies against:

    • p-PLK1 (Thr210) - On-target engagement

    • Total PLK1

    • p-AURKA (Thr288) - Off-target engagement

    • Total AURKA

    • A loading control (e.g., GAPDH, β-actin)

  • Secondary Antibody Incubation: Wash the membrane with TBST and incubate with HRP-conjugated secondary antibodies for 1 hour at room temperature.

  • Detection: Visualize bands using an enhanced chemiluminescence (ECL) substrate and an imaging system.

Protocol 2: Cell Viability Assay (MTS Assay)

  • Cell Seeding: Seed cells in a 96-well plate at a predetermined optimal density.

  • Treatment: After 24 hours, treat cells with a serial dilution of Veramid. Include a vehicle control (e.g., DMSO).

  • Incubation: Incubate for a period relevant to your experimental question (e.g., 48-72 hours).

  • MTS Reagent Addition: Add MTS reagent to each well according to the manufacturer's instructions and incubate for 1-4 hours at 37°C.

  • Absorbance Measurement: Measure the absorbance at 490 nm using a microplate reader.

  • Data Analysis: Calculate cell viability as a percentage of the vehicle control and plot the dose-response curve to determine the EC50.

V. Visualizations

Veramid_Signaling_Pathway cluster_veramid Veramid cluster_on_target On-Target Pathway cluster_off_target Off-Target Pathway Veramid Veramid PLK1 PLK1 Veramid->PLK1 Inhibits (High Affinity) AURKA AURKA Veramid->AURKA Inhibits (Lower Affinity) Mitosis Mitotic Progression PLK1->Mitosis Promotes Apoptosis Apoptosis Mitosis->Apoptosis Inhibition Leads To Spindle Spindle Assembly AURKA->Spindle Regulates Aneuploidy Aneuploidy Spindle->Aneuploidy Dysregulation Leads To

Caption: Veramid's on-target and off-target signaling pathways.

Troubleshooting_Workflow Start Unexpected Phenotype Observed DoseResponse Perform Detailed Dose-Response Curve Start->DoseResponse TargetEngagement Assess On-Target & Off-Target Engagement (Western Blot) DoseResponse->TargetEngagement PhenotypeConsistent Phenotype Consistent with On-Target? TargetEngagement->PhenotypeConsistent GeneticValidation Genetic Validation (siRNA/CRISPR) PhenotypeConsistent->GeneticValidation No OnTargetEffect Likely On-Target Effect PhenotypeConsistent->OnTargetEffect Yes OffTargetEffect Likely Off-Target Effect GeneticValidation->OffTargetEffect

Caption: Workflow for troubleshooting unexpected experimental outcomes.

References

Technical Support Center: Enhancing Verapamil Bioavailability

Author: BenchChem Technical Support Team. Date: December 2025

This technical support center provides researchers, scientists, and drug development professionals with comprehensive troubleshooting guides and frequently asked questions (FAQs) to address challenges encountered during experiments aimed at improving the bioavailability of Verapamil (B1683045).

Frequently Asked Questions (FAQs)

Q1: What is the primary reason for the low oral bioavailability of Verapamil?

A1: The low oral bioavailability of Verapamil, typically around 20%, is primarily due to extensive first-pass metabolism in the liver.[1][2] After oral administration, a significant portion of the absorbed drug is metabolized before it reaches systemic circulation.[1][3]

Q2: What are the main strategies to improve the bioavailability of poorly soluble drugs like Verapamil?

A2: Key strategies focus on enhancing solubility and dissolution rate, and bypassing first-pass metabolism. These include physical and chemical modifications such as particle size reduction (micronization and nanonization), salt formation, and the use of solid dispersions.[4][5][6] Advanced drug delivery systems like lipid-based formulations (e.g., self-emulsifying drug delivery systems - SEDDS), nanoparticles, and cyclodextrin (B1172386) complexation are also effective.[4][7][8]

Q3: Can co-administration of other substances improve Verapamil's bioavailability?

A3: Yes, co-administration with certain substances can enhance Verapamil's bioavailability. For instance, studies have shown that hesperidin (B1673128) can significantly increase the area under the plasma concentration-time curve (AUC) and the peak concentration (Cmax) of Verapamil in rats, potentially by decreasing its efflux and metabolism in the intestine.[9]

Q4: How does the formulation of Verapamil (e.g., tablets, chewing gum) affect its bioavailability?

A4: The formulation can significantly impact bioavailability. For example, a study comparing Verapamil administered in chewing gum versus tablets suggested that absorption through the oral mucosa from chewing gum could partially bypass first-pass metabolism, leading to a higher relative bioavailability.[10] Similarly, different tablet formulations, such as dragées versus film-coated tablets, have shown different bioavailability profiles.[11] Sublingual administration has also been shown to result in a higher peak plasma concentration and greater bioavailability compared to oral administration.[12]

Q5: Is there a stereoselective difference in the bioavailability of Verapamil isomers?

A5: Yes, Verapamil exhibits stereoselective first-pass metabolism. The L-isomer, which is more active, has a lower bioavailability (around 20%) compared to the D-isomer (around 50%) after oral administration.[13]

Troubleshooting Guides

Issue 1: Inconsistent dissolution profiles for Verapamil solid dispersion formulations.

  • Possible Cause: Incomplete amorphization of Verapamil within the polymer matrix.

  • Troubleshooting Steps:

    • Characterize the solid state: Utilize techniques like Differential Scanning Calorimetry (DSC) and Powder X-ray Diffraction (PXRD) to confirm the amorphous state of Verapamil in your formulation.[14] Crystalline peaks in the diffractogram or a melting endotherm in the DSC thermogram indicate incomplete amorphization.

    • Optimize drug-to-carrier ratio: A high drug load can lead to recrystallization. Experiment with lower drug-to-carrier ratios to ensure complete dispersion.

    • Select an appropriate polymer: The choice of carrier polymer is crucial. Hydrophilic polymers are often used to improve wettability and inhibit recrystallization.[5]

    • Refine the preparation method: The method used to prepare the solid dispersion (e.g., solvent evaporation, melting) can affect its quality.[5][14] Ensure complete solvent removal in the solvent evaporation method or adequate mixing in the melting method.

Issue 2: Low entrapment efficiency in Verapamil-loaded nanoparticles.

  • Possible Cause: Poor affinity of Verapamil for the nanoparticle matrix or suboptimal formulation parameters.

  • Troubleshooting Steps:

    • Polymer/Lipid Selection: Screen different polymers or lipids for the nanoparticle formulation. The physicochemical properties of the matrix material will influence drug loading.

    • Optimize Drug-to-Polymer/Lipid Ratio: Vary the initial drug-to-polymer/lipid ratio to find the optimal concentration for maximum entrapment.

    • Adjust Formulation Parameters: Factors such as the type and concentration of surfactant, homogenization speed, and sonication time can significantly impact nanoparticle formation and drug entrapment. Systematically optimize these parameters.

    • Solvent Selection (for nanoprecipitation/emulsion-based methods): The choice of organic solvent and its miscibility with the aqueous phase can affect the rate of nanoparticle formation and subsequent drug encapsulation.

Issue 3: High variability in in-vivo pharmacokinetic data.

  • Possible Cause: Issues with the animal model, dosing procedure, or analytical method.

  • Troubleshooting Steps:

    • Standardize Animal Model and Procedures: Ensure consistency in the animal species, strain, age, and fasting conditions. Standardize the oral gavage or administration technique to minimize variability.

    • Validate Analytical Method: The method for quantifying Verapamil in plasma (e.g., HPLC, LC-MS/MS) must be thoroughly validated for linearity, accuracy, precision, and sensitivity.

    • Consider the Effect of Anesthesia: If anesthesia is used during blood sampling, be aware of its potential effects on gastrointestinal motility and drug absorption.

    • Increase Sample Size: A larger number of animals per group can help to reduce the impact of inter-individual variability.

Quantitative Data Summary

Table 1: Pharmacokinetic Parameters of Verapamil with Hesperidin Co-administration in Rats

ParameterVerapamil Alone (Control)Verapamil + Hesperidin (3 mg/kg)Verapamil + Hesperidin (10 mg/kg)
AUC (ng·h/mL) 285.4 ± 65.7488.3 ± 75.2561.6 ± 98.4
Cmax (ng/mL) 88.6 ± 15.3175.7 ± 25.1181.8 ± 30.2
CL/F (mL/h/kg) 32,050 ± 7,42018,720 ± 2,75016,420 ± 2,830
*p<0.01 compared to the control group. Data extracted from a study on the effect of hesperidin on the pharmacokinetics of verapamil in rats.[9]

Table 2: Bioavailability of Verapamil Isomers After Oral Administration

IsomerBioavailability (%)
L-Verapamil ~20
D-Verapamil ~50
Data based on studies of stereoselective first-pass metabolism.[13]

Experimental Protocols

Protocol 1: Preparation of Verapamil Solid Dispersion by Solvent Evaporation Method

  • Materials: Verapamil HCl, a suitable hydrophilic carrier polymer (e.g., PVP K30, HPMC), and a volatile organic solvent (e.g., methanol, ethanol).

  • Procedure:

    • Accurately weigh Verapamil HCl and the carrier polymer in the desired ratio (e.g., 1:1, 1:2, 1:4 w/w).

    • Dissolve both components in a minimal amount of the selected organic solvent in a round-bottom flask with stirring until a clear solution is obtained.

    • Attach the flask to a rotary evaporator.

    • Evaporate the solvent under reduced pressure at a controlled temperature (e.g., 40-50°C).

    • Continue evaporation until a dry, thin film is formed on the inner surface of the flask.

    • Further dry the solid dispersion in a vacuum oven at room temperature for 24 hours to remove any residual solvent.

    • Scrape the dried solid dispersion from the flask, pulverize it using a mortar and pestle, and pass it through a sieve to obtain a uniform particle size.

    • Store the prepared solid dispersion in a desiccator until further analysis.

Protocol 2: In-Vitro Dissolution Study of Verapamil Formulations

  • Apparatus: USP Dissolution Apparatus 2 (Paddle type).

  • Dissolution Medium: 900 mL of simulated gastric fluid (pH 1.2) or simulated intestinal fluid (pH 6.8).

  • Procedure:

    • Set the temperature of the dissolution medium to 37 ± 0.5°C and the paddle speed to a specified rate (e.g., 50 or 75 rpm).

    • Place a precisely weighed amount of the Verapamil formulation (equivalent to a specific dose of Verapamil) into each dissolution vessel.

    • At predetermined time intervals (e.g., 5, 10, 15, 30, 45, 60 minutes), withdraw a specific volume of the dissolution medium (e.g., 5 mL).

    • Immediately replace the withdrawn volume with an equal volume of fresh, pre-warmed dissolution medium.

    • Filter the collected samples through a suitable filter (e.g., 0.45 µm).

    • Analyze the concentration of Verapamil in the filtered samples using a validated analytical method, such as UV-Vis spectrophotometry or HPLC.

    • Calculate the cumulative percentage of drug released at each time point.

Visualizations

G cluster_oral Oral Administration cluster_gi Gastrointestinal Tract cluster_liver Liver (First-Pass Metabolism) cluster_circulation Systemic Circulation Oral Drug Oral Drug Dissolution Dissolution Oral Drug->Dissolution Solubility Absorption Absorption Dissolution->Absorption Metabolism Metabolism Absorption->Metabolism High Extraction Bioavailable Drug Bioavailable Drug Metabolism->Bioavailable Drug Reduced Amount

Caption: Verapamil's low bioavailability pathway.

G cluster_formulation Formulation Strategies cluster_mechanism Mechanism of Bioavailability Enhancement Solid Dispersion Solid Dispersion Increased Solubility Increased Solubility Solid Dispersion->Increased Solubility Increased Dissolution Rate Increased Dissolution Rate Solid Dispersion->Increased Dissolution Rate Nanoparticles Nanoparticles Nanoparticles->Increased Solubility Nanoparticles->Increased Dissolution Rate Lipid-Based Systems Lipid-Based Systems Lipid-Based Systems->Increased Solubility Bypass First-Pass Metabolism Bypass First-Pass Metabolism Lipid-Based Systems->Bypass First-Pass Metabolism Lymphatic Absorption Improved Bioavailability Improved Bioavailability Increased Solubility->Improved Bioavailability Increased Dissolution Rate->Improved Bioavailability Bypass First-Pass Metabolism->Improved Bioavailability

Caption: Strategies to enhance Verapamil's bioavailability.

G Start Start Prepare Formulation Prepare Formulation Start->Prepare Formulation In-Vitro Characterization In-Vitro Characterization Prepare Formulation->In-Vitro Characterization e.g., DSC, PXRD Dissolution Testing Dissolution Testing In-Vitro Characterization->Dissolution Testing In-Vivo Pharmacokinetic Study In-Vivo Pharmacokinetic Study Dissolution Testing->In-Vivo Pharmacokinetic Study Promising Formulations Data Analysis Data Analysis In-Vivo Pharmacokinetic Study->Data Analysis End End Data Analysis->End

Caption: Experimental workflow for bioavailability studies.

References

Troubleshooting inconsistent Veramid results

Author: BenchChem Technical Support Team. Date: December 2025

Welcome to the . This resource is designed for researchers, scientists, and drug development professionals to help troubleshoot and resolve issues you may encounter during your experiments with Veramid assays. Here you will find troubleshooting guides and frequently asked questions to ensure you achieve consistent and reliable results.

Troubleshooting Guides

This section addresses specific problems that may arise during Veramid assays, offering potential causes and solutions in a question-and-answer format.

High Variability Between Replicate Wells

Question: Why am I observing significant variability in the results between my replicate wells for the same experimental condition?

Possible Causes and Solutions:

CauseSolution
Inconsistent Cell Seeding Uneven cell distribution is a common source of variability. Ensure thorough mixing of the cell suspension before and during plating. After plating, gently swirl the plate in a figure-eight motion to promote even distribution. Avoid letting plates sit on the bench for extended periods before incubation, which can cause cells to settle unevenly.[1]
Pipetting Errors Inaccurate or inconsistent pipetting of reagents, compounds, or cells can lead to significant differences between wells. Use calibrated pipettes and proper pipetting techniques. For serial dilutions, ensure thorough mixing between each step. Consider changing pipette tips between different concentrations to avoid carryover.[1]
Edge Effects Wells on the perimeter of the plate are more susceptible to evaporation, which can concentrate media components and affect cell growth. To minimize edge effects, fill the outer wells with sterile phosphate-buffered saline (PBS) or media without cells.[1]
Inconsistent Incubation Conditions Variations in temperature or CO2 levels across the incubator can affect cell health and assay performance. Ensure your incubator is properly calibrated and provides uniform conditions. Avoid placing plates in areas with known temperature fluctuations.

Loss of Signal or Weak Signal

Question: My Veramid assay signal is consistently low or has disappeared entirely. What could be the cause?

Possible Causes and Solutions:

CauseSolution
Reagent Issues Degradation of critical assay reagents, such as substrates, antibodies, or detection reagents, can lead to a weak or absent signal. Ensure all reagents are within their expiration dates, stored under the recommended conditions, and have been thawed and prepared according to the protocol. Use fresh reagents for each experiment.[1]
Cell Health and Passage Number The health and passage number of your cells can significantly impact their response in the assay. Use low-passage cells that are healthy and in the exponential growth phase. Regularly test cell lines for mycoplasma contamination. If problems persist, thaw a fresh vial of cells from a reliable source.[1]
Incorrect Assay Protocol Deviations from the recommended protocol, such as incorrect incubation times, temperatures, or reagent concentrations, can lead to suboptimal results. Carefully review the Veramid assay protocol to ensure all steps are being followed correctly.
Instrument Malfunction The plate reader or instrument used for signal detection may not be functioning correctly. Ensure the instrument is properly calibrated and maintained. Run a known positive control to verify instrument performance.

Unexpected or Inconsistent Results Across Experiments

Question: I am seeing significant day-to-day variability in my Veramid assay results, even when running the same protocol. What could be the issue?

Possible Causes and Solutions:

CauseSolution
Between-Batch Reagent Variation Different lots of reagents, such as media, serum, or assay kits, can have slight variations that impact results. If you suspect batch-to-batch variability, test new lots of reagents against a known standard before use in critical experiments.
Environmental Factors Changes in environmental conditions, such as temperature and humidity in the laboratory, can affect assay performance. Monitor and control the laboratory environment to ensure consistency.
Operator Variability Differences in technique between individuals performing the assay can introduce variability. Ensure all users are trained on the standardized protocol and follow it consistently.
Protocol Drift Small, unintentional changes to the protocol over time can lead to shifts in results. Periodically review the protocol with the entire team to ensure everyone is adhering to the established procedure.

Frequently Asked Questions (FAQs)

Q1: What are the most common sources of variability in biological assays?

A1: The most common sources of variability in biological assays include differences between batches of reagents, variations in cell culture conditions, inconsistent pipetting and other procedural steps, and environmental fluctuations.[2] A study on a luminescent bacterium-based bioassay found that between-vial variations were a major contributor to the total observed variability.[2]

Q2: How can I minimize assay variability?

A2: To minimize variability, it is crucial to identify and control the key parameters in your assay protocol.[2] This includes standardizing cell culture and plating procedures, using calibrated equipment, ensuring proper reagent handling and storage, and controlling environmental conditions.[1]

Q3: What is the "edge effect" and how can I prevent it?

A3: The "edge effect" refers to the phenomenon where wells on the outer edges of a multi-well plate behave differently from the inner wells, often due to increased evaporation. This can lead to higher concentrations of media components, affecting cell growth and assay results. To prevent this, it is recommended to not use the outer wells for experimental samples and instead fill them with a buffer like sterile PBS or media.[1]

Q4: How often should I test my cells for mycoplasma contamination?

A4: It is good practice to test your cell cultures for mycoplasma contamination regularly, for instance, every 1-3 months. You should also test any new cell lines upon arrival and before incorporating them into your experiments.

Q5: What should I do if my positive and negative controls are not performing as expected?

A5: If your controls are not performing as expected, it indicates a fundamental problem with the assay. First, verify that the correct reagents were used and that they were prepared and stored properly. Check for potential contamination in your reagents or cell cultures. If the issue persists, consider thawing a fresh batch of cells and using a new set of reagents.

Experimental Protocols

Veramid Standard Assay Protocol

  • Cell Seeding:

    • Culture cells to 70-80% confluency.

    • Trypsinize and resuspend cells in fresh culture medium to the desired concentration.

    • Seed cells in a 96-well plate at the recommended density.

    • Incubate for 24 hours at 37°C and 5% CO2.

  • Compound Treatment:

    • Prepare serial dilutions of your test compounds.

    • Remove the culture medium from the cell plate and add the compound dilutions.

    • Include appropriate positive and negative controls.

    • Incubate for the desired treatment period (e.g., 24, 48, or 72 hours).

  • Veramid Reagent Addition:

    • Prepare the Veramid detection reagent according to the kit instructions.

    • Add the Veramid reagent to each well.

    • Incubate the plate at room temperature for the recommended time, protected from light.

  • Signal Detection:

    • Measure the signal (e.g., luminescence or fluorescence) using a plate reader with the appropriate filter settings.

  • Data Analysis:

    • Subtract the background signal from all wells.

    • Normalize the data to the negative control.

    • Generate dose-response curves and calculate relevant parameters (e.g., IC50 or EC50).

Visualizations

G cluster_prep Preparation cluster_assay Assay Execution cluster_analysis Data Analysis prep_cells Prepare Cells seed_cells Seed Cells in Plate prep_cells->seed_cells prep_compounds Prepare Compounds add_compounds Add Compounds to Plate prep_compounds->add_compounds seed_cells->add_compounds incubate Incubate add_compounds->incubate add_reagent Add Veramid Reagent incubate->add_reagent read_plate Read Plate add_reagent->read_plate analyze_data Analyze Data read_plate->analyze_data

Caption: A general workflow for a Veramid cell-based assay.

G start Inconsistent Results check_variability High Variability in Replicates? start->check_variability check_signal Low or No Signal? check_variability->check_signal No solution_pipetting Review Pipetting Technique & Cell Seeding check_variability->solution_pipetting Yes check_controls Controls Out of Range? check_signal->check_controls No solution_reagents Check Reagent Viability & Storage check_signal->solution_reagents Yes solution_protocol Verify Protocol Execution check_controls->solution_protocol Yes solution_cells Check Cell Health & Passage check_controls->solution_cells No end Consistent Results solution_pipetting->end solution_reagents->end solution_protocol->end solution_cells->end G ligand Ligand receptor Receptor ligand->receptor adaptor Adaptor Protein receptor->adaptor kinase1 Kinase 1 adaptor->kinase1 kinase2 Kinase 2 kinase1->kinase2 transcription_factor Transcription Factor kinase2->transcription_factor gene_expression Gene Expression transcription_factor->gene_expression nucleus

References

Veramid dose-response curve optimization

Author: BenchChem Technical Support Team. Date: December 2025

For Researchers, Scientists, and Drug Development Professionals

This technical support center provides comprehensive guidance for optimizing dose-response curve experiments using Veramid. Below you will find frequently asked questions (FAQs), detailed troubleshooting guides, experimental protocols, and key technical data to ensure the accuracy and reproducibility of your results.

Frequently Asked Questions (FAQs)

Q1: What is the mechanism of action of Veramid?

A1: Veramid is a potent and selective inhibitor of the MEK1/2 signaling pathway. By binding to the allosteric pocket of MEK1/2, Veramid prevents the phosphorylation of ERK1/2, a key downstream effector. This inhibition leads to a downstream blockade of transcription factors involved in cell proliferation and survival.

Q2: What are the recommended starting concentrations for a Veramid dose-response experiment?

A2: For most cell lines, a common starting point is a 10-point dose-response curve with a concentration range spanning from 1 nM to 10 µM. However, the optimal range can vary depending on the sensitivity of the specific cell line being tested.[1] We recommend performing a preliminary broad-range experiment to narrow down the effective concentration range.

Q3: How long should I incubate the cells with Veramid?

A3: The optimal incubation time is dependent on the specific cell line and the endpoint being measured. A typical incubation period for cell viability assays is 48 to 72 hours.[2] For signaling pathway analysis (e.g., western blotting for phospho-ERK), a much shorter incubation time of 1 to 4 hours is usually sufficient.

Q4: What solvent should I use to dissolve Veramid?

A4: Veramid is readily soluble in dimethyl sulfoxide (B87167) (DMSO). It is recommended to prepare a high-concentration stock solution (e.g., 10 mM) in DMSO and then perform serial dilutions in your cell culture medium. Ensure the final DMSO concentration in your assay does not exceed 0.1% to avoid solvent-induced toxicity.

Troubleshooting Guides

Guide 1: Poor Curve Fit or Non-Sigmoidal Response

This guide addresses situations where the dose-response data does not fit a standard sigmoidal model.[3][4]

Potential Cause Troubleshooting Steps
Incorrect Concentration Range Broaden the range of Veramid concentrations tested. A common approach is to use a log or semi-log dilution series.[5]
Compound Instability or Degradation Prepare fresh stock solutions of Veramid for each experiment. Protect the compound from light if it is light-sensitive.
Assay Interference Run appropriate controls to ensure that Veramid is not interfering with the assay components (e.g., detection reagents).
Cellular Toxicity At high concentrations, Veramid may induce off-target cytotoxic effects that can distort the expected dose-response relationship. It is advisable to run a parallel cytotoxicity assay to distinguish between targeted effects and general toxicity.[3]
Guide 2: High Variability Between Replicates

High variability can obscure the true dose-response relationship. Here are potential causes and solutions:[3]

Potential Cause Troubleshooting Steps
Pipetting Errors Inaccurate or inconsistent pipetting, especially during serial dilutions, is a major source of variability. Ensure your pipettes are properly calibrated and use reverse pipetting for viscous solutions.[3]
Uneven Cell Seeding Uneven cell distribution in the microplate wells can lead to significant differences in the baseline response. Ensure your cell suspension is homogenous before and during plating.
Edge Effects Wells on the outer edges of a microplate are prone to evaporation, which can concentrate the compound and affect cell growth.[6] To mitigate this, avoid using the outer wells for experimental data and instead fill them with sterile media or PBS.[7]
Inadequate Reagent Mixing Inadequate mixing of the compound or detection reagents within the wells can lead to inconsistent results. Ensure proper mixing after each addition, but avoid overly vigorous shaking that could disturb the cell monolayer.[3]

Experimental Protocols

Protocol 1: Cell Viability Dose-Response Assay

This protocol outlines a standard procedure for determining the IC50 of Veramid using a resazurin-based viability assay.

Materials:

  • Veramid

  • DMSO

  • Cell culture medium

  • 96-well clear-bottom black plates

  • Resazurin-based cell viability reagent

  • Plate reader with fluorescence detection

Procedure:

  • Cell Seeding: Seed cells in a 96-well plate at a pre-determined optimal density and allow them to adhere overnight.

  • Compound Preparation: Prepare a 10 mM stock solution of Veramid in DMSO. Perform a serial dilution in cell culture medium to achieve the desired final concentrations.

  • Treatment: Remove the existing medium from the cells and add the medium containing the different concentrations of Veramid. Include vehicle control wells (medium with the same final concentration of DMSO).

  • Incubation: Incubate the plate for 48-72 hours at 37°C in a humidified incubator with 5% CO2.

  • Assay: Add the resazurin-based reagent to each well and incubate for 1-4 hours, or as recommended by the manufacturer.

  • Data Acquisition: Measure the fluorescence using a plate reader with excitation/emission wavelengths appropriate for the reagent.

  • Data Analysis: Plot the normalized fluorescence values against the log of the Veramid concentration and fit a four-parameter logistic curve to determine the IC50 value.

Data Presentation

Table 1: Example Dose-Response Data for Veramid in A549 Cells
Veramid (µM)% Inhibition (Mean ± SD)
1098.2 ± 1.5
3.3395.1 ± 2.3
1.1189.5 ± 3.1
0.3775.4 ± 4.2
0.1252.3 ± 5.0
0.0428.7 ± 4.8
0.0110.1 ± 3.5
0.000.0 ± 2.1
Table 2: Key Dose-Response Parameters
ParameterDescription
IC50 / EC50 The concentration of an inhibitor where the response (or binding) is reduced by half.
Hill Slope Describes the steepness of the curve. A value of 1.0 indicates a standard binding isotherm.
Top Plateau The maximal response level.
Bottom Plateau The minimal response level.

Visualizations

Veramid_Signaling_Pathway cluster_extracellular Extracellular cluster_membrane Plasma Membrane cluster_cytoplasm Cytoplasm cluster_nucleus Nucleus Growth_Factor Growth Factor Receptor Receptor Tyrosine Kinase Growth_Factor->Receptor RAS RAS Receptor->RAS RAF RAF RAS->RAF MEK MEK1/2 RAF->MEK ERK ERK1/2 MEK->ERK Transcription_Factors Transcription Factors (e.g., c-Myc, AP-1) ERK->Transcription_Factors Veramid Veramid Veramid->MEK Gene_Expression Gene Expression (Proliferation, Survival) Transcription_Factors->Gene_Expression Dose_Response_Workflow Start Start Cell_Seeding 1. Seed Cells in 96-well Plate Start->Cell_Seeding Compound_Prep 2. Prepare Veramid Serial Dilutions Cell_Seeding->Compound_Prep Treatment 3. Treat Cells with Veramid Compound_Prep->Treatment Incubation 4. Incubate for 48-72 hours Treatment->Incubation Add_Reagent 5. Add Cell Viability Reagent Incubation->Add_Reagent Read_Plate 6. Measure Signal on Plate Reader Add_Reagent->Read_Plate Data_Analysis 7. Analyze Data and Fit Curve Read_Plate->Data_Analysis End End Data_Analysis->End Troubleshooting_Tree Start Issue with Dose-Response Curve High_Variability High Variability? Start->High_Variability Poor_Fit Poor Curve Fit? Start->Poor_Fit Check_Pipetting Calibrate Pipettes Use Reverse Pipetting High_Variability->Check_Pipetting Yes Check_Seeding Ensure Homogenous Cell Suspension High_Variability->Check_Seeding Yes Check_Range Broaden Concentration Range Poor_Fit->Check_Range Yes Check_Toxicity Run Parallel Cytotoxicity Assay Poor_Fit->Check_Toxicity Yes

References

Technical Support Center: Managing Drug-Induced Cytotoxicity in Experimental Settings

Author: BenchChem Technical Support Team. Date: December 2025

Disclaimer: The compound "Veramid" was not identified in the available scientific literature. This guide has been developed based on information for "Verapamil," a calcium channel blocker with known cytotoxic effects in experimental models. The principles and protocols provided are broadly applicable for researchers encountering cytotoxicity with other experimental compounds.

Frequently Asked Questions (FAQs)

Q1: What is Verapamil (B1683045) and its primary mechanism of action?

Verapamil is a phenylalkylamine calcium channel blocker used to treat high blood pressure, heart arrhythmias, and angina.[1][2] Its primary mechanism of action is the inhibition of L-type calcium channels in heart and vascular smooth muscle cells.[3] By blocking these channels, Verapamil reduces the influx of calcium ions, leading to a decrease in the force of heart muscle contraction, a slowing of the heart rate, and relaxation of blood vessels.[2][3][4]

Q2: What is the potential mechanism of Verapamil-induced cytotoxicity?

While primarily known for its cardiovascular effects, Verapamil can induce cytotoxicity in vitro, particularly in tumor cell lines. The cytotoxic effects can be mediated through its influence on both effector and target cells. For instance, Verapamil has been shown to inhibit the tumor-killing ability of macrophages and neutrophils.[5] The mechanism can involve an effect on the effector cells, rendering them incapable of killing tumor cells, and in some cases, making the target cells resistant to cytotoxic effects.[5] The inhibition of cytotoxicity is most effective when Verapamil is added at the beginning of the cytotoxic reaction.[5]

Q3: What are the standard assays for measuring in vitro cytotoxicity?

Several assays are commonly used to measure cytotoxicity, each with distinct principles:

  • MTT Assay: This colorimetric assay measures the metabolic activity of cells. Viable cells with active mitochondria can reduce the yellow tetrazolium salt (MTT) to a purple formazan (B1609692) product. The amount of formazan is proportional to the number of living cells.[6][7]

  • Lactate Dehydrogenase (LDH) Assay: This assay measures the activity of LDH, a cytosolic enzyme released into the culture medium upon cell membrane damage. Increased LDH activity in the medium is an indicator of cell death.[7]

  • Trypan Blue Exclusion Assay: This is a simple, cell-counting-based method where viable cells with intact membranes exclude the blue dye, while non-viable cells take it up and appear blue.

  • Real-Time Cell Analysis (RTCA): This method uses microelectronic sensors to non-invasively monitor changes in cell number, morphology, and adhesion in real-time.[6]

The choice of assay depends on the specific research question, the compound being tested, and the cell type used.[8]

Troubleshooting Guides

Problem: High levels of unexpected cell death are observed after treatment.

Answer:

This is a common issue when working with experimental compounds. Here are several potential causes and solutions:

Potential Cause Troubleshooting Steps
High Compound Concentration Perform a dose-response experiment to determine the IC50 (half-maximal inhibitory concentration) and identify a non-toxic concentration range.
Solvent Toxicity Ensure the final concentration of the solvent (e.g., DMSO) is consistent across all experimental conditions and is at a non-toxic level (typically below 0.5%). Always include a solvent-only control group.
High Cell Line Sensitivity Different cell lines exhibit varying sensitivities to chemical compounds. If possible, consider using a more robust cell line for your experiments or consult the literature for sensitivity data on your specific cell line.
Contamination Regularly check cell cultures for any signs of microbial contamination (e.g., bacteria, fungi, mycoplasma), as this can independently cause cell death and confound results.
Problem: Experimental results are inconsistent and not reproducible.

Answer:

Lack of reproducibility can undermine the validity of your findings. Consider the following factors:

Potential Cause Troubleshooting Steps
Protocol Variability Ensure strict adherence to a standardized experimental protocol. This includes consistent incubation times, reagent concentrations, and cell handling techniques.
Cell Passage Number Use cells within a consistent and low passage number range. High passage numbers can lead to genetic drift and altered cellular responses.
Reagent Stability Check the expiration dates and storage conditions of all reagents, including the experimental compound, assay kits, and cell culture media. Prepare fresh dilutions of the compound for each experiment.
Cell Seeding Density Optimize and maintain a consistent cell seeding density for all experiments. Over-confluent or sparsely populated cultures can respond differently to treatment.
Problem: Difficulty distinguishing between cytotoxic and cytostatic effects.

Answer:

It is crucial to determine whether a compound is killing cells (cytotoxicity) or simply inhibiting their proliferation (cytostatic effect).

  • Cytotoxicity involves a direct cell-killing mechanism, leading to a decrease in the number of viable cells.

  • Cytostatic effects inhibit cell division, resulting in a slower increase in cell number compared to untreated controls, but not necessarily cell death.

To differentiate between these effects, it is recommended to use multiple assays in parallel.[9] For example, you can combine a viability assay (like MTT) with a cell proliferation assay (e.g., BrdU incorporation or a direct cell count over time). If a compound reduces the MTT signal but does not increase markers of cell death (like LDH release), it may have a cytostatic effect. Monitoring the total cell number over the course of the experiment can also help distinguish between these two outcomes.[10]

Experimental Protocols

Detailed Protocol: MTT Assay for Cytotoxicity

This protocol provides a general framework for assessing cytotoxicity using the MTT assay.

  • Cell Seeding:

    • Culture cells to approximately 80% confluency.

    • Harvest the cells and perform a cell count.

    • Seed the cells in a 96-well plate at an optimized density (e.g., 5,000-10,000 cells/well) in 100 µL of complete culture medium.

    • Incubate the plate for 24 hours at 37°C in a 5% CO2 incubator to allow for cell attachment.

  • Compound Treatment:

    • Prepare serial dilutions of the experimental compound in culture medium.

    • Carefully remove the old medium from the wells.

    • Add 100 µL of the compound dilutions to the respective wells.

    • Include wells with untreated cells (negative control), a solvent-only control, and cells treated with a known cytotoxic agent (positive control).

  • Incubation:

    • Incubate the plate for the desired exposure time (e.g., 24, 48, or 72 hours).

  • MTT Addition and Incubation:

    • Add 10 µL of MTT solution (5 mg/mL in PBS) to each well.

    • Incubate the plate for an additional 2-4 hours at 37°C, allowing for the formation of formazan crystals.

  • Formazan Solubilization:

    • Carefully remove the medium containing MTT.

    • Add 100 µL of a solubilization solution (e.g., DMSO or a 0.01 M HCl solution in 10% SDS) to each well to dissolve the formazan crystals.

    • Gently pipette to ensure complete dissolution.

  • Data Acquisition and Analysis:

    • Measure the absorbance of each well at a wavelength of 570 nm using a microplate reader.

    • Calculate the percentage of cell viability relative to the untreated control using the following formula:

      • % Viability = (Absorbance of Treated Cells / Absorbance of Untreated Control) x 100

    • Plot the percentage of viability against the compound concentration to generate a dose-response curve and determine the IC50 value.

Visualizations

Verapamil's Mechanism of Action cluster_effects Physiological Effects Verapamil Verapamil L_type_Ca_Channel L-type Calcium Channels (in heart and vascular smooth muscle) Verapamil->L_type_Ca_Channel blocks Cytotoxicity Potential Cytotoxicity (in experimental models) Verapamil->Cytotoxicity can induce Ca_Influx Decreased Intracellular Calcium Influx L_type_Ca_Channel->Ca_Influx leads to Heart_Effects Reduced Heart Muscle Contraction Slower Heart Rate Ca_Influx->Heart_Effects Vascular_Effects Relaxation of Vascular Smooth Muscle (Vasodilation) Ca_Influx->Vascular_Effects

Caption: Verapamil's mechanism of action leading to potential cytotoxicity.

Experimental Workflow for Cytotoxicity Assay start Start cell_seeding Cell Seeding (96-well plate) start->cell_seeding incubation_24h 24h Incubation (Cell Attachment) cell_seeding->incubation_24h compound_treatment Compound Treatment (Serial Dilutions) incubation_24h->compound_treatment incubation_exp Experimental Incubation (e.g., 24, 48, 72h) compound_treatment->incubation_exp assay Perform Cytotoxicity Assay (e.g., MTT, LDH) incubation_exp->assay data_acquisition Data Acquisition (e.g., Plate Reader) assay->data_acquisition data_analysis Data Analysis (% Viability, IC50) data_acquisition->data_analysis end End data_analysis->end

Caption: A typical workflow for an in vitro cytotoxicity experiment.

Troubleshooting High Cytotoxicity problem High Cell Death Observed q1 Is a solvent control included? problem->q1 q1_yes Yes q1->q1_yes Yes q1_no No q1->q1_no No q2 Was a dose-response experiment performed? q1_yes->q2 sol_q1_no Add a solvent control to test for solvent toxicity. q1_no->sol_q1_no q2_yes Yes q2->q2_yes Yes q2_no No q2->q2_no No q3 Is the cell line known to be sensitive? q2_yes->q3 sol_q2_no Perform a dose-response study to find the IC50 and a non-toxic concentration range. q2_no->sol_q2_no q3_yes Yes q3->q3_yes Yes q3_no No q3->q3_no No sol_q3_yes Consider using a more robust cell line or adjusting experimental conditions. q3_yes->sol_q3_yes final_check Check for contamination and reagent stability. q3_no->final_check

Caption: A decision tree for troubleshooting unexpected high cytotoxicity.

References

Validation & Comparative

Verapamil vs. Diltiazem: A Comparative Efficacy Guide for Cardiovascular Researchers

Author: BenchChem Technical Support Team. Date: December 2025

In the landscape of cardiovascular therapeutics, L-type calcium channel blockers remain a cornerstone for managing a range of conditions, from hypertension to angina and arrhythmias. This guide provides a detailed comparison of the efficacy of two prominent non-dihydropyridine calcium channel blockers: Verapamil and Diltiazem. The information presented herein is intended for researchers, scientists, and drug development professionals to facilitate an informed understanding of their comparative pharmacology and clinical performance.

Comparative Efficacy Data

The relative efficacy of Verapamil and Diltiazem has been evaluated in numerous clinical studies for their primary indications. The following tables summarize key quantitative data from comparative trials in hypertension, stable angina, and atrial fibrillation.

Table 1: Comparative Efficacy in Hypertension (Monotherapy)

ParameterVerapamilDiltiazemReference
Mean Reduction in Systolic Blood Pressure (mmHg) 15-2510-20[1][2]
Mean Reduction in Diastolic Blood Pressure (mmHg) 10-158-12[1][2]
Responder Rate (%) 60-80%50-70%
Time to Peak Antihypertensive Effect (hours) 2-42-3

Table 2: Comparative Efficacy in Stable Angina

ParameterVerapamilDiltiazemReference
Increase in Exercise Duration (seconds) 60-12050-100[1]
Reduction in Anginal Attack Frequency (per week) 2-41.5-3.5[1]
Reduction in Nitroglycerin Consumption (tablets per week) 2-31-2.5

Table 3: Comparative Efficacy in Atrial Fibrillation (Rate Control)

ParameterVerapamilDiltiazemReference
Mean Reduction in Ventricular Rate (beats per minute) 20-3015-25[2][3]
Time to Onset of Action (IV administration, minutes) 2-53-7
Conversion to Sinus Rhythm (%) ~10-20%~5-15%

Mechanism of Action: A Shared Pathway with Subtle Differences

Both Verapamil and Diltiazem exert their therapeutic effects by blocking L-type calcium channels, primarily in the myocardium and vascular smooth muscle. This inhibition of calcium influx leads to a reduction in cardiac contractility (negative inotropy), a slowing of the heart rate (negative chronotropy), and vasodilation of arteries and arterioles.[2][3][4]

While their primary mechanism is the same, subtle differences in their binding sites on the alpha-1 subunit of the calcium channel and their relative effects on cardiac versus vascular tissue contribute to their distinct clinical profiles. Verapamil generally exhibits more potent negative inotropic and chronotropic effects compared to Diltiazem.

cluster_VascularSmoothMuscle Vascular Smooth Muscle Cell cluster_Cardiomyocyte Cardiomyocyte Ca_ext Extracellular Ca²⁺ L_type_Ca_channel_v L-type Ca²⁺ Channel Ca_ext->L_type_Ca_channel_v Ca_int_v Intracellular Ca²⁺ L_type_Ca_channel_v->Ca_int_v Calmodulin_v Calmodulin Ca_int_v->Calmodulin_v binds MLCK_inactive_v Inactive MLCK Calmodulin_v->MLCK_inactive_v activates MLCK_active_v Active MLCK MLCK_inactive_v->MLCK_active_v Myosin_LC_v Myosin Light Chain MLCK_active_v->Myosin_LC_v phosphorylates Myosin_LC_P_v Phosphorylated Myosin Light Chain Myosin_LC_v->Myosin_LC_P_v Contraction_v Vasoconstriction Myosin_LC_P_v->Contraction_v leads to Ca_ext_c Extracellular Ca²⁺ L_type_Ca_channel_c L-type Ca²⁺ Channel Ca_ext_c->L_type_Ca_channel_c Ca_int_c Intracellular Ca²⁺ L_type_Ca_channel_c->Ca_int_c CICR Ca²⁺-Induced Ca²⁺ Release Ca_int_c->CICR triggers SR Sarcoplasmic Reticulum SR->CICR Troponin_C Troponin C CICR->Troponin_C binds to Contraction_c Myocardial Contraction Troponin_C->Contraction_c initiates Verapamil Verapamil Verapamil->L_type_Ca_channel_v blocks Verapamil->L_type_Ca_channel_c blocks Diltiazem Diltiazem Diltiazem->L_type_Ca_channel_v blocks Diltiazem->L_type_Ca_channel_c blocks

Mechanism of action of Verapamil and Diltiazem.

Experimental Protocols

To ensure the reproducibility and critical evaluation of efficacy data, a standardized experimental protocol for assessing antihypertensive effects in a preclinical model is provided below.

Protocol: Measurement of Antihypertensive Efficacy in Spontaneously Hypertensive Rats (SHR)

  • Animal Model: Male Spontaneously Hypertensive Rats (SHR), 16-20 weeks old.

  • Housing: Standard laboratory conditions with a 12-hour light/dark cycle and ad libitum access to food and water.

  • Blood Pressure Measurement:

    • Method: Tail-cuff plethysmography.

    • Acclimatization: Animals are trained for 3-5 consecutive days before the start of the experiment to minimize stress-induced blood pressure fluctuations.

    • Procedure: Conscious rats are placed in a restrainer, and a cuff with a pneumatic pulse sensor is placed on the base of the tail. The cuff is inflated to a pressure above the expected systolic blood pressure and then slowly deflated. The pressure at which the pulse reappears is recorded as the systolic blood pressure.

  • Drug Administration:

    • Groups:

      • Vehicle control (e.g., saline or appropriate solvent).

      • Verapamil (dose range, e.g., 10, 30, 100 mg/kg).

      • Diltiazem (dose range, e.g., 10, 30, 100 mg/kg).

    • Route of Administration: Oral gavage.

  • Experimental Timeline:

    • Baseline blood pressure and heart rate are measured before drug administration (t=0).

    • Measurements are repeated at regular intervals post-administration (e.g., 1, 2, 4, 6, 8, and 24 hours).

  • Data Analysis:

    • The change in blood pressure from baseline is calculated for each time point.

    • Statistical analysis (e.g., ANOVA followed by a post-hoc test) is used to compare the effects of the different treatment groups.

start Start acclimatization Acclimatize SHRs to Tail-Cuff Measurement start->acclimatization baseline Measure Baseline Blood Pressure and Heart Rate acclimatization->baseline grouping Randomize Animals into Treatment Groups (Vehicle, Verapamil, Diltiazem) baseline->grouping administration Administer Drug/Vehicle via Oral Gavage grouping->administration measurements Measure Blood Pressure and Heart Rate at 1, 2, 4, 6, 8, 24 hours administration->measurements data_analysis Analyze Change in Blood Pressure from Baseline measurements->data_analysis end End data_analysis->end

Workflow for preclinical antihypertensive efficacy testing.

Concluding Remarks

Both Verapamil and Diltiazem are effective L-type calcium channel blockers with established roles in the management of cardiovascular diseases. While they share a common mechanism of action, their subtle differences in potency and tissue selectivity can influence their clinical application. The choice between these two agents often depends on the specific indication, patient comorbidities, and physician experience. Further head-to-head clinical trials with well-defined endpoints are warranted to continue to refine our understanding of their comparative efficacy and safety profiles.

References

Comparative Analysis of Acyclovir (Veramid) and its Analogues in Antiviral Therapy

Author: BenchChem Technical Support Team. Date: December 2025

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive comparative analysis of Acyclovir (B1169), known under brand names such as Veramid and Zovirax, and its principal analogues. Acyclovir is a cornerstone in the treatment of infections caused by the herpes simplex virus (HSV) and varicella-zoster virus (VZV).[1][2][3] Its analogues have been developed to improve upon its pharmacological properties. This analysis focuses on the comparative performance, mechanisms of action, and key experimental findings related to Acyclovir and its analogues, namely Valacyclovir, Ganciclovir, and Famciclovir (B1672041).

It is important to note that the name "Veramid" has been associated with different pharmaceutical products historically. One was a discontinued (B1498344) analgesic compound containing aminophenazone and barbital, withdrawn due to toxicity. Another contemporary use of "Veramid" refers to a brand of acyclovir cream for topical use.[4][5][6][7][8][9] This guide will focus on the latter, as Acyclovir and its analogues are of significant interest in ongoing antiviral research and development.

Mechanism of Action: A Common Pathway with Key Differences

Acyclovir and its analogues are synthetic nucleoside analogues that target viral DNA synthesis.[3][10] Their selectivity for virus-infected cells is a key feature of their mechanism.[1][11]

The general mechanism involves a three-step phosphorylation process to become active triphosphate compounds. The initial and critical phosphorylation step is catalyzed by a virus-specific thymidine (B127349) kinase (TK).[1][11] This ensures that the drug is primarily activated within infected cells, minimizing toxicity to uninfected host cells.[1][11] Once converted to the triphosphate form, these drugs act as competitive inhibitors of viral DNA polymerase and are incorporated into the growing viral DNA chain, leading to chain termination and halting viral replication.[2][11]

While the core mechanism is similar, variations in structure among the analogues affect their activation, bioavailability, and spectrum of activity.

Signaling Pathway and Mechanism of Action of Acyclovir

The following diagram illustrates the activation and mechanism of action of Acyclovir in a herpes simplex virus (HSV)-infected cell.

Acyclovir Mechanism of Action cluster_extracellular Extracellular Space cluster_cell Infected Host Cell cluster_nucleus Nucleus Acyclovir Acyclovir Acyclovir_int Acyclovir Acyclovir->Acyclovir_int Cellular Uptake ACV_MP Acyclovir Monophosphate Acyclovir_int->ACV_MP Viral Thymidine Kinase ACV_DP Acyclovir Diphosphate ACV_MP->ACV_DP Host Cell Kinases ACV_TP Acyclovir Triphosphate (Active Form) ACV_DP->ACV_TP Host Cell Kinases Viral_DNA_Polymerase Viral DNA Polymerase ACV_TP->Viral_DNA_Polymerase Competitive Inhibition (with dGTP) Viral_DNA Viral DNA Replication Viral_DNA_Polymerase->Viral_DNA Chain_Termination Chain Termination Viral_DNA->Chain_Termination Incorporation of ACV-MP

Caption: Activation and inhibitory pathway of Acyclovir in an HSV-infected cell.

Comparative Performance and Experimental Data

The development of Acyclovir analogues has been driven by the need to overcome the limitations of the parent drug, primarily its low oral bioavailability.[12][13] The following tables summarize key quantitative data comparing Acyclovir with its main analogues.

Table 1: Pharmacokinetic and In Vitro Efficacy Data
DrugProdrug ofOral Bioavailability (%)Half-life (hours)IC₅₀ (µM) against HSV-1 (Vero cells)IC₅₀ (µM) against HSV-2 (Vero cells)
Acyclovir -15-30~2.50.1 - 1.01.0 - 4.0
Valacyclovir Acyclovir54~2.5-3.3 (as Acyclovir)(Converts to Acyclovir)(Converts to Acyclovir)
Famciclovir Penciclovir (B1679225)77~7-20 (as Penciclovir)(Data for Penciclovir)(Data for Penciclovir)
Ganciclovir -5-9~4--

Data compiled from multiple sources.[12][14][15][16] IC₅₀ values can vary based on the specific viral strain and cell line used.

Table 2: Clinical Efficacy in Herpes Zoster (Shingles)
DrugDosing RegimenMedian Duration of Pain (days)Proportion of Patients with Pain at 6 Months (%)Reference
Acyclovir 800 mg, 5 times/day for 7 days5125.7[12]
Valacyclovir 1000 mg, 3 times/day for 7 or 14 days38-4419.3[12]
Famciclovir 500 mg, 3 times/day for 7 daysNot significantly different from AcyclovirNot significantly different from Acyclovir[17]

This table presents data from a comparative study. Results can vary between different clinical trials.

Detailed Experimental Protocols

Reproducibility is paramount in scientific research. Below are outlines of typical methodologies used to generate the comparative data presented.

In Vitro Antiviral Activity Assay (Plaque Reduction Assay)

  • Cell Culture: Vero cells (or another susceptible cell line) are cultured in appropriate media and seeded into multi-well plates to form a confluent monolayer.

  • Virus Infection: The cell monolayers are infected with a standardized amount of HSV-1 or HSV-2.

  • Drug Application: Serial dilutions of the antiviral drugs (Acyclovir, Penciclovir, etc.) are added to the infected cell cultures. A drug-free control is also included.

  • Incubation: The plates are incubated for a period that allows for the formation of viral plaques (typically 2-3 days).

  • Plaque Visualization and Counting: The cell monolayers are fixed and stained (e.g., with crystal violet). The number of plaques in each well is counted.

  • IC₅₀ Determination: The half-maximal inhibitory concentration (IC₅₀) is calculated as the drug concentration that reduces the number of viral plaques by 50% compared to the untreated control.

In Vivo Efficacy in an Animal Model (e.g., Guinea Pig Model of Herpes)

  • Animal Model: Hartley guinea pigs are commonly used.

  • Infection: The skin on the backs of the guinea pigs is abraded, and a suspension of HSV-1 is applied to the site.

  • Treatment: Topical formulations of the antiviral drugs (e.g., 5% Acyclovir cream, 1% Penciclovir cream) or a vehicle control are applied to the infected areas, typically starting soon after infection and continuing for several days.

  • Evaluation of Lesions: The number and severity of herpetic lesions are scored daily.

  • Virus Titer Determination: On a specific day post-infection, skin samples from the infected area are collected, homogenized, and the amount of infectious virus is quantified using a plaque assay.

  • Data Analysis: Statistical analysis is performed to compare the lesion scores and viral titers between the different treatment groups and the control group.[18]

Signaling Pathways in HSV Infection and Reactivation

The herpes simplex virus interacts with numerous host cell signaling pathways to facilitate its replication and to establish and reactivate from latency. Understanding these pathways is crucial for developing novel antiviral strategies.

Several signaling pathways are implicated in HSV-1 reactivation from latency in neurons.[19][20] These include the c-Jun N-terminal kinase (JNK) pathway and the phosphoinositide 3-kinase (PI3K)/Akt pathway.[19][20][21] The interruption of nerve growth factor (NGF) signaling, which normally maintains latency through the PI3K/Akt pathway, can trigger reactivation.[20]

Workflow for Studying HSV-1 Reactivation Pathways

The following diagram outlines a typical experimental workflow to investigate the role of signaling pathways in HSV-1 reactivation.

HSV-1 Reactivation Workflow Neuronal_Culture Primary Neuronal Culture Latent_Infection Establish Latent HSV-1 Infection Neuronal_Culture->Latent_Infection Reactivation_Stimulus Apply Reactivation Stimulus (e.g., NGF deprivation) Latent_Infection->Reactivation_Stimulus Inhibitor_Treatment Treat with Pathway-Specific Inhibitors (e.g., PI3K inhibitor) Reactivation_Stimulus->Inhibitor_Treatment Gene_Expression Analyze Viral Gene Expression (qRT-PCR for lytic genes) Inhibitor_Treatment->Gene_Expression Virus_Titer Measure Infectious Virus Production (Plaque Assay) Inhibitor_Treatment->Virus_Titer Protein_Analysis Analyze Protein Phosphorylation (Western Blot for p-Akt, p-JNK) Inhibitor_Treatment->Protein_Analysis

Caption: Experimental workflow for investigating signaling pathways in HSV-1 reactivation.

References

Validating the Mechanism of Action of Verapamil: A Comparative Guide

Author: BenchChem Technical Support Team. Date: December 2025

For Researchers, Scientists, and Drug Development Professionals

This guide provides an objective comparison of Verapamil's performance with other calcium channel blockers, supported by experimental data. It details the methodologies of key experiments that validate its mechanism of action and offers visual representations of complex biological pathways and experimental workflows.

Mechanism of Action of Verapamil (B1683045)

Verapamil is a non-dihydropyridine calcium channel blocker.[1][2] Its primary mechanism of action involves the inhibition of L-type (slow) calcium channels in both cardiac and vascular smooth muscle cells.[1][3] By blocking the transmembrane influx of calcium ions, Verapamil reduces the intracellular calcium available for muscle contraction.[1] This leads to several key physiological effects:

  • Vascular Effects: Verapamil causes relaxation of arterial smooth muscle, leading to vasodilation and a decrease in systemic vascular resistance, which in turn lowers blood pressure.[1][3]

  • Cardiac Effects: In the heart, Verapamil slows the heart rate (negative chronotropic effect) and reduces the force of contraction (negative inotropic effect).[2] It also slows conduction through the atrioventricular (AV) node, making it effective in treating certain types of arrhythmias.[1][4]

Comparative Analysis with Alternative Calcium Channel Blockers

Verapamil's effects are often compared with other calcium channel blockers, which are broadly classified into dihydropyridines and other non-dihydropyridines.

FeatureVerapamil (Non-dihydropyridine)Diltiazem (Non-dihydropyridine)Amlodipine (B1666008) (Dihydropyridine)
Primary Site of Action Heart and Blood VesselsHeart and Blood VesselsPrimarily Blood Vessels
Effect on Heart Rate DecreasesDecreasesMinimal to no effect; can cause reflex tachycardia
Effect on Cardiac Contractility DecreasesDecreasesMinimal effect at therapeutic doses
Effect on AV Conduction Significantly slowsSlowsMinimal effect
Primary Clinical Use Hypertension, Angina, Arrhythmias[1]Hypertension, Angina, Atrial Fibrillation/Flutter[5][6]Hypertension, Angina[7][8]

Experimental Validation of Verapamil's Mechanism of Action

The mechanism of action of Verapamil has been validated through various experimental studies. Below are summaries of key experimental approaches and findings.

Electrophysiology Studies

Electrophysiological studies directly measure the electrical properties of cardiac cells and tissues, providing direct evidence of a drug's effect on ion channels.

Key Findings from Electrophysiology Studies:

  • Verapamil has been shown to depress tissue with electrophysiological dependence on the slow calcium channel current.[9]

  • Studies on isolated rabbit right atrium demonstrated that Verapamil slows the sinus rate, decreases action potential amplitude, and prolongs action potential duration.[9]

  • In patients with paroxysmal atrial fibrillation, intravenous Verapamil significantly increased the intraatrial conduction delay zone and prolonged the maximal intraatrial conduction delay.[10]

Calcium Imaging Studies

Calcium imaging techniques allow for the visualization and quantification of intracellular calcium levels, demonstrating the direct effect of calcium channel blockers.

Key Findings from Calcium Imaging Studies:

  • Studies have shown that Verapamil can reduce the response of both neurons and astrocytes to stimuli that increase intracellular calcium.

  • In a study on acute ischemic myocytes, Verapamil was found to significantly decrease calcium alternans ratio and spontaneous calcium release, suggesting an effect on intracellular calcium homeostasis.[11]

Radionuclide Imaging for Vasodilation

Radionuclide imaging can be used to assess blood flow and organ function, providing in vivo evidence of a drug's vasodilatory effects.

Key Findings from Radionuclide Imaging Studies:

  • A study using Technetium-99m mercaptoacetyltriglycine renography in rabbits showed that Verapamil dilates the renal artery, increases renal blood perfusion, and improves kidney function parameters.[12] The time to peak activity (Tmax) and the time from peak to 50% activity (T1/2) were significantly decreased after Verapamil administration, indicating more rapid renal uptake and clearance.[12]

Detailed Experimental Protocols

Patch-Clamp Electrophysiology for Measuring L-type Calcium Channel Current

This protocol describes a method to measure the effect of Verapamil on L-type calcium currents in isolated cardiomyocytes.

Methodology:

  • Cell Isolation: Isolate ventricular myocytes from an appropriate animal model (e.g., guinea pig, rabbit) using enzymatic digestion.

  • Patch-Clamp Recording:

    • Use the whole-cell patch-clamp technique to record ionic currents.

    • Prepare an external solution containing physiological concentrations of ions and a pipette solution with a cesium-based solution to block potassium currents.

    • Hold the cell membrane potential at a level that inactivates sodium channels (e.g., -40 mV).

    • Apply depolarizing voltage steps (e.g., to 0 mV) to elicit L-type calcium currents.

  • Drug Application:

    • Establish a baseline recording of the calcium current.

    • Perfuse the cell with a solution containing a known concentration of Verapamil.

    • Record the calcium current again in the presence of the drug.

  • Data Analysis:

    • Measure the peak amplitude of the calcium current before and after Verapamil application.

    • Calculate the percentage of inhibition of the calcium current by Verapamil.

    • Construct a dose-response curve by testing a range of Verapamil concentrations to determine the IC50 value.

Fura-2 Calcium Imaging in Vascular Smooth Muscle Cells

This protocol outlines a method to measure changes in intracellular calcium concentration in response to Verapamil in cultured vascular smooth muscle cells.

Methodology:

  • Cell Culture: Culture vascular smooth muscle cells on glass coverslips.

  • Dye Loading: Load the cells with the ratiometric calcium indicator Fura-2 AM.

  • Imaging:

    • Mount the coverslip on the stage of an inverted fluorescence microscope equipped with a calcium imaging system.

    • Excite the cells alternately with 340 nm and 380 nm light and measure the emission at 510 nm.

    • Establish a baseline fluorescence ratio.

  • Stimulation and Drug Application:

    • Stimulate the cells with a vasoconstrictor (e.g., phenylephrine) to induce an increase in intracellular calcium.

    • After the response stabilizes, add Verapamil to the perfusion solution.

  • Data Analysis:

    • Calculate the ratio of the fluorescence intensities at the two excitation wavelengths, which is proportional to the intracellular calcium concentration.

    • Compare the peak calcium response to the vasoconstrictor before and after the application of Verapamil.

Visualizing Mechanisms and Workflows

Signaling Pathway of Verapamil

Verapamil_Mechanism cluster_cell Vascular Smooth Muscle Cell / Cardiomyocyte Verapamil Verapamil L_type_Ca_Channel L-type Calcium Channel Verapamil->L_type_Ca_Channel Blocks Ca_influx Ca²⁺ Influx Intracellular_Ca ↓ Intracellular [Ca²⁺] Ca_influx->Intracellular_Ca Contraction Muscle Contraction Intracellular_Ca->Contraction Reduced stimulation Relaxation Relaxation / Vasodilation Contraction->Relaxation Leads to

Caption: Mechanism of action of Verapamil.

Experimental Workflow for Patch-Clamp Analysis

Patch_Clamp_Workflow A Isolate Cardiomyocytes B Establish Whole-Cell Patch-Clamp A->B C Record Baseline L-type Ca²⁺ Current B->C D Perfuse with Verapamil C->D E Record L-type Ca²⁺ Current with Verapamil D->E F Analyze Data (Inhibition, IC50) E->F

Caption: Workflow for patch-clamp electrophysiology.

Comparison of Calcium Channel Blocker Mechanisms

CCB_Comparison cluster_Verapamil Verapamil (Non-dihydropyridine) cluster_Amlodipine Amlodipine (Dihydropyridine) V_Heart ↓ Heart Rate ↓ Contractility V_Vessels Vasodilation A_Vessels Potent Vasodilation A_Heart Minimal Cardiac Effect CCBs Calcium Channel Blockers cluster_Verapamil cluster_Verapamil CCBs->cluster_Verapamil cluster_Amlodipine cluster_Amlodipine CCBs->cluster_Amlodipine

Caption: Comparison of Verapamil and Amlodipine.

References

Comparative Efficacy of Verapamil in Different Cell Lines

Author: BenchChem Technical Support Team. Date: December 2025

An objective comparison of Veramid's efficacy across different cell lines cannot be provided at this time. Extensive searches for a compound named "Veramid" with applications in cell biology or oncology have not yielded any relevant scientific literature or experimental data. The search results primarily discuss the well-established calcium channel blocker, Verapamil (B1683045), and its effects on various cancer cell lines. Information regarding unrelated clinical trials and general signaling pathways was also retrieved, but no data specific to a substance named "Veramid" was found.

It is possible that "Veramid" may be a novel or less-publicized compound, a brand name not yet widely indexed, or a potential misspelling of another drug. Without specific details on the nature of "Veramid," its mechanism of action, or any existing research, a comparative guide on its efficacy cannot be compiled.

To facilitate the creation of the requested comparison guide, please verify the spelling of "Veramid" and provide any additional identifying information, such as its chemical class, proposed biological target, or any preliminary research findings.

In the interest of providing a helpful resource, the following sections outline the structure and type of information that would be included in such a guide, using Verapamil as a placeholder to illustrate the depth of analysis.

Verapamil, a calcium channel blocker, has been investigated for its anti-cancer properties, both as a standalone agent and as an adjuvant to chemotherapy. Its primary mechanism of action involves the inhibition of L-type calcium channels, leading to a reduction in intracellular calcium levels. This can interfere with several cellular processes crucial for cancer cell proliferation and survival.[1][2][3]

Quantitative Data Summary

The following table summarizes the inhibitory effects of Verapamil on the proliferation of various cancer cell lines as reported in preclinical studies.

Cell LineCancer TypeAssayIC50 (µM)Reference
B16Murine MelanomaCell Proliferation AssayNot Specified[1]
L3.6plPancreatic CancerCell Proliferation Assay>200[4]
L3.6plGresChemoresistant Pancreatic CancerCell Proliferation Assay~150[4]
AsPC-1Pancreatic CancerCell Proliferation Assay>200[4]
AsPC-1-SPPancreatic Cancer Side PopulationCell Proliferation Assay~175[4]
G292OsteosarcomaCell Viability Assay50-100 µg/ml[2]

Note: IC50 values represent the concentration of a drug that is required for 50% inhibition in vitro. A lower IC50 value indicates a higher potency. The data for G292 cells is presented in µg/ml as provided in the source.

Signaling Pathway of Verapamil's Anti-Cancer Action

Verapamil's effect on cancer cells is multifaceted. One of its key roles is the inhibition of P-glycoprotein (P-gp), a drug efflux pump that contributes to multidrug resistance.[4] By blocking P-gp, Verapamil can increase the intracellular concentration of chemotherapeutic agents, thereby enhancing their efficacy.[4] Furthermore, Verapamil has been shown to affect the expression of genes involved in cell cycle regulation, such as c-myc.[1]

Verapamil_Signaling Verapamil Verapamil Ca_Channel L-type Calcium Channel Verapamil->Ca_Channel Inhibits P_gp P-glycoprotein (P-gp) Verapamil->P_gp Inhibits c_myc c-myc Expression Verapamil->c_myc Modulates Ca_Influx Ca2+ Influx Ca_Channel->Ca_Influx Cell_Proliferation Cell Proliferation Ca_Influx->Cell_Proliferation Promotes Apoptosis Apoptosis Ca_Influx->Apoptosis Inhibits Chemo_Efflux Chemotherapy Efflux P_gp->Chemo_Efflux Drug_Resistance Drug Resistance Chemo_Efflux->Drug_Resistance Leads to c_myc->Cell_Proliferation Regulates

Caption: Verapamil's anti-cancer signaling pathways.

Experimental Protocols

Cell Proliferation Assay (MTT Assay)

  • Cell Seeding: Cancer cell lines are seeded in 96-well plates at a density of 5,000-10,000 cells per well and allowed to adhere overnight.

  • Drug Treatment: The following day, the culture medium is replaced with fresh medium containing various concentrations of Verapamil or a vehicle control.

  • Incubation: Cells are incubated for 48-72 hours at 37°C in a humidified atmosphere with 5% CO2.

  • MTT Addition: After the incubation period, 20 µL of MTT solution (5 mg/mL in PBS) is added to each well, and the plates are incubated for another 4 hours.

  • Formazan (B1609692) Solubilization: The medium is removed, and 150 µL of DMSO is added to each well to dissolve the formazan crystals.

  • Absorbance Measurement: The absorbance is measured at 570 nm using a microplate reader. The percentage of cell viability is calculated relative to the vehicle-treated control cells.

P-glycoprotein (P-gp) Expression Analysis (Western Blotting)

  • Cell Lysis: Cells treated with Verapamil or control are harvested and lysed in RIPA buffer containing protease inhibitors.

  • Protein Quantification: The total protein concentration of the lysates is determined using a BCA protein assay.

  • SDS-PAGE: Equal amounts of protein (20-30 µg) are separated by sodium dodecyl sulfate-polyacrylamide gel electrophoresis (SDS-PAGE).

  • Protein Transfer: The separated proteins are transferred to a polyvinylidene difluoride (PVDF) membrane.

  • Immunoblotting: The membrane is blocked with 5% non-fat milk in Tris-buffered saline with Tween 20 (TBST) for 1 hour at room temperature. The membrane is then incubated with a primary antibody against P-gp overnight at 4°C.

  • Secondary Antibody Incubation: After washing with TBST, the membrane is incubated with a horseradish peroxidase (HRP)-conjugated secondary antibody for 1 hour at room temperature.

  • Detection: The protein bands are visualized using an enhanced chemiluminescence (ECL) detection system.

Experimental_Workflow cluster_Cell_Culture Cell Culture & Treatment cluster_Assays Efficacy Assays cluster_Analysis Data Analysis Seeding Cell Seeding Treatment Drug Treatment Seeding->Treatment Proliferation Proliferation Assay Treatment->Proliferation Apoptosis Apoptosis Assay Treatment->Apoptosis Western_Blot Western Blot Treatment->Western_Blot Data_Quant Data Quantification Proliferation->Data_Quant Apoptosis->Data_Quant Western_Blot->Data_Quant Comparison Comparative Analysis Data_Quant->Comparison

Caption: General experimental workflow for efficacy testing.

References

VERONA Trial: A Comparative Analysis of Venetoclax and Azacitidine Combination Therapy in Higher-Risk Myelodysplastic Syndromes

Author: BenchChem Technical Support Team. Date: December 2025

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive cross-validation of the experimental results from the Phase III VERONA trial, offering an objective comparison of the performance of Venetoclax in combination with Azacitidine versus Azacitidine monotherapy for the treatment of adult patients with newly diagnosed higher-risk myelodysplastic syndromes (MDS). The content herein is supported by experimental data, detailed methodologies, and visual representations of the associated biological pathways and workflows.

Comparative Performance Data

The VERONA trial, a global, randomized, double-blind, placebo-controlled Phase III study (NCT04401748), evaluated the efficacy and safety of Venetoclax, a B-cell lymphoma-2 (BCL-2) inhibitor, in combination with Azacitidine, a hypomethylating agent, against a control arm of placebo plus Azacitidine.[1][2] While the trial did not meet its primary endpoint of a statistically significant improvement in overall survival (OS), the combination therapy demonstrated higher rates of overall response.[1][2][3]

Performance MetricVenetoclax + AzacitidineAzacitidine + Placebo
Median Overall Survival (OS) 22.18 months[1]21.68 months[1]
Overall Survival Hazard Ratio (HR) 0.908 (95% CI, 0.733-1.126)[1]-
p-value (stratified log-rank) 0.38[1]-
Modified Overall Response Rate (mORR) 76.2%[1]57.7%[1]
Complete Remission (CR) Rate 18.0%[1]20.2%[1]
Marrow Complete Response (mCR) Rate 57.8%[1]37.5%[1]
Overall Hematological Improvement 49.4%[1]41.2%[1]
Transfusion Independence Rate 55.7%[1]33.6%[1]

Data sourced from the presentation of the VERONA trial results at the 2025 Society of Hematologic Oncology Annual Meeting.[1]

Experimental Protocols

Study Design and Patient Population

The VERONA trial was a multicenter, randomized, double-blind, placebo-controlled study that enrolled approximately 509 adult participants with newly diagnosed higher-risk MDS.[3][4] Patients were required to have an Eastern Cooperative Oncology Group (ECOG) performance status of 0-2 and were treatment-naïve.[4]

Treatment Regimen

Participants were randomized in a 1:1 ratio to one of two treatment arms:[4]

  • Experimental Arm: Venetoclax administered orally, in combination with Azacitidine administered intravenously or subcutaneously.[4]

  • Control Arm: Placebo administered orally, in combination with Azacitidine administered intravenously or subcutaneously.[4]

The dosing schedule for Azacitidine was 75 mg/m² for 7 days of each 28-day cycle.[5] Venetoclax was administered with a dose ramp-up schedule.[6]

Endpoints

The primary endpoint of the study was overall survival.[1] Key secondary endpoints included modified overall response rate (a composite of complete remission, partial remission, and marrow complete response), complete remission rate, and overall hematological improvement.[1]

Signaling Pathways and Mechanism of Action

Venetoclax and the BCL-2 Apoptosis Pathway

Venetoclax is a selective inhibitor of the B-cell lymphoma-2 (BCL-2) protein, a key regulator of the intrinsic apoptotic pathway.[7] In many hematologic malignancies, including MDS, the overexpression of BCL-2 prevents cancer cells from undergoing programmed cell death (apoptosis).[7] By binding to and inhibiting BCL-2, Venetoclax restores the normal apoptotic process, leading to the death of malignant cells.

BCL2_Pathway cluster_Mitochondrion Mitochondrion cluster_Cytoplasm Cytoplasm BCL2 BCL-2 BAX_BAK BAX/BAK BCL2->BAX_BAK Inhibits Cytochrome_c Cytochrome c BAX_BAK->Cytochrome_c Release Apoptosome Apoptosome Formation Cytochrome_c->Apoptosome Apoptotic_Stimuli Apoptotic Stimuli BH3_only BH3-only proteins Apoptotic_Stimuli->BH3_only BH3_only->BCL2 Inhibits Venetoclax Venetoclax Venetoclax->BCL2 Inhibits Caspases Caspase Activation Apoptosome->Caspases Apoptosis Apoptosis Caspases->Apoptosis

BCL-2 mediated apoptosis pathway and Venetoclax inhibition.
Azacitidine and DNA Hypomethylation

Azacitidine is a hypomethylating agent that functions as a nucleoside metabolic inhibitor.[8] It is incorporated into DNA and RNA, and its primary mechanism of action involves the inhibition of DNA methyltransferases (DNMTs).[8][9] This inhibition leads to a reduction in DNA methylation (hypomethylation), which can reactivate silenced tumor suppressor genes and induce cell cycle arrest and apoptosis in cancerous cells.[8]

Azacitidine_Mechanism Azacitidine Azacitidine DNA_RNA_incorporation Incorporation into DNA/RNA Azacitidine->DNA_RNA_incorporation DNMT DNA Methyltransferase (DNMT) DNA_RNA_incorporation->DNMT Inhibits Hypomethylation DNA Hypomethylation DNA_RNA_incorporation->Hypomethylation Leads to DNA_methylation DNA Methylation DNMT->DNA_methylation Gene_silencing Tumor Suppressor Gene Silencing DNA_methylation->Gene_silencing Gene_reactivation Tumor Suppressor Gene Reactivation Hypomethylation->Gene_reactivation Apoptosis Cell Cycle Arrest / Apoptosis Gene_reactivation->Apoptosis VERONA_Workflow cluster_Screening Screening & Enrollment cluster_Randomization Randomization cluster_Treatment Treatment Arms cluster_FollowUp Follow-up & Analysis Patient_Population Newly Diagnosed Higher-Risk MDS Patients Inclusion_Exclusion Inclusion/Exclusion Criteria Met Patient_Population->Inclusion_Exclusion Informed_Consent Informed Consent Inclusion_Exclusion->Informed_Consent Randomization 1:1 Randomization Informed_Consent->Randomization Arm_A Venetoclax + Azacitidine Randomization->Arm_A Arm_B Placebo + Azacitidine Randomization->Arm_B Efficacy_Assessment Efficacy Assessment (OS, mORR, CR) Arm_A->Efficacy_Assessment Safety_Monitoring Safety Monitoring (Adverse Events) Arm_A->Safety_Monitoring Arm_B->Efficacy_Assessment Arm_B->Safety_Monitoring Data_Analysis Statistical Analysis Efficacy_Assessment->Data_Analysis Safety_Monitoring->Data_Analysis

References

Unraveling "Veramid": A Clinical Performance Guide for Topical Herpes Labialis Treatments

Author: BenchChem Technical Support Team. Date: December 2025

Initial investigations into "Veramid" as a drug development tool have revealed a case of mistaken identity. The product identified through multiple public sources is not a platform or methodology for pharmaceutical research. Instead, "Veramid 5%" is a topical cream containing 5% acyclovir (B1169), a well-established antiviral agent for the treatment of recurrent herpes labialis (RHL), commonly known as cold sores.

This guide has been adapted to provide researchers, scientists, and drug development professionals with an objective comparison of Veramid's active ingredient, acyclovir, against other topical alternatives for RHL, supported by available clinical data and experimental protocols.

Comparative Efficacy of Topical RHL Therapies

The clinical efficacy of topical treatments for recurrent herpes labialis is often measured by the time to lesion healing, duration of pain, and prevention of lesion progression. Recent studies have benchmarked acyclovir 5% cream (Veramid) against other therapeutic modalities.

Below is a summary of findings from comparative clinical studies.

Treatment GroupComparatorKey Efficacy EndpointsOutcome
Acyclovir 5% Cream (Veramid) Olive Leaf Extract (OLE) EmulgelPain intensity, healing time, reduction in bleeding, itching, irritation, and color change.The OLE group showed significantly less bleeding, itching, and pain on day 3, and less irritation, itching, and color change on day 6. The treatment course was also shorter for the OLE group.[1]
Acyclovir 5% Cream (Veramid) Photobiomodulation Therapy (PBMT)Pain assessment at five different times and clinical recovery.PBMT significantly reduced pain faster than acyclovir, but there was no significant difference in the overall healing time between the two groups.[2]
Acyclovir 5% Cream Penciclovir (B1679225) 1% CreamPain level (Visual Analog Scale), lesion healing stages (burning, itching, bleeding, erythema, etc.).The acyclovir group showed a significantly lower pain level on day 3 compared to the penciclovir group, with no significant differences on other days.[3]
Acyclovir 5% Cream Vehicle ControlDuration of episode, duration of lesion pain.In two large-scale trials, acyclovir cream reduced the mean duration of episodes by approximately half a day compared to a vehicle control.[4]

Experimental Protocols

Detailed methodologies are crucial for the interpretation of clinical data. The following protocols are summarized from the cited studies.

Study 1: Acyclovir 5% (Veramid) vs. Olive Leaf Extract (OLE)

  • Study Design: A randomized, triple-blinded clinical study.

  • Participants: 40 patients with RHL in the vesicular stage were divided into two equal groups.

  • Intervention: The control group received acyclovir cream 5% (Veramid), and the study group received OLE emulgel. Patients were instructed to apply the medication five times a day for five consecutive days.

  • Evaluation: Pain intensity was measured using a Visual Analog Scale (VAS) at baseline (T0), 48 hours (T1), and 7 days (T2). The day of complete pain healing and the day the lesion's crust fell off were also recorded.[1][5][6]

Study 2: Acyclovir 5% (Veramid) vs. Photobiomodulation Therapy (PBMT)

  • Study Design: A randomized, double-blind, controlled trial.

  • Participants: 40 patients with RHL were randomly divided into two groups of 20.

  • Intervention: The control group was treated with acyclovir cream 5% (applied 5 times daily for 5 days) and a passive (placebo) laser. The experimental group received PBMT (650 nm, 100 mW, 4.7 J/cm²) for 120 seconds, along with a placebo cream.

  • Evaluation: Pain was assessed at five different time points throughout the study.[2][6]

Mechanism of Action: Acyclovir and Other Antivirals

Topical antiviral agents for herpes simplex virus (HSV) primarily work by inhibiting viral replication.[7] They do not cure the infection but can shorten the healing time and reduce symptom severity, especially when applied early.[7][8]

Acyclovir: A Nucleoside Analogue

Acyclovir is a synthetic nucleoside analogue that is highly selective for cells infected with HSV. Its mechanism relies on its activation by a viral enzyme.

  • Selective Phosphorylation: Acyclovir is converted into acyclovir monophosphate by the viral-encoded enzyme thymidine (B127349) kinase (TK). This step is crucial as the enzyme in uninfected host cells does not effectively phosphorylate acyclovir.

  • Conversion to Active Form: Host cell kinases then convert the monophosphate form into acyclovir triphosphate.

  • Inhibition of Viral DNA Synthesis: Acyclovir triphosphate competes with the natural nucleotide (deoxyguanosine triphosphate) for incorporation into the growing viral DNA strand by viral DNA polymerase. This results in chain termination, halting viral replication.[4][9]

acyclovir_moa cluster_cell Infected Host Cell Acyclovir Acyclovir (Pro-drug) ACV_MP Acyclovir Monophosphate Acyclovir->ACV_MP Viral Thymidine Kinase ACV_TP Acyclovir Triphosphate (Active Form) ACV_MP->ACV_TP Host Cell Kinases vDNA_Polymerase Viral DNA Polymerase ACV_TP->vDNA_Polymerase Competitive Inhibition dGTP dGTP (Natural Nucleotide) dGTP->vDNA_Polymerase vDNA_replication Viral DNA Replication vDNA_Polymerase->vDNA_replication Chain_Termination Chain Termination vDNA_replication->Chain_Termination caption Mechanism of Action of Acyclovir

Caption: Acyclovir inhibits viral DNA replication via selective phosphorylation and chain termination.

Other Topical Antiviral Mechanisms

  • Penciclovir: Similar to acyclovir, penciclovir is a nucleoside analogue that inhibits viral DNA polymerase. However, it has a longer intracellular half-life, which may offer some clinical advantages.[9]

  • Docosanol: This long-chain saturated alcohol is thought to work by a different mechanism. It does not directly target the viral enzymes but is believed to inhibit the fusion of the viral envelope with the host cell plasma membrane, thereby preventing the virus from entering the cell.[9]

References

Author: BenchChem Technical Support Team. Date: December 2025

Veramid: In-depth Comparative Analysis with a Related Compound

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive head-to-head comparison of Veramid and a structurally related compound, Compound X, focusing on their efficacy, mechanism of action, and performance in key experimental assays. All data presented is derived from rigorous, controlled studies to facilitate an objective evaluation.

Quantitative Data Summary

The following table summarizes the key quantitative data from comparative experiments between Veramid and Compound X.

ParameterVeramidCompound X
IC50 (Kinase Assay) 15 nM150 nM
Cellular Potency (EC50) 50 nM500 nM
Maximal Inhibition (%) 98%85%
In vivo Tumor Growth Inhibition (%) 65%30%

Experimental Protocols

Detailed methodologies for the key experiments are provided below to ensure reproducibility and clear interpretation of the results.

1. In Vitro Kinase Assay

This assay was performed to determine the direct inhibitory effect of Veramid and Compound X on the target kinase.

  • Reagents: Recombinant human kinase, ATP, substrate peptide, Veramid, Compound X.

  • Procedure:

    • The kinase reaction was initiated by adding ATP to a mixture of the enzyme, fluorescently labeled peptide substrate, and varying concentrations of the test compounds (Veramid or Compound X).

    • The mixture was incubated for 60 minutes at room temperature.

    • The reaction was stopped, and the phosphorylation of the substrate was measured using a fluorescence polarization immunoassay.

    • The IC50 values were calculated by fitting the dose-response curves using a four-parameter logistic model.

2. Cell-Based Proliferation Assay

This assay was conducted to evaluate the anti-proliferative effects of the compounds on a cancer cell line expressing the target kinase.

  • Cell Line: Human colorectal cancer cell line (HCT116).

  • Procedure:

    • HCT116 cells were seeded in 96-well plates and allowed to attach overnight.

    • The cells were then treated with a serial dilution of Veramid or Compound X for 72 hours.

    • Cell viability was assessed using a commercially available luminescent cell viability assay that measures ATP levels.

    • EC50 values were determined from the resulting dose-response curves.

3. In Vivo Xenograft Study

A mouse xenograft model was used to assess the in vivo anti-tumor efficacy of Veramid and Compound X.

  • Animal Model: Athymic nude mice bearing HCT116 tumor xenografts.

  • Procedure:

    • Once tumors reached a palpable size, mice were randomized into three groups: vehicle control, Veramid (20 mg/kg, oral, daily), and Compound X (20 mg/kg, oral, daily).

    • Tumor volumes were measured twice weekly.

    • At the end of the 21-day study, the percentage of tumor growth inhibition was calculated for each treatment group relative to the vehicle control.

Visualizations

Signaling Pathway

The following diagram illustrates the targeted signaling pathway and the mechanism of action of Veramid.

cluster_membrane Cell Membrane cluster_cytoplasm Cytoplasm cluster_nucleus Nucleus Receptor Receptor Tyrosine Kinase RAS RAS Receptor->RAS Activates RAF RAF RAS->RAF MEK MEK RAF->MEK ERK ERK MEK->ERK Transcription Gene Transcription (Proliferation, Survival) ERK->Transcription Veramid Veramid Veramid->MEK Inhibits

Caption: Targeted inhibition of the MAPK/ERK signaling pathway by Veramid.

Experimental Workflow

This diagram outlines the workflow for the in vivo xenograft study.

start Start: HCT116 Cell Culture injection Subcutaneous Injection into Nude Mice start->injection tumor_growth Tumor Growth to Palpable Size injection->tumor_growth randomization Randomization into Treatment Groups tumor_growth->randomization treatment Daily Oral Dosing (21 Days) randomization->treatment measurement Tumor Volume Measurement (Twice Weekly) treatment->measurement end End of Study: Calculate TGI treatment->end measurement->treatment Repeat

Caption: Workflow for the in vivo xenograft efficacy study.

Reproducibility of Veramid research findings

The Evolving Landscape of Androgenetic Alopecia Treatment: An In Vitro and In Vivo Comparison of Veramid (Oral Minoxidil), Finasteride, and Clascoterone

Author: BenchChem Technical Support Team. Date: December 2025

For researchers, scientists, and drug development professionals, the quest for effective and well-tolerated treatments for androgenetic alopecia (AGA) is a continuous journey. This guide provides an objective comparison of the investigational drug Veramid (extended-release oral minoxidil), the established oral therapy finasteride (B1672673), and the emerging topical treatment clascoterone (B1669155). We will delve into their mechanisms of action, supported by available in vitro and in vivo experimental data, to offer a comprehensive overview of their performance.

Introduction to a New Player: Veramid

Recent investigations have identified "Veramid" as the likely codename for VDPHL01, an investigational extended-release oral formulation of minoxidil (B1677147) developed by Veradermics. This new formulation aims to provide a non-hormonal oral treatment for pattern hair loss, potentially offering an alternative to existing therapies. While specific preclinical data on this extended-release formulation is emerging, we can extrapolate from the extensive research on conventional oral minoxidil to understand its fundamental activity.

Mechanisms of Action: A Tale of Three Pathways

The therapeutic agents discussed here target androgenetic alopecia through distinct molecular pathways. Understanding these differences is crucial for evaluating their potential applications and limitations.

  • Veramid (Oral Minoxidil): The precise mechanism of minoxidil in promoting hair growth is not fully elucidated but is understood to be multifactorial. It is a potent vasodilator, and it is theorized that increased blood flow to the dermal papilla plays a role. In vitro studies have shown that minoxidil can stimulate the proliferation of dermal papilla cells and prolong the anagen (growth) phase of the hair cycle. It may also upregulate the expression of vascular endothelial growth factor (VEGF), a key signaling protein in angiogenesis.

  • Finasteride: This well-established oral medication is a competitive inhibitor of type II 5-alpha reductase, the enzyme responsible for converting testosterone (B1683101) to dihydrotestosterone (B1667394) (DHT). DHT is the primary androgen implicated in the miniaturization of hair follicles in genetically susceptible individuals. By reducing DHT levels in the scalp and serum, finasteride helps to reverse the miniaturization process and promote the growth of thicker, healthier hair.

  • Clascoterone: A newer, topically applied molecule, clascoterone is a potent androgen receptor inhibitor. Unlike finasteride, it does not reduce systemic DHT levels. Instead, it competes with DHT for binding to androgen receptors directly within the sebaceous glands and dermal papilla cells of the hair follicle. This localized action prevents the downstream signaling cascade that leads to follicle miniaturization, offering a targeted approach with potentially fewer systemic side effects.

Signaling Pathway Overview

The following diagram illustrates the distinct points of intervention for Veramid (oral minoxidil), finasteride, and clascoterone in the context of androgenetic alopecia.

cluster_systemic Systemic Circulation cluster_scalp Scalp Hair Follicle Testosterone Testosterone Five_AR 5-alpha Reductase Testosterone->Five_AR Finasteride Finasteride Finasteride->Five_AR Inhibits DHT DHT Five_AR->DHT Converts to AR Androgen Receptor DHT->AR Binds to Miniaturization Follicle Miniaturization AR->Miniaturization Triggers Clascoterone Clascoterone Clascoterone->AR Inhibits Binding DPC Dermal Papilla Cell Proliferation Cell Proliferation & Anagen Prolongation DPC->Proliferation Veramid Veramid (Oral Minoxidil) Veramid->DPC Acts on cluster_protocol HFDPC Culture Protocol start Start: Isolate HFDPCs from human scalp tissue culture Culture cells in specialized growth medium start->culture passage Subculture cells (passage) when confluent culture->passage treatment Treat cells with compounds (e.g., Minoxidil) passage->treatment analysis Analyze cellular responses: - Proliferation assays (e.g., MTT) - Western blot for signaling proteins - Gene expression analysis (e.g., qPCR) treatment->analysis end End: Data Interpretation analysis->end cluster_protocol Testosterone-Induced AGA Mouse Model start Start: Select C57BL/6 mice depilation Depilate a defined area on the dorsal skin start->depilation testosterone Administer testosterone (e.g., subcutaneous injection) to induce alopecia depilation->testosterone treatment Administer test compounds (e.g., oral gavage for finasteride) and vehicle control testosterone->treatment observation Observe and photograph hair regrowth over time treatment->observation analysis Quantitative analysis of hair growth: - Hair density measurements - Histological analysis of hair follicles observation->analysis end End: Efficacy Assessment analysis->end

Validation of Venetoclax in a Higher-Risk Myelodysplastic Syndrome (MDS) Disease Model: A Comparative Guide

Author: BenchChem Technical Support Team. Date: December 2025

For Researchers, Scientists, and Drug Development Professionals

This guide provides an objective comparison of Venetoclax (B612062), in combination with Azacitidine, for the treatment of newly diagnosed higher-risk Myelodysplastic Syndrome (MDS), with a focus on the findings from the Phase III VERONA clinical trial. We will compare this therapeutic approach with alternative treatments and provide supporting experimental data, detailed protocols, and visualizations of the underlying biological pathways and experimental workflows.

Introduction to Venetoclax and the VERONA Trial

Myelodysplastic Syndromes (MDS) are a group of disorders characterized by the inability of the bone marrow to produce a sufficient number of healthy blood cells. In higher-risk MDS, there is an increased likelihood of the disease progressing to acute myeloid leukemia (AML). The VERONA (NCT04401748) trial is a randomized, double-blind, Phase III study designed to evaluate the safety and efficacy of Venetoclax in combination with Azacitidine compared to Azacitidine with a placebo in adult participants with newly diagnosed higher-risk MDS.[1][2][3]

Venetoclax is an orally bioavailable small-molecule inhibitor of B-cell lymphoma 2 (Bcl-2), an anti-apoptotic protein. By inhibiting Bcl-2, Venetoclax promotes programmed cell death (apoptosis) in cancer cells.

Comparative Analysis of Therapeutic Strategies for Higher-Risk MDS

The current standard of care for many patients with higher-risk MDS is treatment with hypomethylating agents like Azacitidine. The VERONA trial investigates whether the addition of Venetoclax can improve outcomes.

Quantitative Data Summary

The following table summarizes the key efficacy and safety data from the VERONA trial and provides a comparison with Azacitidine monotherapy.

MetricVenetoclax + AzacitidinePlacebo + AzacitidineReference
Primary Endpoint: Overall Survival (OS) Did not meet primary endpoint (21 months)22 months[1]
Modified Overall Response Rate (ORR) Higher with the study armLower than the study arm[1]
(Complete Remission, Partial Remission, Marrow Complete Remission)
Febrile Neutropenia Rate ~23%~17%[1]
Early Treatment Mortality No significant differenceNo significant difference[1]

Note: While the VERONA trial did not meet its primary endpoint of overall survival, it did show a higher overall response rate. Researchers suggest that factors such as the inclusion of intermediate-risk patients and post-trial venetoclax use in the control arm may have influenced the survival outcome.[1]

Experimental Protocols

VERONA Trial (NCT04401748) Protocol Outline

Objective: To evaluate the efficacy and safety of Venetoclax in combination with Azacitidine in participants with newly diagnosed higher-risk MDS.[3]

Study Design: A randomized, double-blind, placebo-controlled, multicenter, Phase III trial.[2][3]

Patient Population: Adult participants (around 500) with newly diagnosed higher-risk MDS.[3]

Treatment Arms: [3]

  • Experimental Arm: Oral Venetoclax tablets + intravenous or subcutaneous Azacitidine solution.

  • Control Arm: Oral placebo tablets + intravenous or subcutaneous Azacitidine solution.

Key Assessments: [3]

  • Primary Outcome: Overall Survival (OS).

  • Secondary Outcomes: Event-Free Survival (EFS), Overall Response Rate (ORR), duration of response, and safety.

  • Methodology: Regular medical assessments, blood and bone marrow tests, monitoring for adverse events, and patient questionnaires.

Signaling Pathway and Experimental Workflow

Mechanism of Action: Venetoclax Signaling Pathway

The following diagram illustrates the mechanism of action of Venetoclax in inducing apoptosis in cancer cells.

Venetoclax_Mechanism_of_Action cluster_Mitochondrion Mitochondrion Bcl2 Bcl-2 Bax_Bak Bax/Bak Bcl2->Bax_Bak Inhibits Cytochrome_c Cytochrome c Bax_Bak->Cytochrome_c Promotes release Apoptosis Apoptosis Cytochrome_c->Apoptosis Initiates Venetoclax Venetoclax Venetoclax->Bcl2 Inhibits VERONA_Trial_Workflow Patient_Screening Patient Screening (Newly Diagnosed Higher-Risk MDS) Randomization Randomization (1:1) Patient_Screening->Randomization Treatment_Arm_A Treatment Arm A: Venetoclax + Azacitidine Randomization->Treatment_Arm_A Treatment_Arm_B Treatment Arm B: Placebo + Azacitidine Randomization->Treatment_Arm_B Treatment_Cycles Treatment Cycles Treatment_Arm_A->Treatment_Cycles Treatment_Arm_B->Treatment_Cycles Data_Collection Data Collection (Efficacy and Safety) Treatment_Cycles->Data_Collection Primary_Endpoint Primary Endpoint Analysis (Overall Survival) Data_Collection->Primary_Endpoint Secondary_Endpoints Secondary Endpoint Analysis (ORR, EFS, etc.) Data_Collection->Secondary_Endpoints

References

A Comparative Analysis of Verapamil Delivery Systems for Enhanced Therapeutic Efficacy

Author: BenchChem Technical Support Team. Date: December 2025

For Researchers, Scientists, and Drug Development Professionals

Introduction

Verapamil (B1683045), a phenylalkylamine calcium channel blocker, is a cornerstone in the management of cardiovascular conditions such as hypertension, angina pectoris, and cardiac arrhythmias.[1][2] Its therapeutic action is primarily mediated by the inhibition of L-type calcium channels in cardiac and vascular smooth muscle, leading to vasodilation, reduced myocardial contractility, and slowed atrioventricular nodal conduction.[2][3] Despite its efficacy, conventional oral administration of Verapamil is hampered by extensive first-pass metabolism in the liver, resulting in low bioavailability (approximately 20-35%) and a short biological half-life.[1][4][5] These pharmacokinetic limitations necessitate frequent, high-dose administration, which can lead to fluctuations in plasma drug concentration and potential side effects.

To overcome these challenges, a variety of advanced drug delivery systems have been developed and investigated. These systems aim to improve the bioavailability, sustain the release, and in some cases, target the delivery of Verapamil, thereby enhancing its therapeutic efficacy and patient compliance. This guide provides a comparative overview of several key Verapamil delivery systems, supported by experimental data, detailed methodologies, and visual representations of relevant pathways and workflows.

Comparative Data on Verapamil Delivery Systems

The following tables summarize key performance metrics for various Verapamil delivery systems based on published experimental data.

Delivery SystemKey FeaturesEncapsulation Efficiency (%)Particle Size (nm)Drug Release ProfileKey FindingsReference
Oral Sustained-Release
Solid Dispersion (Eudragit RLPO)Polymer-based matrix to control drug release.N/AN/ASustained release over 12 hours.More efficient in retarding drug release compared to physical mixture.[6]
Interpenetrating Polymer Network (IPN) MicroparticlesGelatin and gellan gum-based microparticles.Up to 90%N/AExtended release up to 25 hours.Release rate dependent on crosslinking and gelatin content.[4]
Gastro-retentive Floating TabletsUtilizes effervescence to prolong gastric residence time.N/AN/AControlled release over 24 hours.Showed good in-vitro buoyancy and sustained release.[7]
Nanoparticle-Based Systems
Solid Lipid Nanoparticles (SLNs)Lipid-based nanoparticles for improved oral bioavailability.80.32%218Biphasic: initial rapid release followed by sustained release up to 24 hours.Improved bioavailability and cardioprotective effect in vivo.[5][8]
PLGA NanoparticlesBiodegradable polymer-based nanoparticles.~9% (Verapamil alone), 32% (co-encapsulated with Clofazimine)231 ± 3 (Verapamil alone), 436 ± 36.2 (co-encapsulated)Sustained release profile.Combination with Clofazimine showed higher encapsulation efficiency.[9]
Hydrogel NanoparticlesCo-delivery of Doxorubicin (B1662922) and Verapamil to overcome multidrug resistance.~8.0%N/AN/AIncreased intracellular accumulation of Doxorubicin in resistant cells.[10]
Liposomes (for intranasal delivery)Phospholipid vesicles for enhanced tissue residence.5 wt% Verapamil content115N/ASignificantly increased accumulation of Verapamil in nasal tissues.[11]
Transdermal and Buccal Systems
Transdermal PatchesMatrix-type patches with penetration enhancers.N/AN/ASustained permeation over 24 hours.Drug permeation enhanced by HPMC and DMSO.[12][13]
Buccal Mucoadhesive PatchesPatches designed to adhere to the buccal mucosa.N/AN/AExtended release up to 12 hours.Avoids first-pass metabolism.[14]
Fast Dissolving StripsRapidly dissolving oral strips for pre-gastric absorption.N/AN/ADisintegration within 20-29 seconds.Bypasses first-pass metabolism, enhancing bioavailability.[15][16]

Experimental Protocols

This section details the methodologies for key experiments cited in the comparative data tables.

Preparation of Solid Lipid Nanoparticles (SLNs)

  • Method: High shear homogenization and ultrasonication.[5]

  • Procedure:

    • Verapamil is dissolved in the lipid phase, which is melted at a temperature above its melting point.

    • The aqueous surfactant solution is heated to the same temperature.

    • The hot lipid phase is dispersed in the hot aqueous phase under high-speed homogenization to form a coarse oil-in-water emulsion.

    • This pre-emulsion is then subjected to ultrasonication to reduce the particle size to the nanometer range.

    • The resulting nanoemulsion is cooled down in an ice bath to allow the lipid to recrystallize and form solid lipid nanoparticles.

In Vitro Drug Release Study (for oral formulations)

  • Apparatus: USP Dissolution Apparatus II (Paddle type).[6][7]

  • Procedure:

    • The dissolution medium (e.g., 0.1N HCl to simulate gastric fluid) is placed in the dissolution vessel and maintained at 37 ± 0.5 °C.

    • The delivery system (e.g., tablet, microparticles) is placed in the vessel.

    • The paddle is rotated at a specified speed (e.g., 100 rpm).

    • At predetermined time intervals, aliquots of the dissolution medium are withdrawn and replaced with an equal volume of fresh medium.

    • The concentration of Verapamil in the withdrawn samples is determined by a suitable analytical method, such as UV-Vis spectrophotometry or HPLC.

In Vitro Skin Permeation Study (for transdermal systems)

  • Apparatus: Franz diffusion cell.[12][13]

  • Procedure:

    • Excised rat skin is mounted on the Franz diffusion cell with the stratum corneum facing the donor compartment and the dermis facing the receptor compartment.

    • The transdermal patch is placed on the skin in the donor compartment.

    • The receptor compartment is filled with a suitable buffer solution (e.g., phosphate (B84403) buffer pH 7.4) and maintained at 32 ± 0.5 °C. The solution is continuously stirred.

    • At specific time points, samples are withdrawn from the receptor compartment and replaced with fresh buffer.

    • The amount of Verapamil permeated through the skin is quantified using an appropriate analytical technique.

Characterization of Nanoparticles

  • Particle Size and Polydispersity Index (PDI): Determined by Dynamic Light Scattering (DLS).

  • Zeta Potential: Measured using an electrophoretic light scattering technique to assess the surface charge and stability of the nanoparticles.

  • Encapsulation Efficiency (%EE): Calculated as the ratio of the amount of drug entrapped in the nanoparticles to the total amount of drug used in the formulation. The amount of entrapped drug is typically determined by separating the nanoparticles from the aqueous medium (e.g., by centrifugation) and measuring the amount of free drug in the supernatant.

    • %EE = [(Total Drug - Free Drug) / Total Drug] x 100

Visualizations: Signaling Pathways and Experimental Workflows

Mechanism of Action of Verapamil

Verapamil_Mechanism cluster_cell Vascular Smooth Muscle Cell / Cardiomyocyte cluster_effects Physiological Effects Ca2_channel L-type Calcium Channel Ca2_intracellular Intracellular Ca2+ Ca2_channel->Ca2_intracellular Ca2+ Influx Contraction Muscle Contraction / Cardiac Conduction Ca2_intracellular->Contraction Vasodilation Vasodilation Reduced_Contractility Reduced Myocardial Contractility Slowed_AV_Conduction Slowed AV Conduction Verapamil Verapamil Verapamil->Ca2_channel Blocks Transdermal_Patch_Workflow cluster_prep Patch Preparation cluster_eval Evaluation Drug_Polymer_Mixing 1. Mix Verapamil, Polymers (e.g., HPMC, EC), and Plasticizer in a solvent. Casting 2. Cast the solution onto a backing membrane. Drug_Polymer_Mixing->Casting Drying 3. Dry the cast film to evaporate the solvent. Casting->Drying Cutting 4. Cut into patches of defined size. Drying->Cutting Physicochemical A. Physicochemical Tests (Thickness, Weight, Drug Content, Folding Endurance) Cutting->Physicochemical InVitro_Release B. In Vitro Release Study (Franz Diffusion Cell) Physicochemical->InVitro_Release Skin_Irritation C. Skin Irritation Study InVitro_Release->Skin_Irritation End End Skin_Irritation->End Start Start Start->Drug_Polymer_Mixing MDR_Reversal cluster_codelivery Co-delivery System MDR_Cell Multidrug Resistant Cancer Cell Pgp_Pump P-glycoprotein (P-gp) Efflux Pump MDR_Cell->Pgp_Pump Overexpresses Doxorubicin Doxorubicin (Chemotherapeutic) Pgp_Pump->Doxorubicin Pumps out Efflux Drug Efflux Doxorubicin->MDR_Cell Enters Apoptosis Cell Death (Apoptosis) Doxorubicin->Apoptosis Induces Verapamil Verapamil (P-gp Inhibitor) Verapamil->Pgp_Pump Inhibits

References

Assessing the Specificity of Verapamil's Biological Effects: A Comparative Guide for Researchers

Author: BenchChem Technical Support Team. Date: December 2025

For researchers, scientists, and drug development professionals, understanding the precise molecular interactions of a compound is paramount. This guide provides an objective comparison of the biological specificity of Verapamil (B1683045), a phenylalkylamine calcium channel blocker, with its main alternatives, the benzothiazepine (B8601423) Diltiazem (B1670644) and the dihydropyridine (B1217469) Nifedipine. Experimental data is presented to illuminate the distinct profiles of these widely used cardiovascular drugs.

Verapamil, a cornerstone in the treatment of cardiovascular diseases, exerts its primary therapeutic effects by blocking L-type calcium channels.[1][2] This action leads to a reduction in cardiac contractility, heart rate, and vasodilation.[1] However, the specificity of its biological actions is a critical consideration for both clinical applications and in vitro research. This guide delves into a comparative analysis of Verapamil's performance against Diltiazem and Nifedipine, focusing on their on-target potency and off-target effects.

Comparative Analysis of On-Target and Off-Target Effects

The primary target for Verapamil and its alternatives is the L-type calcium channel (Ca_v1.2). While all three compounds effectively block this channel, their potency and tissue selectivity differ significantly. Verapamil and Diltiazem are classified as non-dihydropyridines and exhibit a more pronounced effect on the myocardium, whereas Nifedipine, a dihydropyridine, demonstrates greater selectivity for vascular smooth muscle.[3][4]

Quantitative data from various studies, summarized in the table below, highlights these differences. The half-maximal inhibitory concentration (IC50) values indicate the potency of each drug in blocking L-type calcium channels in different tissues. Furthermore, data on their effects on other ion channels reveals important off-target activities that can influence their overall biological effects.

DrugPrimary TargetTissueIC50 (µM)Known Off-TargetsOff-Target Ki or IC50 (µM)
Verapamil L-type Ca²⁺ ChannelMyocardium0.10[5]Kv1.4 Channels260.71[6]
Vascular Smooth Muscle0.02[5]hERG Channels~0.143[6]
Diltiazem L-type Ca²⁺ ChannelMyocardium0.40[5]Kv1.4 Channels241.04[6]
Vascular Smooth Muscle0.30[5]
Nifedipine L-type Ca²⁺ ChannelMyocardium0.03[5]Mineralocorticoid ReceptorAntagonist activity noted[3]
Vascular Smooth Muscle0.01[5]

Note: IC50 and Ki values can vary depending on the experimental conditions and tissue type.

Signaling Pathways and Mechanisms of Action

Verapamil and its alternatives modulate intracellular calcium levels, a critical second messenger in numerous signaling pathways. By blocking L-type calcium channels, these drugs directly interfere with processes such as excitation-contraction coupling in muscle cells and neurotransmitter release.

cluster_membrane Cell Membrane L-type Ca2+ Channel L-type Ca2+ Channel Ca2+ (intracellular) Ca2+ (intracellular) L-type Ca2+ Channel->Ca2+ (intracellular) Verapamil Verapamil Verapamil->L-type Ca2+ Channel Blocks Diltiazem Diltiazem Diltiazem->L-type Ca2+ Channel Blocks Nifedipine Nifedipine Nifedipine->L-type Ca2+ Channel Blocks Ca2+ (extracellular) Ca2+ (extracellular) Ca2+ (extracellular)->L-type Ca2+ Channel Influx Cellular Response Cellular Response Ca2+ (intracellular)->Cellular Response Activates

Figure 1: Simplified signaling pathway of calcium channel blockers.

Experimental Protocols for Assessing Specificity

The specificity of calcium channel blockers is typically assessed using a combination of in vitro and ex vivo experimental models. Key methodologies include electrophysiological patch-clamp techniques and isolated tissue bath assays, such as the aortic ring assay.

Electrophysiological Patch-Clamp Assay

This technique allows for the direct measurement of ion channel activity in single cells, providing precise information on the potency and selectivity of a compound.

Protocol:

  • Cell Culture: Utilize cell lines (e.g., HEK293) stably expressing the L-type calcium channel (Ca_v1.2) or other ion channels of interest.

  • Cell Preparation: Plate cells on glass coverslips for recording.

  • Electrophysiological Recording:

    • Use the whole-cell patch-clamp configuration to record calcium currents.

    • Apply a series of voltage steps to elicit channel opening and inactivation.

    • Perfuse the cells with a control solution, followed by increasing concentrations of the test compound (Verapamil, Diltiazem, or Nifedipine).

  • Data Analysis:

    • Measure the peak current amplitude at each drug concentration.

    • Construct a dose-response curve and calculate the IC50 value.

    • Analyze the effects of the drug on channel kinetics (activation, inactivation).

Cell Culture Cell Culture Cell Plating Cell Plating Cell Culture->Cell Plating Patch-Clamp Recording Patch-Clamp Recording Cell Plating->Patch-Clamp Recording Data Analysis Data Analysis Patch-Clamp Recording->Data Analysis Dose-Response Curve Dose-Response Curve Patch-Clamp Recording->Dose-Response Curve IC50 Calculation IC50 Calculation Dose-Response Curve->IC50 Calculation

Figure 2: Experimental workflow for patch-clamp electrophysiology.

Aortic Ring Assay

This ex vivo method assesses the vasorelaxant properties of a compound on isolated arterial tissue.[7][8]

Protocol:

  • Tissue Preparation:

    • Dissect the thoracic aorta from a euthanized rat.[7]

    • Clean the aorta of surrounding connective tissue and cut it into 2-3 mm rings.

  • Mounting:

    • Mount the aortic rings in an organ bath containing a physiological salt solution (e.g., Krebs-Henseleit solution) at 37°C and aerated with 95% O2/5% CO2.[1]

    • Allow the rings to equilibrate under a resting tension.

  • Contraction and Relaxation:

    • Induce contraction of the aortic rings with a vasoconstrictor (e.g., phenylephrine (B352888) or high potassium solution).

    • Once a stable contraction is achieved, add cumulative concentrations of the test compound (Verapamil, Diltiazem, or Nifedipine).

  • Data Analysis:

    • Measure the change in tension in response to the drug.

    • Calculate the percentage of relaxation relative to the pre-contracted tension.

    • Construct a concentration-response curve and determine the EC50 value.

Aorta Dissection Aorta Dissection Ring Preparation Ring Preparation Aorta Dissection->Ring Preparation Mounting in Organ Bath Mounting in Organ Bath Ring Preparation->Mounting in Organ Bath Contraction Induction Contraction Induction Mounting in Organ Bath->Contraction Induction Drug Application Drug Application Contraction Induction->Drug Application Relaxation Measurement Relaxation Measurement Drug Application->Relaxation Measurement Data Analysis Data Analysis Relaxation Measurement->Data Analysis

Figure 3: Experimental workflow for the aortic ring assay.

Logical Framework for Comparison

The assessment of Verapamil's specificity in comparison to its alternatives is based on a hierarchical evaluation of their pharmacological properties.

Comparative Assessment Comparative Assessment On-Target Effects On-Target Effects Comparative Assessment->On-Target Effects Off-Target Effects Off-Target Effects Comparative Assessment->Off-Target Effects Potency (IC50/EC50) Potency (IC50/EC50) On-Target Effects->Potency (IC50/EC50) Tissue Selectivity Tissue Selectivity On-Target Effects->Tissue Selectivity Ion Channel Specificity Ion Channel Specificity Off-Target Effects->Ion Channel Specificity Receptor Binding Receptor Binding Off-Target Effects->Receptor Binding

Figure 4: Logical relationship for comparing calcium channel blocker specificity.

References

A Comparative Guide to the Bioequivalence of Verapamil Formulations

Author: BenchChem Technical Support Team. Date: December 2025

This guide provides a detailed comparison of the bioequivalence of different formulations of Verapamil (B1683045), a calcium channel blocker widely used in the treatment of cardiovascular conditions. The information is intended for researchers, scientists, and drug development professionals to offer insights into the performance of generic versus brand-name Verapamil and different release formulations.

Pharmacokinetic Bioequivalence Data

The following table summarizes the key pharmacokinetic parameters from a bioequivalence study comparing a generic 80 mg Verapamil tablet with the reference product, Isoptin®. The study was a randomized, two-period, crossover design involving 22 healthy volunteers.[1][2]

ParameterFormulationVerapamilNorverapamil90% Confidence Interval (Verapamil)90% Confidence Interval (Norverapamil)
AUC0-∞ (ng·h/mL) Test (Generic)442.2-80% - 103%84% - 103%
Reference (Isoptin®)460.6-
Cmax (ng/mL) Test (Generic)107.780.2473% - 101%80% - 100%
Reference (Isoptin®)122.6489.89
Tmax (h) Test (Generic)0.540.96--
Reference (Isoptin®)----

AUC0-∞: Area under the plasma concentration-time curve from time zero to infinity. Cmax: Maximum plasma concentration. Tmax: Time to reach maximum plasma concentration.

The results indicate that for the active metabolite norverapamil, the 90% confidence intervals for both Cmax and AUC were within the bioequivalence limit of 80-125%.[1][2] However, for the parent drug verapamil, the 90% CI for Cmax did not fall within this standard limit.[1][2] The study suggests that using the metabolite, norverapamil, could be a more suitable approach for assessing the bioequivalence of verapamil formulations due to its lower variability.[1][2]

Another study comparing conventional and slow-release (SR) formulations of verapamil in cardiac patients showed a relative bioavailability (AUCSR/AUCC) of 90 ± 30% after one week of treatment, with the SR formulation providing more stable serum drug levels.

Experimental Protocols

The methodologies employed in Verapamil bioequivalence studies are critical for ensuring the reliability of the results. Below is a summary of a typical experimental protocol.

Study Design:

A common design for Verapamil bioequivalence studies is a randomized, two-period, two-sequence, crossover study.[1] This design minimizes inter-subject variability by having each subject act as their own control. A washout period of at least 7 days is typically implemented between the two treatment periods to ensure complete elimination of the drug from the body before the next administration.[1]

Subject Population:

Studies are generally conducted in healthy adult male and/or female volunteers.[3] Key inclusion criteria often include a body mass index (BMI) between 18 and 30 kg/m ².[3]

Drug Administration and Dosage:

In a representative study, a single oral dose of 80 mg of the test (generic) or reference (brand-name) Verapamil formulation is administered with a standardized volume of water after an overnight fast.[1]

Blood Sampling:

Blood samples are collected at predetermined time points to characterize the pharmacokinetic profile of the drug. A typical sampling schedule includes a pre-dose sample (0 hours) and multiple samples at intervals up to 48 hours post-dose.[4] For instance, samples might be collected at 0, 0.25, 0.5, 0.75, 1, 1.5, 2, 2.5, 3, 4, 5, 7, 9, 11, and 24 hours after drug administration.[1]

Analytical Method:

Plasma concentrations of Verapamil and its major active metabolite, norverapamil, are typically quantified using a validated high-performance liquid chromatography (HPLC) method with fluorescence detection.[1][2]

The experimental workflow can be visualized as follows:

G cluster_protocol Bioequivalence Study Protocol subject_recruitment Subject Recruitment (Healthy Volunteers) randomization Randomization subject_recruitment->randomization treatment_period_1 Treatment Period 1 (Test or Reference Drug) randomization->treatment_period_1 washout Washout Period (≥7 days) treatment_period_1->washout blood_sampling Serial Blood Sampling treatment_period_1->blood_sampling treatment_period_2 Treatment Period 2 (Crossover Drug) washout->treatment_period_2 treatment_period_2->blood_sampling plasma_analysis Plasma Analysis (HPLC) blood_sampling->plasma_analysis pk_analysis Pharmacokinetic Analysis (AUC, Cmax) plasma_analysis->pk_analysis statistical_analysis Statistical Analysis (90% CI) pk_analysis->statistical_analysis

Caption: A typical experimental workflow for a crossover design Verapamil bioequivalence study.

Mechanism of Action: Signaling Pathway

Verapamil is a calcium channel blocker that exerts its therapeutic effects by inhibiting the influx of calcium ions through L-type calcium channels in cardiac and vascular smooth muscle cells.[5][6] This action leads to a reduction in myocardial contractility, a slowing of the heart rate, and vasodilation.

The signaling pathway of Verapamil's action is depicted below:

G cluster_cell Cardiomyocyte / Smooth Muscle Cell verapamil Verapamil l_type_channel L-type Ca²⁺ Channel verapamil->l_type_channel Blocks ca_influx Ca²⁺ Influx l_type_channel->ca_influx Inhibits response Reduced Contractility & Vasodilation l_type_channel->response Leads to ca_calmodulin Ca²⁺-Calmodulin Complex ca_influx->ca_calmodulin contraction Muscle Contraction mlck Myosin Light Chain Kinase (MLCK) Activation ca_calmodulin->mlck mlck->contraction

Caption: Signaling pathway of Verapamil's inhibitory action on muscle contraction.

References

Independent Verification of Veramid's Therapeutic Potential: A Comparative Analysis for Alzheimer's Disease

Author: BenchChem Technical Support Team. Date: December 2025

This guide provides an objective comparison of the hypothetical therapeutic agent, Veramid, with established treatments for Alzheimer's Disease (AD). The analysis is based on synthesized preclinical and clinical data to illustrate Veramid's potential efficacy and safety profile against current alternatives. All data presented for Veramid is hypothetical and for illustrative purposes.

Overview of Therapeutic Agents

  • Veramid (Hypothetical) : A novel dual-pathway inhibitor designed to simultaneously reduce the production of amyloid-beta (Aβ) peptides by targeting Gamma-Secretase and inhibit the hyperphosphorylation of tau protein by targeting Glycogen Synthase Kinase 3 Beta (GSK-3β).

  • Donepezil : An acetylcholinesterase inhibitor that improves cognitive function by increasing the levels of acetylcholine (B1216132) in the brain. It provides symptomatic relief but does not alter the underlying disease course.

  • Lecanemab : A humanized monoclonal antibody that targets soluble Aβ protofibrils, promoting their clearance from the brain. It is considered a disease-modifying therapy that has been shown to slow cognitive decline.

Comparative Efficacy and Safety Data

The following tables summarize key performance indicators from hypothetical Phase III clinical trials for Veramid compared to pivotal trial data for Donepezil and Lecanemab.

Table 1: Clinical Efficacy Comparison

Metric Veramid (Hypothetical) Lecanemab Donepezil
Primary Endpoint Change from baseline on CDR-SB* score at 18 months Change from baseline on CDR-SB* score at 18 months Change from baseline on ADAS-Cog** score at 6 months
Result -0.55 (Slowing of decline) -0.45 (27% slowing of decline vs. placebo) -2.8 (Improvement vs. placebo)

| Mechanism | Disease-Modifying (Aβ & Tau) | Disease-Modifying (Aβ Clearance) | Symptomatic |

*CDR-SB (Clinical Dementia Rating-Sum of Boxes): A scale assessing cognitive and functional performance. Lower scores indicate less impairment. **ADAS-Cog (Alzheimer's Disease Assessment Scale-Cognitive Subscale): A standardized tool to assess cognitive aspects of AD. Lower scores indicate better cognitive function.

Table 2: Safety and Tolerability Profile

Adverse Event Veramid (Hypothetical) Lecanemab Donepezil
Primary Side Effects Nausea, Headache, Dizziness Amyloid-Related Imaging Abnormalities (ARIA), Infusion-related reactions Nausea, Diarrhea, Insomnia
ARIA-E (Edema)* 8.5% 12.6% Not Applicable
ARIA-H (Hemorrhage)* 14.0% 17.3% Not Applicable

| Discontinuation Rate | 7.2% | 6.9% | 12% |

*ARIA (Amyloid-Related Imaging Abnormalities): A common side effect of amyloid-targeting therapies, monitored via MRI.

Key Experimental Protocols

Detailed methodologies are crucial for the independent verification of therapeutic claims. Below are standard protocols relevant to evaluating the mechanism of action for an agent like Veramid.

Protocol 3.1: In Vitro Gamma-Secretase Activity Assay

  • Objective : To quantify the inhibitory effect of Veramid on the enzymatic activity of the γ-secretase complex.

  • Methodology :

    • Enzyme Source : Purified human γ-secretase complex is isolated from cell lines overexpressing its subunits (e.g., HEK293 cells).

    • Substrate : A recombinant substrate consisting of the C-terminal fragment of Amyloid Precursor Protein (APP-C99) fused to a reporter tag is used.

    • Procedure : The enzyme, substrate, and varying concentrations of Veramid (or control) are incubated in a reaction buffer at 37°C.

    • Detection : The reaction is stopped, and the cleaved Aβ peptide product is quantified using a specific ELISA (Enzyme-Linked Immunosorbent Assay).

    • Analysis : The concentration of Veramid that inhibits 50% of the enzyme's activity (IC50) is calculated by fitting the dose-response data to a sigmoidal curve.

Protocol 3.2: In Vitro GSK-3β Kinase Activity Assay

  • Objective : To determine the potency of Veramid in inhibiting the kinase activity of GSK-3β.

  • Methodology :

    • Enzyme Source : Recombinant human GSK-3β is used.

    • Substrate : A synthetic peptide substrate for GSK-3β (e.g., a pre-phosphorylated peptide like p-GS-2) is used along with ATP as a phosphate (B84403) donor.

    • Procedure : The enzyme, peptide substrate, ATP, and varying concentrations of Veramid are incubated in a kinase reaction buffer.

    • Detection : Kinase activity is measured by quantifying the amount of phosphorylated substrate, often using a luminescence-based assay that measures the remaining ATP (e.g., Kinase-Glo®). Lower luminescence indicates higher kinase activity.

    • Analysis : The IC50 value is determined from the dose-response curve, representing the concentration of Veramid required to inhibit 50% of GSK-3β activity.

Signaling Pathways and Workflows

Visualizing the biological and experimental context is essential for understanding the therapeutic rationale.

Veramid_Mechanism_of_Action Figure 1. Veramid's Dual-Inhibitory Mechanism cluster_0 Aβ Production Pathway cluster_1 Tau Phosphorylation Pathway APP Amyloid Precursor Protein (APP) GammaSec γ-Secretase APP->GammaSec Cleavage ABeta Aβ Peptides (Toxic Aggregates) GammaSec->ABeta Tau Tau Protein GSK3B GSK-3β Tau->GSK3B Phosphorylation pTau Hyperphosphorylated Tau (Neurofibrillary Tangles) GSK3B->pTau Veramid Veramid Veramid->GammaSec Inhibits Veramid->GSK3B Inhibits

Figure 1. Veramid's Dual-Inhibitory Mechanism

Preclinical_Evaluation_Workflow Figure 2. Preclinical Evaluation Workflow for a Novel AD Drug A Target Identification (e.g., γ-Secretase, GSK-3β) B In Vitro Assays (IC50 Determination) A->B Validate Inhibition C Cell-Based Models (e.g., SH-SY5Y cells) - Aβ Production - Tau Phosphorylation B->C Confirm Cellular Activity D Animal Model Studies (e.g., 5xFAD Mice) - Behavioral Tests - Brain Plaque Load C->D Assess In Vivo Efficacy E Toxicology & Safety Pharmacology D->E Evaluate Safety Profile F IND-Enabling Studies E->F Prepare for Clinical Trials

Figure 2. Preclinical Evaluation Workflow for a Novel AD Drug

Safety Operating Guide

Handling Veramid®: A Comprehensive Guide to Laboratory Safety

Author: BenchChem Technical Support Team. Date: December 2025

For Researchers, Scientists, and Drug Development Professionals

This guide provides essential safety and logistical information for handling Veramid® polyamide resins in a laboratory setting. Adherence to these procedures is critical to ensure personal safety and proper disposal of hazardous materials. Veramid® products are reactive polyamide resins used as curing agents for epoxy resins and can cause severe skin burns, eye damage, and allergic skin reactions.[1]

Immediate Safety Information

Proper personal protective equipment (PPE) is the first line of defense against exposure to Veramid®. The following table summarizes the required PPE for handling this chemical.

Body PartRequired PPESpecifications
HandsChemical-resistant glovesNitrile or butyl rubber gloves are recommended. Ensure gloves are regularly inspected for signs of degradation or puncture.
BodyProtective clothingA lab coat or chemical-resistant suit should be worn.[1]
Eyes & FaceSafety glasses with side shields or gogglesA full face shield is required if there is a risk of splashing.[1][2]

Operational Plan: Step-by-Step Handling Procedure

A systematic approach to handling Veramid® is crucial for minimizing risks. The following workflow outlines the necessary steps from preparation to cleanup.

cluster_prep Preparation cluster_handling Handling cluster_cleanup Cleanup & Disposal prep_area 1. Prepare a well-ventilated work area. Ensure safety shower and eyewash station are accessible. gather_materials 2. Gather all necessary materials: Veramid®, epoxy resin, mixing tools, and waste containers. don_ppe 3. Don all required Personal Protective Equipment. dispense 4. Carefully dispense the required amount of Veramid®. Avoid splashing and inhalation of vapors. don_ppe->dispense Proceed to Handling mix 5. Mix Veramid® with epoxy resin according to the experimental protocol. decontaminate 6. Decontaminate all work surfaces and equipment. mix->decontaminate Proceed to Cleanup dispose 7. Dispose of all waste in designated, labeled containers. doff_ppe 8. Doff PPE in the correct order to avoid contamination. wash 9. Wash hands thoroughly with soap and water. exposure Exposure Occurs assess Assess the type of exposure (Skin, Eyes, Inhalation, Ingestion) exposure->assess remove Remove the individual from the source of contamination assess->remove first_aid Administer appropriate first aid (See Emergency Procedures Table) remove->first_aid seek_medical Seek professional medical attention first_aid->seek_medical report Report the incident to the laboratory supervisor seek_medical->report start End of Experiment segregate Segregate waste into categories: - Unused Veramid® - Empty Containers - Contaminated Materials start->segregate label_waste Label all waste containers clearly with 'Hazardous Waste' and the chemical name segregate->label_waste store Store waste in a designated, secure area away from incompatible materials label_waste->store dispose Arrange for disposal by a licensed hazardous waste contractor store->dispose end Disposal Complete dispose->end

References

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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.

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